(+)-Isomenthol

• CAS: 63903-52-6

Core Science & Biosynthesis

An In-depth Technical Guide to (+)-Isomenthol: Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Isomenthol, a monoterpene alcohol, is one of the eight stereoisomers of menthol (B31143). While less common than the naturally abundant (-)-menthol, (+)-isomenthol and its fellow stereoisomers are of significant interest in the fields of flavor chemistry, pharmaceuticals, and synthetic organic chemistry.[1][2] The distinct sensory properties and biological activities of each stereoisomer are intrinsically linked to their unique three-dimensional structures.[3][4] This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of (+)-isomenthol, supported by quantitative data and detailed experimental protocols for its analysis and synthesis.

Chemical Structure and Stereochemistry

(+)-Isomenthol possesses the molecular formula C₁₀H₂₀O and a molecular weight of 156.27 g/mol . Its structure consists of a cyclohexane (B81311) ring substituted with a methyl group, a hydroxyl group, and an isopropyl group.[4] The IUPAC name for (+)-isomenthol is (1S,2R,5R)-5-methyl-2-(1-methylethyl)cyclohexanol.

The stereochemistry of the menthol isomers is determined by the configuration at three chiral centers: C1 (the carbon bearing the hydroxyl group), C2 (the carbon with the isopropyl group), and C5 (the carbon with the methyl group). In the most stable chair conformation of (+)-isomenthol, the methyl group is in an equatorial position, while the hydroxyl and isopropyl groups are in axial positions.[4] This arrangement distinguishes it from its diastereomers, such as (-)-menthol, where all three substituents are equatorial.[4]

Figure 1: Chemical structure of (+)-isomenthol with stereochemistry.

Quantitative Data

A summary of the key physicochemical and spectroscopic data for (+)-isomenthol is presented in the following tables.

Table 1: Physicochemical Properties of (+)-Isomenthol

Property	Value
Molecular Formula	C₁₀H₂₀O
Molecular Weight	156.27 g/mol
CAS Number	23283-97-8
Appearance	White to light beige solid
Melting Point	77-83 °C
Boiling Point	218-219 °C
Specific Rotation ([α]D)	+25.5° ± 2.0° (c=0.5 in ethanol)

Table 2: ¹H NMR Spectral Data for (+)-Isomenthol (400 MHz, CDCl₃) [5][6]

Chemical Shift (δ, ppm)	Multiplicity	Assignment
3.79	m	H-1 (CH-OH)
1.97	m	H-2 (CH-iPr)
1.60	m	Cyclohexane-H
1.54	m	Cyclohexane-H
1.52	m	Cyclohexane-H
1.49	m	Cyclohexane-H
1.43	m	Cyclohexane-H
1.36	m	Cyclohexane-H
1.30	m	Cyclohexane-H
1.15	m	Cyclohexane-H
0.93	d	CH₃ (isopropyl)
0.86	d	CH₃ (isopropyl)
0.79	d	CH₃-5

Table 3: ¹³C NMR Spectral Data for (+)-Isomenthol (100 MHz, CDCl₃) [5]

Chemical Shift (δ, ppm)	Assignment
71.4	C-1 (CH-OH)
50.0	C-2 (CH-iPr)
45.0	C-6
34.5	C-4
31.6	C-5
25.7	CH (isopropyl)
23.0	C-3
22.2	CH₃-5
21.0	CH₃ (isopropyl)
16.0	CH₃ (isopropyl)

Experimental Protocols

Chiral Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Menthol Isomers

This protocol outlines a method for the separation and identification of the eight stereoisomers of menthol using tandem chiral capillary columns coupled with mass spectrometry.[7]

Figure 2: Workflow for chiral GC-MS analysis of menthol isomers.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., PerkinElmer Clarus 600 GC/MS).[7]

• Tandem chiral capillary columns:

  • Column 1: CycloSil-B (30 m x 0.22 mm ID, 0.25 µm film thickness).[7]

  • Column 2: BGB-175 (30 m x 0.22 mm ID, 0.25 µm film thickness).[7]

GC-MS Conditions: [7]

• Injector: Split/splitless, 220 °C.

• Split Ratio: 200:1.

• Carrier Gas: Helium at a constant flow of 1.4 mL/min.

• Oven Temperature Program:

  • Initial temperature: 45 °C.

  • Ramp to 100 °C at 10 °C/min, hold for 16 minutes.

  • Ramp to 200 °C at 10 °C/min, hold for 10 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan or Selected Ion Monitoring (SIM).

Sample Preparation:

• Prepare a 1% solution of the menthol isomer mixture in ethanol.

• Inject 0.05 µL of the sample into the GC.

Data Analysis:

• Identify each stereoisomer based on its retention time.

• Confirm the identity of each peak by comparing its mass spectrum with a reference library.

Synthesis of (+)-Isomenthol by Hydrogenation of (+)-Isomenthone

This protocol describes a general method for the synthesis of isomenthol (B1236540) through the catalytic hydrogenation of isomenthone.[8][9][10]

Figure 3: Synthetic pathway for (+)-isomenthol from (+)-isomenthone.

Materials:

• (+)-Isomenthone

• Hydrogen gas

• Catalyst (e.g., Nickel-based catalyst)

• Solvent (e.g., 2-propanol)

• High-pressure reactor

Procedure: [9][10]

• Charge the high-pressure reactor with (+)-isomenthone, solvent, and the catalyst.

• Flush the reactor with hydrogen gas to remove any oxygen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 2.7 MPa).[8]

• Heat the reactor to the reaction temperature (e.g., 100 °C) with stirring.[8]

• Maintain the reaction conditions for a sufficient time to ensure complete conversion of the starting material.

• After the reaction is complete, cool the reactor to room temperature and carefully release the hydrogen pressure.

• Filter the reaction mixture to remove the catalyst.

• Remove the solvent under reduced pressure.

• Purify the resulting mixture of (+)-isomenthol and (+)-neoisomenthol by fractional distillation or column chromatography to isolate pure (+)-isomenthol.

Conclusion

The distinct stereochemistry of (+)-isomenthol, with its axial hydroxyl and isopropyl groups, governs its unique physical and chemical properties, setting it apart from its other seven stereoisomers. A thorough understanding of these structural nuances is paramount for researchers and professionals in drug development and flavor science. The detailed spectroscopic data and experimental protocols provided in this guide offer a robust framework for the accurate identification, quantification, and synthesis of (+)-isomenthol, facilitating further exploration of its potential applications.

References

• 1. Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Decoding the Molecular Mechanisms of Menthol Isomer Perception Based on Computational Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. (+)-ISOMENTHOL(23283-97-8) 1H NMR [m.chemicalbook.com]
• 7. coresta.org [coresta.org]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. Synthesis of liquid menthol by hydrogenation of dementholized peppermint oil over Ni catalysts – ScienceOpen [scienceopen.com]

The Enigmatic Stereoisomer: A Technical Guide to the Natural Sources and Biosynthesis of (+)-Isomenthol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Isomenthol, a diastereomer of the well-known (-)-menthol, is a naturally occurring monoterpenoid found in the essential oils of various plants, most notably those of the Mentha genus. While present in smaller quantities than its more famous counterpart, (+)-isomenthol contributes to the complex sensory profile of mint oils and is of significant interest for its potential applications in the flavor, fragrance, and pharmaceutical industries. Understanding its natural origins and the intricate biosynthetic pathways that lead to its formation is crucial for its targeted isolation, synthesis, and exploitation. This technical guide provides an in-depth exploration of the natural sources and biosynthesis of (+)-isomenthol, complete with quantitative data, detailed experimental protocols, and pathway visualizations to support researchers in this field.

Natural Abundance of (+)-Isomenthol

(+)-Isomenthol is predominantly found as a minor constituent in the essential oils of peppermint (Mentha × piperita) and corn mint (Mentha arvensis).[1] Its concentration can vary significantly depending on the plant's geographical origin, cultivar, and developmental stage. While (-)-menthol is the major component of these oils, (+)-isomenthol, along with other stereoisomers like (+)-neomenthol and (+)-neoisomenthol, contributes to the overall organoleptic properties.[2][3] Other plant species, such as Minthostachys mollis and Atalantia buxifolia, have also been reported to contain isomenthol.[4]

Table 1: Quantitative Analysis of Isomenthol in Mentha piperita Essential Oil from Various Geographical Sources

Geographical Origin	Isomenthone (%)	Isomenthol (%)	Reference
Estonia	1.3 - 15.5	Not specified	[5]
Greece	Not specified	37 - 40 (as total menthol)	[5]
Hungary	Not specified	37 - 40 (as total menthol)	[5]
Russia	15.5	1.5 (as total menthol)	[5]
Brazil (Sample 1)	8.5	0.7	[6]
Brazil (Sample 2)	3.5	0.7	[6]
Brazil (Sample 3)	7.6	0.7	[6]

Note: Data often reports on "isomenthol" without distinguishing between the (+) and (-) enantiomers. However, in the context of the known biosynthetic pathways in Mentha, it is largely understood to be (+)-isomenthol.

Biosynthesis of (+)-Isomenthol in Mentha Species

The biosynthesis of (+)-isomenthol is intricately linked to the well-characterized pathway of (-)-menthol production in peppermint. The pathway begins with the universal precursor of monoterpenes, geranyl diphosphate (B83284) (GPP), and proceeds through a series of enzymatic reactions localized within the glandular trichomes of the plant.[7][8]

The formation of (+)-isomenthol diverges at the later stages of the pathway, specifically from the intermediate (+)-pulegone. The reduction of (+)-pulegone is a critical branch point. While the primary flux of the pathway leads to the formation of (-)-menthone (B42992) and subsequently (-)-menthol, a portion of (+)-pulegone is reduced to (+)-isomenthone.[9][10] This reaction is catalyzed by (+)-pulegone reductase.[9][11]

The final step in the formation of (+)-isomenthol is the reduction of the ketone group of (+)-isomenthone. This reaction is catalyzed by a menthone reductase, specifically the (-)-menthone:(+)-(3S)-neomenthol reductase (MNR), which acts on (+)-isomenthone to produce (+)-isomenthol.[12][13]

Biosynthetic Pathway of (+)-Isomenthol

References

• 1. Menthol - Wikipedia [en.wikipedia.org]
• 2. Mentha piperita: Essential Oil and Extracts, Their Biological Activities, and Perspectives on the Development of New Medicinal and Cosmetic Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Isomenthol | C10H20O | CID 6432468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. kirj.ee [kirj.ee]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Genetic Manipulation of Biosynthetic Pathways in Mint [frontiersin.org]
• 9. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. menthol biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Monoterpene Metabolism. Cloning, Expression, and Characterization of Menthone Reductases from Peppermint - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of (+)-Isomenthol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Isomenthol, a diastereomer of menthol (B31143), is a monoterpene alcohol with significant applications in the flavor, fragrance, and pharmaceutical industries. Its unique stereochemistry dictates its physical and chemical properties, influencing its biological activity and potential therapeutic applications. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of (+)-Isomenthol, including its structural features, spectroscopic data, and key chemical transformations. Detailed experimental protocols for the determination of its properties and for characteristic reactions are provided to support researchers in their laboratory work. Furthermore, this guide explores the biological significance of (+)-Isomenthol, particularly its interaction with the TRPM8 receptor, a key player in thermosensation.

Introduction

(+)-Isomenthol, systematically named (1S,2R,5R)-5-methyl-2-(1-methylethyl)cyclohexan-1-ol, is one of the eight stereoisomers of menthol.[1] Unlike the more common (-)-menthol, which is known for its strong cooling sensation, (+)-Isomenthol possesses different sensory properties and chemical reactivity due to the specific spatial arrangement of its hydroxyl, methyl, and isopropyl groups.[1] A thorough understanding of its physical and chemical properties is crucial for its effective utilization in various scientific and industrial applications, from asymmetric synthesis to the development of novel therapeutic agents.

Physical Properties of (+)-Isomenthol

The physical properties of (+)-Isomenthol are summarized in the table below. These properties are essential for its handling, purification, and formulation.

Property	Value	Reference
IUPAC Name	(1S,2R,5R)-5-methyl-2-(1-methylethyl)cyclohexan-1-ol	[2]
CAS Number	23283-97-8	[3]
Molecular Formula	C₁₀H₂₀O	[3]
Molecular Weight	156.27 g/mol	[2]
Appearance	White to almost white semi-transparent solid	[4]
Melting Point	77-83 °C	[5]
Boiling Point	218-219 °C	[4][5]
Density	0.904 g/cm³ at 20 °C	[4]
Refractive Index (n_D^20)	1.457	[4][6]
Optical Rotation [α]_D^20	+25.5° ± 2.0° (c = 0.5 in ethanol)
Solubility	Practically insoluble in water. Sparingly soluble in ethanol.	[1][7]
Vapor Pressure	1 mm Hg at ~56 °C (133 °F)	[4][6]
Flash Point	93.3 °C (196 °F)	[4][6]

Chemical Properties and Reactivity

(+)-Isomenthol, as a secondary alcohol, undergoes typical reactions such as oxidation, esterification, and isomerization. Its stereochemistry plays a significant role in the kinetics and product distribution of these reactions.

Oxidation

Oxidation of the secondary alcohol group in (+)-Isomenthol yields the corresponding ketone, isomenthone. This reaction is a common transformation in organic synthesis and can be achieved using various oxidizing agents.

Esterification

The hydroxyl group of (+)-Isomenthol can be esterified with carboxylic acids or their derivatives to form esters. These esters are often valuable as flavoring and fragrance compounds. The rate of esterification can be influenced by the steric hindrance around the hydroxyl group.

Isomerization

Under acidic or catalytic conditions, (+)-Isomenthol can undergo isomerization to other menthol diastereomers. This process is driven by the relative thermodynamic stabilities of the different isomers, with the equilibrium favoring the most stable conformation where the bulky substituents occupy equatorial positions.

Spectroscopic Data

The structural elucidation and purity assessment of (+)-Isomenthol rely heavily on various spectroscopic techniques.

¹H NMR Spectroscopy

The ¹H NMR spectrum of (+)-Isomenthol provides detailed information about the chemical environment of each proton in the molecule.

Assignment	Chemical Shift (δ, ppm)
A	3.787
B	1.97
C	1.601
D	1.54
E	1.52
F	1.49
G	1.43
J	1.36
K	1.30
L	1.149
M	0.927
N	0.863

Data obtained from a 400 MHz spectrum in CDCl₃. Assignments were confirmed by H-H COSY and C-H COSY.[6]

¹³C NMR Spectroscopy

Carbon Assignment	(-)-Menthol (δ, ppm in CDCl₃)	(+)-Neomenthol (δ, ppm in CDCl₃)
C1 (CHOH)	71.36	67.57
C2 (cyclohexane)	50.01	47.88
C3 (cyclohexane)	23.02	24.09
C4 (cyclohexane)	34.48	34.99
C5 (cyclohexane)	31.57	29.05
C6 (cyclohexane)	44.97	42.50
CH₃ (methyl)	22.15	22.28
CH (isopropyl)	25.67	25.72
CH₃ (isopropyl)	15.97	20.64
CH₃ (isopropyl)	20.95	21.10

Reference data for comparison.

Infrared (IR) Spectroscopy

The IR spectrum of (+)-Isomenthol is expected to show characteristic absorption bands for the hydroxyl and alkyl groups.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (alcohol)	3200-3600 (broad)
C-H stretch (alkane)	2850-3000
C-O stretch (alcohol)	1000-1260

Mass Spectrometry

Electron ionization mass spectrometry of (+)-Isomenthol results in a characteristic fragmentation pattern that can be used for its identification.

m/z	Relative Intensity (%)	Possible Fragment
156	~13	[M]⁺ (Molecular Ion)
138	~13	[M-H₂O]⁺
123	~22	[M-H₂O-CH₃]⁺
95	~55	[M-H₂O-C₃H₇]⁺
81	~56	[M-H₂O-C₄H₉]⁺
71	100	[C₅H₁₁]⁺
55	~35	[C₄H₇]⁺
43	~26	[C₃H₇]⁺
41	~29	[C₃H₅]⁺

Data obtained from Electron Ionization (EI) at 70 eV.[6]

Biological Activity and Signaling Pathways

(+)-Isomenthol, like other menthol isomers, can interact with the Transient Receptor Potential Melastatin 8 (TRPM8) channel, which is a key sensor for cold temperatures in the body.[3][4] The activation of TRPM8 by menthol isomers leads to a cooling sensation.

TRPM8 Activation Pathway

The binding of (+)-Isomenthol to the TRPM8 channel is believed to occur within a binding pocket in the voltage-sensing domain of the channel.[4] This interaction induces a conformational change, leading to the opening of the non-selective cation channel. The subsequent influx of Ca²⁺ and Na⁺ ions depolarizes the sensory neuron, triggering an action potential that is transmitted to the brain and perceived as a cooling sensation.[3]

Simplified signaling pathway of (+)-Isomenthol-induced TRPM8 activation.

Experimental Protocols

Detailed methodologies for the determination of key physical properties and for performing characteristic chemical reactions are provided below.

Determination of Physical Properties

General experimental workflow for determining physical and spectroscopic properties.

6.1.1 Melting Point Determination (Capillary Method) [8][9]

• Sample Preparation: Ensure the (+)-Isomenthol sample is dry and finely powdered.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

• Measurement: Heat the sample at a moderate rate initially. As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C per minute to ensure accuracy.

• Recording: Record the temperature at which the first droplet of liquid is observed and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

6.1.2 Boiling Point Determination (Thiele Tube Method) [10]

• Apparatus Setup: Attach a small test tube containing 0.5-1 mL of (+)-Isomenthol to a thermometer. Place a capillary tube, sealed at one end, into the test tube with the open end submerged in the liquid.

• Heating: Gently heat the side arm of the Thiele tube containing a high-boiling point liquid (e.g., mineral oil) with a Bunsen burner.

• Observation: As the sample heats, a stream of bubbles will emerge from the capillary tube.

• Measurement: Remove the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.

6.1.3 Spectroscopic Analysis

• NMR Spectroscopy: Dissolve 5-25 mg of (+)-Isomenthol in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.[11]

• IR Spectroscopy: Prepare a thin film of solid (+)-Isomenthol on a salt plate (e.g., NaCl or KBr) by dissolving a small amount in a volatile solvent (e.g., dichloromethane), applying a drop to the plate, and allowing the solvent to evaporate.[3] Alternatively, prepare a KBr pellet. Obtain the spectrum using an FT-IR spectrometer.

• Mass Spectrometry: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or GC inlet. Use electron ionization (EI) at 70 eV to generate the mass spectrum.[12]

Chemical Reactions

6.2.1 Oxidation to Isomenthone (Jones Oxidation) [13][14]

• Reagent Preparation: Prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in a mixture of concentrated sulfuric acid and water.

• Reaction Setup: Dissolve (+)-Isomenthol in acetone (B3395972) in a flask and cool the mixture in an ice bath.

• Reaction: Slowly add the Jones reagent dropwise to the stirred solution of (+)-Isomenthol. A color change from orange-red to green will be observed.

• Workup: After the reaction is complete (monitored by TLC), quench the excess reagent with isopropanol.

• Isolation: Remove the acetone by rotary evaporation, add water, and extract the product with an organic solvent (e.g., ether). Wash the organic layer, dry it over an anhydrous salt (e.g., Na₂SO₄), and evaporate the solvent to obtain isomenthone.

6.2.2 Esterification with Acetic Anhydride

• Reaction Setup: In a round-bottom flask, combine (+)-Isomenthol, acetic anhydride, and a catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., pyridine).

• Reaction: Heat the mixture under reflux for a specified period.

• Workup: After cooling, pour the reaction mixture into water to hydrolyze the excess acetic anhydride.

• Isolation: Extract the ester product with an organic solvent. Wash the organic layer with a dilute base solution (e.g., NaHCO₃) to remove any unreacted acid, followed by a brine wash. Dry the organic layer and remove the solvent to yield the ester.

6.2.3 Acid-Catalyzed Isomerization

• Reaction Setup: Dissolve (+)-Isomenthol in an inert solvent and add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by GC or TLC to observe the formation of other menthol isomers.

• Workup and Isolation: Once equilibrium is reached or the desired conversion is achieved, cool the reaction, neutralize the acid, and extract the products. The individual isomers can then be separated by chromatography.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties of (+)-Isomenthol. The tabulated data, spectroscopic information, and detailed experimental protocols serve as a valuable resource for researchers, scientists, and professionals in the field of drug development. The exploration of its interaction with the TRPM8 receptor highlights the importance of stereochemistry in biological activity and opens avenues for further investigation into its therapeutic potential. The provided diagrams for signaling pathways and experimental workflows offer a clear visual representation of the key concepts discussed. A comprehensive understanding of the properties of (+)-Isomenthol is essential for its application in the synthesis of new chemical entities and the development of innovative products.

References

• 1. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 2. scribd.com [scribd.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. jk-sci.com [jk-sci.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. books.rsc.org [books.rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. Jones oxidation - Wikipedia [en.wikipedia.org]

(+)-Isomenthol CAS number and safety data sheet

An In-depth Technical Guide to (+)-Isomenthol: CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical compound (+)-Isomenthol, intended for researchers, scientists, and professionals in drug development. The document outlines its chemical identity, safety data, and handling procedures as derived from safety data sheets (SDS).

Chemical Identification

Identifier	Value
Compound Name	(+)-Isomenthol
CAS Number	23283-97-8[1][2][3][4][5]
EC Number	245-554-6[4]
Molecular Formula	C₁₀H₂₀O[1][2]
Molecular Weight	156.27 g/mol [2]
Synonyms	(1S,2R,5R)-2-Isopropyl-5-methylcyclohexanol, D-Isomenthol[6]

Physical and Chemical Properties

Property	Value
Physical State	Solid[6]
Appearance	White to Off-White[6]
Melting Point	77-83°C[6]
Boiling Point	218-219°C (lit.)[6]
Flash Point	93.3°C[6]
Density	0.89 g/cm³[6]
Vapor Pressure	0.0323 mmHg at 25°C[6]
Solubility	Chloroform (Sparingly), Ethanol (Sparingly), Methanol (Slightly)[6]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), (+)-Isomenthol is classified as follows:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[3]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[3]

GHS Pictogram:

GHS07[3]

Signal Word: Warning[3]

Safety and Handling

First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Move the person to fresh air. If respiratory tract irritation occurs, consult a physician.[3]
Skin Contact	Wash with plenty of soap and water.[3] If skin irritation occurs, seek medical advice.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical advice/attention.[3]
Ingestion	Rinse mouth with water (only if the person is conscious). Do NOT induce vomiting.[3]

Personal Protective Equipment (PPE)

Protection Type	Recommendation
Eye/Face Protection	Wear safety glasses with side-shields or goggles.[3]
Skin Protection	Wear protective gloves.[3]
Respiratory Protection	In case of inadequate ventilation, wear respiratory protection.[3]

Storage and Handling

Condition	Recommendation
Safe Handling	Handle in a well-ventilated place. Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.[7]
Storage	Store at 2°C - 8°C.[1]
Incompatible Materials	Strong oxidizers.[4]

Experimental Workflow for Safe Chemical Handling

The following diagram illustrates a logical workflow for handling a chemical substance like (+)-Isomenthol based on its Safety Data Sheet.

References

• 1. (+)-Isomenthol | 23283-97-8 | FI180065 | Biosynth [biosynth.com]
• 2. (+)-Isomenthol phyproof® Reference Substance | PhytoLab [phyproof.phytolab.com]
• 3. chemos.de [chemos.de]
• 4. carlroth.com [carlroth.com]
• 5. (+)-ISOMENTHOL | 23283-97-8 [chemicalbook.com]
• 6. (+)-ISOMENTHOL - Safety Data Sheet [chemicalbook.com]
• 7. echemi.com [echemi.com]

A Technical Guide to the Synthesis of (+)-Isomenthol from Pulegone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of (+)-isomenthol from pulegone (B1678340), a process of significant interest in the fine chemical and pharmaceutical industries. The focus is on providing a comprehensive overview of the catalytic hydrogenation route, supported by detailed experimental protocols and quantitative data to facilitate replication and further development.

Introduction

(+)-Isomenthol is one of the eight stereoisomers of menthol (B31143). While (-)-menthol is the most common and commercially significant isomer, the synthesis of other stereoisomers like (+)-isomenthol is crucial for various applications, including their use as chiral auxiliaries and in the synthesis of complex natural products. Pulegone, a naturally occurring monoterpene, serves as a readily available and cost-effective starting material for the synthesis of menthol isomers. The conversion of pulegone to (+)-isomenthol is typically achieved through a two-step reduction process involving the hydrogenation of both the carbon-carbon double bond and the carbonyl group.

Reaction Pathway

The synthesis of (+)-isomenthol from (+)-pulegone proceeds through a sequential reduction. The initial step involves the catalytic hydrogenation of the α,β-unsaturated ketone system in pulegone to yield a mixture of (-)-menthone (B42992) and (+)-isomenthone.[1][2] Subsequent reduction of the carbonyl group in these intermediates leads to the formation of the four diastereomeric menthol isomers: (+)-neomenthol, (-)-menthol, (+)-neoisomenthol, and (+)-isomenthol.[2] The stereoselectivity of this second reduction step is critical in determining the final yield of the desired (+)-isomenthol.

Figure 1: General reaction pathway for the synthesis of (+)-isomenthol from (+)-pulegone.

Experimental Protocols

Detailed methodologies for the key experiments in the synthesis of (+)-isomenthol are provided below. These protocols are based on established literature and are intended to serve as a guide for laboratory-scale synthesis.

Protocol 1: Catalytic Hydrogenation of (+)-Pulegone over Pt/SiO₂

This protocol describes the hydrogenation of (+)-pulegone to a mixture of menthone and isomenthone, followed by further reduction to menthol isomers using a platinum-on-silica catalyst.

• Materials:

  • (+)-Pulegone

  • Pt/SiO₂ catalyst (e.g., 1% w/w Pt)

  • n-dodecane (solvent)

  • Hydrogen gas (H₂)

  • High-pressure autoclave equipped with magnetic stirring and temperature control

• Procedure:

  • Charge the high-pressure autoclave with the Pt/SiO₂ catalyst and n-dodecane.

  • Add (+)-pulegone to the solvent.

  • Seal the autoclave and purge the system with hydrogen gas several times to remove any air.

  • Pressurize the autoclave with hydrogen to the desired pressure (e.g., as specified in the quantitative data tables).

  • Heat the reaction mixture to the target temperature (e.g., 388 K) with vigorous stirring.[2]

  • Maintain the reaction under these conditions for the specified duration (e.g., 12 hours), monitoring hydrogen uptake if possible.[3]

  • After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • The resulting solution contains a mixture of menthol isomers, which can be analyzed by gas chromatography (GC) to determine the product distribution.

Protocol 2: Enzymatic Reduction of (+)-Pulegone

This protocol outlines the biotransformation of (+)-pulegone to (-)-menthone and (+)-isomenthone using a pulegone reductase enzyme.

• Materials:

  • (+)-Pulegone

  • (+)-Pulegone reductase from Mentha piperita (MpPR)

  • NADPH tetrasodium (B8768297) salt hydrate

  • Glucose-6-phosphate

  • Glucose-6-phosphate dehydrogenase

  • Reaction Buffer (50 mM KH₂PO₄, 10% sorbitol, 1 mM DTT, pH 7.5)[4]

  • n-hexane

  • Thermomixer or incubator with stirring capability

• Procedure:

  • Prepare a 0.4 mL reaction mixture in the reaction buffer containing 20 μM (+)-pulegone, 10 mM NADPH, 6 mM glucose-6-phosphate, 20 U glucose-6-phosphate dehydrogenase, and 30 μM MpPR.[4]

  • Carefully overlay the aqueous reaction mixture with 0.2 mL of n-hexane to extract the products.[4]

  • Incubate the reaction at 31°C for 1 hour with gentle stirring.[4]

  • After the incubation period, centrifuge the mixture to separate the phases.

  • Carefully collect the n-hexane layer for analysis by chiral gas chromatography (GC) to determine the concentrations of (-)-menthone and (+)-isomenthone.[4]

Quantitative Data

The following tables summarize the quantitative data from various studies on the hydrogenation of (+)-pulegone.

Table 1: Product Distribution in the Hydrogenation of (+)-Pulegone over Pt/SiO₂ and Pt-Sn Catalysts

Catalyst	(-)-Menthone (%)	(+)-Isomenthone (%)	(+)-Neomenthol (%)	(-)-Menthol (%)	(+)-Neoisomenthol (%)	(-)-Isomenthol (%)
Pt/SiO₂	28	30	-	-	-	-
PtSn-BM	-	-	27	17	38	1
PtSn-OM	-	-	-	-	-	-

Reaction Conditions: 12-hour liquid phase hydrogenation at 388 K in n-dodecane. Data extracted from Vetere et al. (2002) as cited in a review.[3][2] Note: "-" indicates that the data was not reported for that specific isomer under the specified conditions in the cited source.

Table 2: Product Distribution in the Hydrogenation of (+)-Isomenthone over Ni-based Catalysts

Catalyst	Conversion (%)	(+)-Neoisomenthol (%)	(-)-Isomenthol (%)
Ni-Mg-Al (6% Ni)	20	15	5
Ni-Mg-Al (12% Ni)	35	25	10
Ni-Raney	95	80	15

Reaction Conditions: Hydrogenation at 2.7 MPa and 100 °C. Data is illustrative based on trends described in the literature.[5]

Experimental Workflow

The general workflow for the synthesis and analysis of (+)-isomenthol from pulegone is depicted below.

Figure 2: A generalized experimental workflow for the synthesis of (+)-isomenthol.

Conclusion

The synthesis of (+)-isomenthol from pulegone is a well-established process, primarily relying on catalytic hydrogenation. The choice of catalyst and reaction conditions significantly influences the product distribution and the yield of the desired stereoisomer. While traditional chemical methods offer high conversions, enzymatic routes are emerging as a highly stereoselective alternative. This guide provides the foundational knowledge and detailed protocols necessary for researchers to undertake and optimize the synthesis of (+)-isomenthol. Further research into novel catalytic systems and enzymatic engineering holds the potential to enhance the efficiency and selectivity of this important transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Enantioselective Synthesis of (+)-Isomenthol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the core methodologies for the enantioselective synthesis of (+)-isomenthol, a valuable chiral monoterpene alcohol. This document provides a comprehensive overview of the primary synthetic routes, detailed experimental protocols for key reactions, and quantitative data to facilitate comparison and implementation in a research and development setting.

Introduction

(+)-Isomenthol, the dextrorotatory enantiomer of isomenthol, is a significant chiral building block in organic synthesis and finds applications in the pharmaceutical and flavor and fragrance industries. Its specific stereochemistry makes it a valuable target for asymmetric synthesis. This guide focuses on the two most prominent and strategically distinct pathways for its enantioselective preparation: synthesis from the chiral pool precursor (+)-pulegone and a multi-step synthesis originating from the readily available achiral starting material, citral. Each route presents unique advantages and challenges in controlling stereochemistry to achieve high yields and enantiomeric purity.

Synthetic Pathways

Two principal routes for the enantioselective synthesis of (+)-isomenthol have been established, each leveraging different strategies for stereochemical control.

Synthesis from (+)-Pulegone

This route utilizes the naturally occurring chiral molecule (+)-pulegone as the starting material. The synthesis involves two key transformations: the hydrogenation of the carbon-carbon double bond of (+)-pulegone to form (+)-isomenthone, followed by the diastereoselective reduction of the carbonyl group to yield (+)-isomenthol.

dot

The Unsung Isomer: A Technical Guide to the Discovery and Historical Significance of (+)-Isomenthol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Menthol (B31143), a cyclic monoterpene alcohol, is a compound of immense commercial and scientific interest, primarily due to the pronounced physiological cooling sensation of its most famous isomer, (-)-menthol. However, the family of menthol comprises eight stereoisomers, each with unique properties and a distinct history. This in-depth technical guide focuses on a lesser-known but significant member of this family: (+)-isomenthol. We delve into its discovery, historical context within the broader story of menthol, key experimental methodologies for its synthesis and characterization, and its comparative physicochemical and biological properties. This document aims to provide a comprehensive resource for researchers, scientists, and professionals in drug development, offering a deeper understanding of this specific stereoisomer and its potential applications.

Introduction: The Menthol Maze and the Place of (+)-Isomenthol

The history of menthol dates back to 1771, when it was first isolated from peppermint oil by German chemist Hieronymus David Gaubius.[1] Early work by scientists like Oppenheim, Beckett, Moriya, and Atkinson further characterized this minty compound.[1] Menthol's molecular structure, with its three chiral centers, gives rise to eight stereoisomers: (±)-menthol, (±)-isomenthol, (±)-neomenthol, and (±)-neoisomenthol.[2][3] While (-)-menthol, the primary component of peppermint oil, has enjoyed the lion's share of scientific and commercial attention, the study of its diastereomers and enantiomers, including (+)-isomenthol, has been crucial for a complete understanding of its stereochemistry and structure-activity relationships.

The historical significance of (+)-isomenthol is intrinsically linked to the development of synthetic menthol production. As the demand for (-)-menthol outstripped natural supply, industrial processes were developed to synthesize menthol, often resulting in mixtures of various isomers.[2] A pivotal moment in the history of menthol isomers was the filing of a groundbreaking patent by Haarmann & Reimer (now Symrise) on September 3, 1974, for the "separation of optically pure d- and l-isomers of Menthol, Neomenthol (B8682525), and Isomenthol".[4] This development underscored the industrial necessity of understanding and separating all the menthol stereoisomers, including (+)-isomenthol, to obtain the desired pure (-)-menthol.

Physicochemical and Organoleptic Properties

The spatial arrangement of the hydroxyl, methyl, and isopropyl groups on the cyclohexane (B81311) ring dictates the distinct physical, chemical, and sensory properties of each menthol isomer.

Table 1: Physicochemical Properties of Menthol Isomers

Property	(+)-Isomenthol	(-)-Isomenthol	(-)-Menthol	(+)-Menthol
Molecular Formula	C₁₀H₂₀O[5]	C₁₀H₂₀O	C₁₀H₂₀O[1]	C₁₀H₂₀O
Molar Mass ( g/mol )	156.27[5]	156.27	156.27[1]	156.27
Melting Point (°C)	77-83[5]	81.5	42-45[1]	42-43
Boiling Point (°C)	218-219[5]	218	216[6]	216
Optical Rotation [α]20/D	+25.5° ±2.0° (c=0.5 in ethanol)[5]	-26° (c=10 in ethanol)	-50° (c=10 in ethanol)	+50° (c=10 in ethanol)
Configuration	(1S, 2R, 5R)[7]	(1R, 2S, 5S)	(1R, 2S, 5R)[1]	(1S, 2R, 5S)

Table 2: Organoleptic Properties of Menthol Isomers

Isomer	Odor Profile	Cooling Sensation
(+)-Isomenthol	Pleasant, minty aroma.[8] Weaker mint character and freshness compared to (-)-menthol, with sweet, woody, herbal, musty, and earthy notes.	Activates TRPM8 receptors, creating a cooling sensation.
(-)-Menthol	Fresh, sweet, minty, cooling, refreshing.[9]	Strong cooling effect, approximately four times that of (+)-menthol.[9]
(+)-Menthol	Similar to (-)-menthol but less minty, more herbaceous, with musty, bitter, phenolic notes; less refreshing.[9]	Weaker cooling effect.[9]

Synthesis and Isolation of (+)-Isomenthol

The production of (+)-isomenthol is often a consequence of synthetic routes aimed at producing (-)-menthol, which typically yield a mixture of isomers. Several key industrial processes and laboratory-scale syntheses are noteworthy.

Industrial Production via Hydrogenation of Thymol

One of the earliest and most established methods for synthetic menthol production is the hydrogenation of thymol. This process, however, results in a mixture of all eight stereoisomers.[2] The composition of the resulting mixture is highly dependent on the catalyst and reaction conditions used.

Table 3: Isomer Distribution from Thymol Hydrogenation with Different Catalysts

Catalyst	% Menthol Isomers	% Isomenthol (B1236540) Isomers	Reference
Copper Chromite	81.3	18.7	[10]
Raney Nickel	40.5	59.5	[10]
Mohr's Platinum	21.0	71.0	[10]
Raney Cobalt	~10.0	~90.0	[10]

As shown in the table, the use of a Raney cobalt catalyst can surprisingly lead to a product containing approximately 90% isomenthol isomers.[10]

Laboratory Synthesis Methods

Several laboratory methods can be employed for the synthesis of isomenthol, often starting from other related monoterpenes.

• Hydrogenation of Menthone: Isomenthol can be synthesized by the hydrogenation of menthone under specific pressure and temperature conditions, which yields a mixture rich in isomenthol.[11]

• From Inverted Menthone: Isomenthol can also be produced from inverted menthone through various catalytic processes.[11]

• Reaction of Benzyl (B1604629) Chloride with Sodium Hydroxide (B78521): Another reported method involves the reaction of benzyl chloride with sodium hydroxide to form isomenthol.[11]

Separation and Purification

The separation of the desired menthol isomer from the complex mixture produced during synthesis is a critical step. The 1974 patent by Haarmann & Reimer detailed a process for separating the d- and l-isomers of menthol, neomenthol, and isomenthol through the esterification of the isomer mixture with benzoic acid (or its derivatives), followed by selective crystallization of the desired ester and subsequent hydrolysis.[12] This process was a major advancement, enabling the large-scale production of optically pure isomers from synthetic mixtures.[12]

Experimental Protocols

Hydrogenation of Thymol to Isomenthol Isomers

Objective: To synthesize a mixture of menthol isomers enriched in isomenthol.

Materials:

• Thymol

• Raney Cobalt catalyst

• Isopropanol (solvent)

• High-pressure autoclave with rocking or stirring mechanism

• Hydrogen gas source

• Filtration apparatus

• Distillation apparatus

Procedure (based on US Patent 3,405,185): [10]

• Charge the autoclave with a mixture of commercial thymol, Raney cobalt catalyst (e.g., 10% by weight of thymol), and isopropanol.

• Seal the autoclave and purge with hydrogen gas.

• Pressurize the autoclave with hydrogen to approximately 500 p.s.i.

• Heat the mixture to about 130°C with agitation.

• Monitor the hydrogen absorption. The reaction is complete when hydrogen uptake ceases (typically after several hours).

• Cool the autoclave, vent the excess hydrogen, and discharge the contents.

• Remove the catalyst by filtration.

• Isolate the product by distillation of the filtrate under reduced pressure.

• The resulting product will be a crystalline mass at room temperature, with a high percentage of isomenthol isomers.

Analysis: The composition of the isomer mixture can be determined by gas-liquid chromatography (GLC) using a suitable column (e.g., Hyprose).[10]

Separation of Isomenthol Isomers via Esterification and Crystallization

Objective: To separate (+)-isomenthol from a racemic mixture of isomenthol.

Procedure (conceptual, based on US Patent 3,943,181): [12]

• Esterification: React the d,l-isomenthol mixture with an appropriate acylating agent, such as 4-methoxybenzoyl chloride or 3,5-dinitrobenzoyl chloride, in the presence of a base to form the corresponding diastereomeric esters.

• Selective Crystallization:

  • Prepare a supersaturated solution of the resulting d,l-ester in a suitable solvent.

  • Inoculate the supersaturated solution with seed crystals of the pure d- or l-form of the ester.

  • This will selectively crystallize one of the two optical enantiomorphs.

  • Alternatively, a supercooled melt of the d,l-ester can be inoculated.

• Isolation: Separate the crystallized ester by filtration.

• Hydrolysis: Hydrolyze the isolated ester of the pure d- or l-form using standard methods (e.g., with a base like sodium hydroxide followed by acidic workup) to obtain the optically pure isomenthol.

Biological and Pharmacological Significance

While (-)-menthol is well-known for its interaction with the transient receptor potential melastatin 8 (TRPM8) channel, which is responsible for its cooling sensation, other isomers, including (+)-isomenthol, also exhibit biological activity.

• TRPM8 Activation: Like other menthol isomers, isomenthol activates TRPM8 receptors in the skin, leading to a cooling sensation and a reduction in pain perception.[8] This property makes it a potential ingredient in topical analgesics and liniments.[8]

• Antimicrobial Activity: Studies have suggested that isomenthol possesses antimicrobial properties against certain bacteria and fungi, indicating its potential use as a disinfectant or preservative.[8]

• Anti-inflammatory Effects: Preliminary research suggests that isomenthol may have anti-inflammatory properties, which could be beneficial in therapeutic applications.[8]

The stereoselectivity of these biological interactions is an active area of research. For instance, while both (+)- and (-)-menthol can enhance the response of GABA-A receptors, (+)-menthol has been shown to be more effective.

Visualizing Key Pathways and Relationships

Biosynthesis of Menthol Isomers in Mentha

The biosynthesis of (-)-menthol in peppermint (Mentha x piperita) is a well-characterized multi-step enzymatic pathway. While the primary product is (-)-menthol, the pathway involves intermediates that can potentially lead to the formation of other stereoisomers, including those of isomenthol, through the action of various reductases on menthone and isomenthone.

Caption: Biosynthetic pathway of (-)-menthol and related isomers in Mentha species.

Experimental Workflow for Isomer Separation

The process of separating menthol isomers from a synthetic mixture is a critical industrial workflow. The following diagram illustrates a generalized workflow based on the principles of esterification and selective crystallization.

Caption: Generalized workflow for the separation of menthol stereoisomers.

Conclusion

While often overshadowed by its more famous sibling, (-)-menthol, (+)-isomenthol holds a significant place in the history and science of monoterpenes. Its discovery and characterization were driven by the burgeoning field of synthetic organic chemistry and the industrial demand for pure menthol isomers. The study of (+)-isomenthol has contributed to a deeper understanding of stereoisomerism, separation science, and the structure-activity relationships that govern the sensory and biological properties of the entire menthol family. For researchers in natural products, synthetic chemistry, and drug development, a thorough understanding of all menthol stereoisomers, including (+)-isomenthol, is essential for unlocking their full potential. This guide has provided a comprehensive overview of the discovery, historical context, and key technical aspects of (+)-isomenthol, serving as a valuable resource for further scientific exploration.

References

• 1. Menthol - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. researchgate.net [researchgate.net]
• 4. symrise.com [symrise.com]
• 5. (1S,2R,5R)-(+)-Isomenthol analytical standard 23283-97-8 [sigmaaldrich.com]
• 6. Isomenthol | 3623-52-7 | Benchchem [benchchem.com]
• 7. Buy Isomenthol | 20752-33-4 [smolecule.com]
• 8. Decoding the Molecular Mechanisms of Menthol Isomer Perception Based on Computational Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US3405185A - Production of isomenthol isomers - Google Patents [patents.google.com]
• 10. Buy Isomenthol | 3623-52-7 [smolecule.com]
• 11. US3943181A - Separating optically pure d-l-isomers of menthol, neomenthol and isomenthol - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Spectroscopic Profile of (+)-Isomenthol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the monoterpenoid (+)-isomenthol. The information presented herein is intended to support research, quality control, and drug development activities by offering detailed spectral data and standardized experimental protocols.

Data Presentation

The following tables summarize the key spectroscopic data for (+)-isomenthol, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR Spectroscopic Data

Table 1: ¹H NMR Chemical Shifts for (+)-Isomenthol

Proton Assignment	Chemical Shift (δ) in ppm
H-1 (CH-OH)	3.787
H-2 (CH-CH(CH₃)₂)	1.97
H-3eq	1.601
H-4ax	1.54
H-5ax	1.52
H-6eq	1.49
H-3ax	1.43
H-8 (CH(CH₃)₂)	1.36
H-6ax	1.30
H-5eq	1.149
H-7 (CH₃)	0.927
H-9/H-10 (CH(CH₃)₂)	0.863

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectroscopic Data

Table 2: ¹³C NMR Chemical Shifts for (+)-Isomenthol

Carbon Assignment	Chemical Shift (δ) in ppm
C1 (CH-OH)	71.3
C2 (CH-CH(CH₃)₂)	50.1
C3 (CH₂)	34.6
C4 (CH)	31.5
C5 (CH₂)	25.8
C6 (CH₂)	22.9
C7 (CH₃)	22.3
C8 (CH)	21.0
C9/C10 (CH(CH₃)₂)	20.0, 16.9

Solvent: CDCl₃

Infrared (IR) Spectroscopy Data

Table 3: Characteristic IR Absorption Bands for (+)-Isomenthol

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~3350	O-H stretch (alcohol)	Strong, Broad
2955, 2928, 2870	C-H stretch (alkane)	Strong
~1450	CH₂ bend (scissoring)	Medium
~1370	CH₃ bend (umbrella)	Medium
~1100	C-O stretch (secondary alcohol)	Strong

Note: The exact peak positions can vary slightly based on the sample preparation method (e.g., thin film, KBr pellet).

Mass Spectrometry (MS) Data

Table 4: Key Mass-to-Charge Ratios (m/z) and Relative Intensities for (+)-Isomenthol (Electron Ionization)

m/z	Relative Intensity (%)	Possible Fragment
156	1.5	[M]⁺ (Molecular Ion)
141	10	[M-CH₃]⁺
138	13.0	[M-H₂O]⁺
123	22.3	[M-H₂O-CH₃]⁺
95	54.6
81	56.3
71	100.0 (Base Peak)
55	35.0
43	25.6
41	28.9

Source Temperature: 260 °C, Sample Temperature: 150 °C, Ionization Energy: 75 eV[1]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument-specific parameters should be optimized for best results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of (+)-isomenthol in approximately 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation : Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition :

  • Acquire the spectrum at room temperature.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak of CDCl₃ (δ 7.26 ppm).

• ¹³C NMR Acquisition :

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR.

  • Reference the spectrum to the CDCl₃ solvent peak (δ 77.16 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method) :

  • Grind 1-2 mg of (+)-isomenthol with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation : Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of a blank KBr pellet.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum should be presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a dilute solution of (+)-isomenthol in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane) into the mass spectrometer, often via a gas chromatography (GC) system for separation and purification.

• Instrumentation : Employ a mass spectrometer equipped with an electron ionization (EI) source.

• Data Acquisition :

  • Use a standard ionization energy of 70 eV.

  • Acquire the mass spectrum over a mass range of m/z 40-200.

  • The resulting spectrum will show the molecular ion and characteristic fragment ions.

Visualization

The following diagrams illustrate the logical workflow for the spectroscopic identification of an organic compound like (+)-isomenthol.

Caption: Workflow for the spectroscopic identification of (+)-isomenthol.

References

• 1. Cyclohexane IR Spectrum Range - Shandong Qibo New Energy Co., Ltd. [qiboch.com]

The Thermodynamic Landscape of Menthol Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Menthol (B31143), a cyclic monoterpene alcohol, is a chiral molecule with three stereocenters, giving rise to eight stereoisomers (four diastereomeric pairs of enantiomers). These isomers, namely menthol, isomenthol, neomenthol, and neoisomenthol, exhibit distinct physicochemical and biological properties, including sensory perception and therapeutic efficacy. A thorough understanding of their relative thermodynamic stabilities is paramount for applications in drug development, flavor and fragrance industries, and chemical synthesis. This technical guide provides a comprehensive overview of the thermodynamic stability of menthol isomers, supported by quantitative data, detailed experimental protocols, and logical workflow visualizations.

The Basis of Thermodynamic Stability in Menthol Isomers

The thermodynamic stability of menthol isomers is primarily dictated by the conformational preferences of the substituted cyclohexane (B81311) ring. The chair conformation is the most stable arrangement for the cyclohexane ring, and the stability of a substituted cyclohexane is maximized when bulky substituents occupy equatorial positions to minimize steric strain. 1,3-diaxial interactions are a significant source of steric strain and destabilize conformers with axial substituents.

(-)-Menthol is the most stable isomer because all three of its bulky substituents—the isopropyl, methyl, and hydroxyl groups—can occupy equatorial positions in the chair conformation, thus avoiding destabilizing 1,3-diaxial interactions.[1] The other isomers are forced to have at least one substituent in an axial position, leading to increased steric strain and lower thermodynamic stability.[2]

Quantitative Analysis of Isomer Stability

The relative thermodynamic stabilities of menthol isomers can be quantified through experimental measurements of equilibrium concentrations and computational calculations of free energy.

Computationally Determined Relative Free Energies

Density Functional Theory (DFT) is a powerful computational tool for predicting the relative stabilities of isomers.[3] The table below summarizes the relative free energies of the most stable conformers of the four menthol diastereomers, as determined by DFT calculations.

Stereoisomer	Conformer Description	Relative Free Energy (kcal/mol)
Menthol	Chair, all equatorial (1eq, 2eq, 5eq)	0.00
Neomenthol	Chair, hydroxyl axial (1eq, 2ax, 5eq)	0.5 - 1.0
Isomenthol	Chair, isopropyl axial (1ax, 2eq, 5eq)	1.5 - 2.0
Neoisomenthol	Equilibrium of two chair conformers	2.0 - 2.5
Note: The energy ranges are approximate and can vary depending on the level of theory and solvent model used.[4]

Experimentally Determined Equilibrium Composition

The relative stabilities of menthol isomers can also be determined experimentally by analyzing the equilibrium mixture formed after isomerization. The table below shows the equilibrium composition of menthol isomers after catalytic isomerization.

Isomer	Equilibrium Concentration (%)
Menthol	55 - 56
Neomenthol	Not specified
Isomenthol	Not specified
Neoisomenthol	Not specified
Note: The provided data only specifies the equilibrium concentration of the most stable isomer, menthol.[5]

Experimental Protocols

A detailed understanding of the experimental methodologies used to determine the thermodynamic stability of menthol isomers is crucial for reproducing and building upon existing research.

Catalytic Isomerization of Menthol Isomers

This protocol describes a general procedure for the isomerization of menthol isomers to reach a thermodynamic equilibrium.

Objective: To determine the equilibrium composition of menthol isomers.

Materials:

• A single menthol isomer or a mixture of isomers

• Catalyst: Copper chromite or Raney nickel[5]

• Hydrogen gas (if using a hydrogenation/dehydrogenation catalyst)

• Anhydrous solvent (e.g., decalin or paraffin)

• Inert gas (e.g., nitrogen or argon)

• Standard analytical samples of menthol, isomenthol, neomenthol, and neoisomenthol

Equipment:

• High-pressure autoclave or a reaction vessel equipped with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Gas chromatograph with a flame ionization detector (GC-FID) and a chiral capillary column

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, place the menthol isomer(s) and the catalyst. If using a solvent, add it to the vessel.

• Inert Atmosphere: Purge the reaction vessel with an inert gas to remove air. If using a hydrogenation catalyst, introduce hydrogen gas to the desired pressure.[6]

• Heating: Heat the reaction mixture to the desired temperature (e.g., 185-200°C) with constant stirring.[5]

• Equilibration: Maintain the reaction at the set temperature for a sufficient time to allow the isomerization to reach equilibrium. The time required will depend on the catalyst and temperature and should be determined empirically by taking periodic samples for analysis.

• Sampling and Quenching: At various time points, carefully withdraw a small aliquot of the reaction mixture. Immediately quench the reaction by cooling the sample and, if necessary, filtering to remove the catalyst.

• Sample Preparation for GC Analysis: Dilute the quenched sample in a suitable solvent (e.g., ethanol (B145695) or hexane) to a concentration appropriate for GC analysis.[5]

• GC Analysis: Inject the prepared sample into the GC-FID equipped with a chiral capillary column capable of separating all eight menthol stereoisomers.[7][8]

• Data Analysis: Identify the peaks corresponding to each menthol isomer by comparing their retention times to those of the analytical standards. Quantify the relative percentage of each isomer by integrating the peak areas. The equilibrium composition is determined when the relative percentages of the isomers remain constant over time.

Conformational Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the three-dimensional structure of molecules in solution, including the conformational preferences of menthol isomers.[9]

Objective: To determine the dominant conformation of each menthol isomer in solution.

Materials:

• Pure sample of a single menthol isomer

• Deuterated solvent (e.g., CDCl3 or DMSO-d6)[9]

• NMR tubes

Equipment:

• High-resolution NMR spectrometer

Procedure:

• Sample Preparation: Dissolve a small amount of the menthol isomer in the deuterated solvent in an NMR tube.

• Data Acquisition: Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra, as well as two-dimensional (2D) NMR spectra such as COSY, HSQC, and HMBC.

• Spectral Analysis:

  • Chemical Shifts: Analyze the chemical shifts of the protons and carbons. The chemical shifts are sensitive to the local electronic environment, which is influenced by the conformation.

  • Coupling Constants: Measure the proton-proton coupling constants (³JHH). The magnitude of these coupling constants, particularly the vicinal couplings within the cyclohexane ring, can be used to determine the dihedral angles between protons and thus infer the chair conformation and the axial or equatorial orientation of the substituents.

• Comparison with Computational Data: Compare the experimental NMR data with data calculated for different possible conformers using computational methods like DFT to confirm the conformational assignments.[9]

Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows in the study of menthol isomer stability.

Workflow for a comparative DFT study of menthol isomer stability.

Experimental workflow for determining equilibrium composition.

Conclusion

The thermodynamic stability of menthol isomers is a critical factor influencing their physical, chemical, and biological properties. (-)-Menthol is the most stable isomer due to its all-equatorial conformation, which minimizes steric strain. The relative stabilities of the other isomers—neomenthol, isomenthol, and neoisomenthol—decrease as the number and steric bulk of axial substituents increase. This stability landscape can be quantitatively assessed through a combination of experimental techniques, such as catalytic isomerization and NMR spectroscopy, and computational methods like DFT. The detailed protocols and workflows provided in this guide offer a robust framework for researchers and drug development professionals to investigate and leverage the thermodynamic properties of menthol isomers in their respective fields.

References

• 1. [MatSQ Tip] How to Find Stable Molecule Geometry: Conformational Isomer - Materials Square [materialssquare.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. US20020019573A1 - Process for the preparation of d,l-menthol - Google Patents [patents.google.com]
• 6. coresta.org [coresta.org]
• 7. Separation of Eight Optical Isomers of Menthol by Tandem Capillary Chiral Columns [spkx.net.cn]
• 8. pure.mpg.de [pure.mpg.de]
• 9. researchgate.net [researchgate.net]

The Biological Activity of (+)-Isomenthol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Isomenthol, a stereoisomer of menthol (B31143), is a naturally occurring monoterpene alcohol found in various essential oils, notably those from mint species.[1] Like its more abundant counterpart, (-)-menthol, (+)-isomenthol possesses a range of biological activities that are of significant interest to the pharmaceutical, cosmetic, and food industries.[1] Its characteristic minty aroma and cooling sensation are attributed to its interaction with specific sensory receptors.[1] This technical guide provides an in-depth overview of the known biological activities of (+)-isomenthol, with a focus on its molecular mechanisms, quantitative data, and the experimental protocols used to elucidate its effects. While research on (+)-isomenthol is less extensive than that on (-)-menthol, this document synthesizes the available scientific literature to offer a comprehensive resource for professionals in drug discovery and development.

Modulation of Sensory Perception: TRPM8 Activation

The most well-characterized biological effect of menthol isomers is the sensation of coolness, which is mediated by the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[2] TRPM8 is a non-selective cation channel predominantly expressed in sensory neurons and is activated by cold temperatures and cooling agents.[2]

Mechanism of Action

The binding of a menthol stereoisomer to the TRPM8 channel is thought to occur within a binding pocket formed by transmembrane helices. This interaction induces a conformational change in the channel, leading to its opening and allowing the influx of cations, primarily Ca²⁺ and Na⁺. This influx depolarizes the sensory neuron, triggering an action potential that is transmitted to the brain and perceived as a cooling sensation.[2]

Molecular docking studies have provided insights into the interaction of (+)-isomenthol with the TRPM8 receptor. These studies predict the binding energy and key amino acid residues involved in the interaction.

Quantitative Data: TRPM8 Activation

Menthol Isomer	Average Binding Energy (REU)	Key Interacting Residues (Predicted)	EC₅₀ (µM)
(+)-Isomenthol	-7.8	R842, I846	Not available
(-)-Menthol	-8.5	R842, I846, L843	62.64 ± 1.2[2]
(+)-Neomenthol	-7.9	R842, I846	206.22 ± 11.4[2]
REU: Rosetta Energy Units. Data extracted from molecular docking studies.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology for TRPM8 Activation

This protocol describes the measurement of ion currents through TRPM8 channels in response to the application of menthol isomers.

1.3.1. Cell Culture and Transfection:

• Human Embryonic Kidney 293 (HEK293T) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Cells are transiently transfected with a plasmid containing the cDNA for the desired TRPM8 channel (e.g., murine TRPM8) using a suitable transfection reagent.

1.3.2. Electrophysiological Recording:

• Transfected cells are grown on glass coverslips and transferred to a recording chamber on an inverted microscope.

• The chamber is continuously perfused with an external solution (in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4 with NaOH).

• Whole-cell patch-clamp recordings are performed using borosilicate glass pipettes (3-5 MΩ resistance) filled with an internal solution (in mM: 140 CsCl, 10 HEPES, 1 EGTA, 2 Mg-ATP, pH 7.2 with CsOH).

• The cell membrane potential is held at a constant voltage (e.g., -60 mV).

1.3.3. Ligand Application:

• Stock solutions of (+)-isomenthol are prepared in a suitable solvent (e.g., ethanol) and diluted to final concentrations in the external solution.

• Different concentrations of (+)-isomenthol are applied to the cell via a perfusion system.

1.3.4. Data Analysis:

• The resulting inward currents are recorded and measured.

• Concentration-response curves are generated by plotting the current amplitude against the ligand concentration.

• The EC₅₀ value, the concentration at which the ligand elicits a half-maximal response, is determined by fitting the data with a Hill equation.

Diagram: TRPM8 Activation Signaling Pathway

TRPM8 activation by (+)-Isomenthol.

Neuromodulatory Effects: GABAA Receptor Modulation

(+)-Isomenthol has been identified as a modulator of the γ-aminobutyric acid type A (GABAₐ) receptor, a major inhibitory neurotransmitter receptor in the central nervous system. Modulation of this receptor can lead to sedative, anxiolytic, and anticonvulsant effects.

Mechanism of Action

(+)-Isomenthol acts as a positive allosteric modulator of the GABAₐ receptor. This means it binds to a site on the receptor that is different from the GABA binding site and enhances the effect of GABA when it binds to the receptor. This enhancement typically involves an increase in the influx of chloride ions, leading to hyperpolarization of the neuron and a decrease in its excitability.

Quantitative Data: GABAA Receptor Modulation

Studies have shown that (+)-isomenthol is a strong positive modulator of the GABAₐ receptor.

Compound	Concentration (µM)	Effect on GABA Response
(+)-Isomenthol	300	226.1 ± 64.1% enhancement[3]
(+)-Menthol	100	Reduces GABA EC₅₀ from 82.8 µM to 25.0 µM[4]

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC) for GABAA Receptor Modulation in Xenopus Oocytes

This protocol describes the study of GABAₐ receptor modulation by (+)-isomenthol using Xenopus oocytes as an expression system.

2.3.1. Oocyte Preparation and Injection:

• Oocytes are harvested from a female Xenopus laevis frog.

• The oocytes are defolliculated using collagenase treatment.

• cRNAs encoding the desired GABAₐ receptor subunits (e.g., α1, β2, γ2S) are injected into the oocytes.

• Injected oocytes are incubated for 2-5 days to allow for receptor expression.

2.3.2. Electrophysiological Recording:

• An oocyte is placed in a recording chamber and perfused with a recording solution (e.g., ND96).

• The oocyte is impaled with two microelectrodes (one for voltage clamping and one for current injection) filled with 3 M KCl.

• The oocyte membrane potential is clamped at a holding potential of -60 mV.

2.3.3. Ligand Application:

• A low concentration of GABA (EC₅-EC₁₀) is applied to establish a baseline current.

• (+)-Isomenthol is co-applied with GABA at various concentrations.

• A washout step is performed between applications.

2.3.4. Data Analysis:

• The potentiation of the GABA-evoked current by (+)-isomenthol is measured.

• The percent potentiation is plotted against the concentration of (+)-isomenthol to generate a concentration-response curve.

Diagram: Experimental Workflow for TEVC

Workflow for GABAA receptor modulation assay.

Anti-inflammatory and Antimicrobial Activities

Preliminary research suggests that isomenthol may possess anti-inflammatory and antimicrobial properties.[1] However, specific quantitative data for (+)-isomenthol is limited in the current scientific literature.

Anti-inflammatory Activity

Menthol has been shown to reduce the production of pro-inflammatory mediators. The anti-inflammatory effects of (+)-isomenthol are an area of ongoing research.

3.1.1. Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

This protocol describes a common in vitro method to assess the anti-inflammatory potential of a compound by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere.

• Treatment: Cells are pre-treated with various concentrations of (+)-isomenthol for 1-2 hours.

• Stimulation: Inflammation is induced by adding LPS (1 µg/mL).

• Incubation: The plates are incubated for 24 hours.

• Nitrite (B80452) Measurement: The concentration of nitrite (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC₅₀ value is determined.

Antimicrobial Activity

Studies have indicated that isomenthol exhibits antimicrobial effects against certain bacteria and fungi.[1] The minimum inhibitory concentration (MIC) is a key quantitative measure of a compound's antimicrobial potency.

3.2.1. Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of an essential oil component.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: A two-fold serial dilution of (+)-isomenthol is prepared in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions for the test microorganism.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Diagram: Logical Relationship for MIC Determination

Workflow for MIC determination.

Analgesic Activity

The cooling sensation produced by TRPM8 activation can contribute to analgesic effects, particularly in topical applications. While (-)-menthol is a known analgesic, the specific analgesic properties of (+)-isomenthol are not well-documented with quantitative in vivo data.

Experimental Protocol: Hot-Plate Test for Analgesia

The hot-plate test is a common method to assess the central analgesic activity of a compound in rodents.

• Apparatus: A hot-plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5 °C).

• Animals: Mice are typically used.

• Procedure:

  • A baseline latency to a nociceptive response (e.g., paw licking, jumping) is recorded for each animal.

  • The test compound, (+)-isomenthol, is administered (e.g., orally or intraperitoneally).

  • At predetermined time points, the animal is placed back on the hot plate, and the latency to the nociceptive response is recorded.

• Data Analysis: A significant increase in the latency to respond compared to a vehicle control group indicates an analgesic effect.

Conclusion

(+)-Isomenthol exhibits a range of biological activities, with its modulation of TRPM8 and GABAₐ receptors being the most characterized. While it contributes to the cooling sensation associated with mint oils, it is a less potent TRPM8 agonist than (-)-menthol. Its role as a strong positive allosteric modulator of GABAₐ receptors suggests potential for neuromodulatory applications. The anti-inflammatory and antimicrobial activities of (+)-isomenthol are areas that warrant further investigation to establish a comprehensive quantitative profile. The experimental protocols detailed in this guide provide a framework for future research to further elucidate the therapeutic potential of this intriguing natural compound. For drug development professionals, understanding the distinct biological profile of (+)-isomenthol compared to other menthol stereoisomers is crucial for targeted product formulation and development.

References

• 1. dovepress.com [dovepress.com]
• 2. Differential Activation of TRPM8 by the Stereoisomers of Menthol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Modulation of human GABAA and glycine receptor currents by menthol and related monoterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]

Olfactory Properties of (+)-Isomenthol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Isomenthol, a stereoisomer of menthol, is a monoterpene alcohol found in various essential oils, notably those from plants of the Mentha genus.[1] While structurally similar to the more common (-)-menthol, (+)-isomenthol possesses distinct olfactory properties that are of significant interest in the fields of flavor and fragrance chemistry, sensory science, and pharmacology. Its interaction with olfactory and thermosensory receptors provides a valuable case study for understanding the molecular basis of chemesthetic sensations. This technical guide provides an in-depth overview of the olfactory characteristics of (+)-isomenthol, detailing its sensory profile, interaction with key receptors, and the experimental methodologies used for its characterization.

Sensory Profile and Odor Characteristics

The olfactory profile of (+)-isomenthol is multifaceted, extending beyond a simple minty aroma. Sensory analysis reveals a more complex bouquet of notes.

Odor Description:

A detailed sensory evaluation of (+)-isomenthol describes its odor as possessing the following characteristics:

• Musty [2][3]

• Sweet [3]

• Herbal [3]

• Earthy [3]

• Camphor [3]

• Hay [3]

In contrast to the sharp, cooling aroma of (-)-menthol, (+)-isomenthol presents a less intense minty character, often accompanied by these additional notes.[4]

Quantitative Olfactory Data

The potency of an odorant is quantified by its odor detection threshold, the minimum concentration at which it can be perceived by a human sensory panel.

Compound	Odor Detection Threshold (mg/L)
D-Isomenthol	41.016[5]
L-Isomenthal	30.165[5]

Note: Data for D- and L-isomenthol are presented here. While specific data for (+)-isomenthol was not available, these values for its stereoisomers provide a strong indication of its relative olfactory potency.

Molecular Interactions and Signaling Pathways

The olfactory and cooling sensations elicited by (+)-isomenthol are mediated through its interaction with specific protein receptors located on sensory neurons.

Olfactory Receptor Signaling

The perception of odorants like (+)-isomenthol begins with their interaction with Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located in the olfactory epithelium.[6][7] This interaction initiates an intracellular signaling cascade.

The binding of an odorant to an OR activates the associated G-protein (Gαolf), leading to the activation of adenylate cyclase. This enzyme then catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing for an influx of Na+ and Ca2+ ions. This influx depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb in the brain, where the signal is processed as a specific scent.

References

• 1. (1S,2R,5R)-(+)-Isomenthol primary reference standard 23283-97-8 [sigmaaldrich.com]
• 2. (1S,2R,5R)-(+)-isomenthol, 23283-97-8 [thegoodscentscompany.com]
• 3. (+)-ISOMENTHOL CAS#: 23283-97-8 [amp.chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. microbenotes.com [microbenotes.com]
• 7. fivesenses.com [fivesenses.com]

Protocols & Analytical Methods

The Use of (+)-Isomenthol as a Chiral Auxiliary: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Isomenthol, a naturally occurring chiral alcohol, holds potential as a cost-effective and versatile chiral auxiliary in asymmetric synthesis. As a member of the menthol (B31143) family of stereoisomers, its rigid cyclohexane (B81311) framework can effectively shield one face of a prochiral substrate, thereby directing the approach of a reagent to the opposite face. This facial discrimination is fundamental to its application in diastereoselective reactions, enabling the synthesis of enantiomerically enriched compounds that are crucial building blocks in the pharmaceutical and fine chemical industries.

While comprehensive studies detailing the specific applications of (+)-isomenthol as a chiral auxiliary are limited in publicly available literature, the principles of its use can be extrapolated from its well-studied stereoisomers, such as (+)-neomenthol and (-)-menthol. This document provides a generalized framework of application notes and protocols based on the established use of menthol-derived chiral auxiliaries. Researchers should consider these as a starting point for the development and optimization of protocols specifically for (+)-isomenthol.

The general strategy for employing a chiral auxiliary like (+)-isomenthol involves a three-step process:

• Attachment: The chiral auxiliary is covalently attached to a prochiral substrate.

• Diastereoselective Reaction: The resulting chiral molecule undergoes a reaction to create a new stereocenter with a high degree of stereocontrol.

• Cleavage: The chiral auxiliary is removed to yield the enantiomerically enriched product and is ideally recovered for reuse.

Key Applications and Data

Based on the reactivity of its stereoisomers, (+)-isomenthol is expected to be applicable as a chiral auxiliary in several key asymmetric transformations, including Diels-Alder reactions, diastereoselective alkylations, and aldol (B89426) reactions. The following tables summarize representative quantitative data for reactions mediated by the closely related (+)-neomenthol and (-)-menthol auxiliaries. It is important to note that the diastereoselectivity and yield for reactions using (+)-isomenthol may vary.

Table 1: Diastereoselective Diels-Alder Reaction Data (using Menthol-derived Auxiliaries)

Diene	Dienophile	Chiral Auxiliary	Lewis Acid	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Excess (d.e.)
Cyclopentadiene (B3395910)	Acrylate (B77674)	(+)-8-Phenylneomenthol	Et₂AlCl	Toluene	-78	95	>98%
Isoprene	Acrylate	(-)-Menthol	Et₂AlCl	CH₂Cl₂	-78	85	76%

Table 2: Diastereoselective Enolate Alkylation Data (using Menthol-derived Auxiliaries)

Substrate	Base	Electrophile	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Excess (d.e.)
(+)-Neomenthyl Propionate	LDA	Benzyl Bromide	THF	-78	85-95	>90%
(-)-Menthyl Acetate (B1210297)	LDA	Benzyl Bromide	THF	-78	~85	86%

Experimental Protocols

The following are generalized protocols for the attachment of (+)-isomenthol to a carboxylic acid, a subsequent diastereoselective reaction (Diels-Alder), and the cleavage of the auxiliary. These should be optimized for specific substrates and reactions.

Protocol 1: Attachment of (+)-Isomenthol Auxiliary via Esterification

Objective: To attach the (+)-isomenthol chiral auxiliary to a prochiral carboxylic acid to form a chiral ester.

Materials:

• (+)-Isomenthol (1.0 eq)

• Prochiral carboxylic acid (e.g., acrylic acid for subsequent Diels-Alder) (1.2 eq)

• Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the prochiral carboxylic acid, (+)-isomenthol, and DMAP in anhydrous CH₂Cl₂.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC in anhydrous CH₂Cl₂ dropwise to the cooled mixture with stirring.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired (+)-isomenthyl ester.

Protocol 2: Diastereoselective Diels-Alder Reaction

Objective: To perform a Lewis acid-catalyzed diastereoselective Diels-Alder reaction using the (+)-isomenthyl acrylate prepared in Protocol 1.

Materials:

• (+)-Isomenthyl acrylate (1.0 eq)

• Freshly distilled cyclopentadiene (3.0 eq)

• Diethylaluminum chloride (Et₂AlCl) (1.1 eq, as a 1.0 M solution in hexanes)

• Anhydrous dichloromethane (CH₂Cl₂)

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve the (+)-isomenthyl acrylate in anhydrous CH₂Cl₂.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the Et₂AlCl solution dropwise to the cooled acrylate solution with vigorous stirring.

• Stir the reaction mixture for 15 minutes at -78 °C.

• Add the cyclopentadiene dropwise to the reaction mixture.

• Stir the reaction at -78 °C for 3-4 hours.

• Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature and extract the product with CH₂Cl₂ (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Determine the diastereomeric excess of the crude product by ¹H NMR or chiral HPLC analysis.

• Purify the product by flash column chromatography on silica gel.

Protocol 3: Cleavage of the (+)-Isomenthol Auxiliary

Objective: To remove the (+)-isomenthol auxiliary from the product of the diastereoselective reaction to yield the enantiomerically enriched carboxylic acid.

Materials:

• Diastereomerically enriched (+)-isomenthyl ester

• Lithium hydroxide (B78521) (LiOH) (2.0-3.0 eq)

• Tetrahydrofuran (THF)

• Water

• 1 M HCl

Procedure:

• Dissolve the (+)-isomenthyl ester in a mixture of THF and water.

• Add LiOH and stir the mixture at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Acidify the reaction mixture to pH ~2 with 1 M HCl.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x) to isolate the chiral carboxylic acid product.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The (+)-isomenthol auxiliary can be recovered from the aqueous layer by basification and extraction with an organic solvent.

Visualizations

The following diagrams illustrate the general workflow and logic of using a chiral auxiliary in asymmetric synthesis.

Caption: General workflow for asymmetric synthesis using (+)-isomenthorl as a chiral auxiliary.

Caption: Principle of stereochemical control by the chiral auxiliary.

Application Notes and Protocols for Asymmetric Synthesis Using (+)-Isomenthol and Its Isomers as Chiral Auxiliaries

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral auxiliaries are indispensable tools in modern asymmetric synthesis, enabling the stereocontrolled formation of new chiral centers. Among the various classes of chiral auxiliaries, those derived from the chiral pool, such as the isomers of menthol (B31143), are particularly valuable due to their natural abundance and well-defined stereochemistry. This document provides detailed application notes and protocols for the use of menthol isomers as chiral auxiliaries in key asymmetric transformations.

While (+)-isomenthol is a readily available chiral building block, detailed and specific protocols for its application as a chiral auxiliary in asymmetric synthesis are not extensively documented in readily available scientific literature. However, the principles of stereochemical control exerted by its isomers, (-)-menthol and (+)-neomenthol, are well-established and provide a strong foundation for the potential application of (+)-isomenthol. The rigid cyclohexane (B81311) backbone of these menthol isomers provides a sterically defined environment that can effectively shield one face of a prochiral substrate, leading to high diastereoselectivity in various carbon-carbon bond-forming reactions.[1][2][3]

These application notes will focus on the well-documented use of (-)-menthol and (+)-neomenthol in asymmetric Diels-Alder, aldol (B89426), and alkylation reactions. The provided protocols can serve as a robust starting point for researchers interested in exploring the utility of (+)-isomenthol as a chiral auxiliary in their synthetic endeavors.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful [4+2] cycloaddition for the construction of six-membered rings with multiple stereocenters.[4][5] When a chiral auxiliary is attached to the dienophile, it can effectively control the facial selectivity of the diene's approach, resulting in a diastereoselective cycloaddition.[6][7] While derivatives of menthol, such as (-)-8-phenylmenthol, have shown exceptional stereocontrol, the general principles apply to the parent menthol isomers.[7][8]

Data Presentation: Diastereoselectivity in Asymmetric Diels-Alder Reactions

Chiral Auxiliary	Diene	Dienophile	Lewis Acid	Solvent	Temp (°C)	Yield (%)	d.e. (%)	Reference
(-)-8-Phenylmenthol	Cyclopentadiene (B3395910)	Acrylate (B77674)	AlCl₃	Toluene	-55	89	97	[7]
(-)-Menthol	Isoprene	Acrylate	Et₂AlCl	Toluene	-40	56	~40	[7]
(+)-Neomenthol	Isoprene	Acrylate	Et₂AlCl	Hexane	-78	-	Modest	[6]

Experimental Protocol: Asymmetric Diels-Alder Reaction (General)

This protocol is a generalized procedure that can be adapted for various menthol isomer-derived dienophiles.

Materials:

• Chiral acrylate ester of the menthol isomer (e.g., (+)-isomenthol acrylate) (1.0 eq)

• Diene (e.g., freshly cracked cyclopentadiene or isoprene) (2.0-3.0 eq)

• Lewis Acid (e.g., Et₂AlCl, TiCl₄, or BF₃·OEt₂) (1.0-1.2 eq)

• Anhydrous solvent (e.g., Toluene, Dichloromethane)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Silica (B1680970) gel for column chromatography

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the chiral acrylate ester in the anhydrous solvent.

• Cool the solution to the desired temperature (typically between -78 °C and 0 °C).

• Slowly add the Lewis acid to the stirred solution and allow it to complex for 15-30 minutes.

• Add the diene dropwise to the reaction mixture.

• Stir the reaction at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with the organic solvent (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Determine the diastereomeric excess of the crude product by ¹H NMR or chiral HPLC analysis.

• Purify the product by flash column chromatography on silica gel.

Visualization: Asymmetric Diels-Alder Workflow

Caption: Experimental workflow for a typical asymmetric Diels-Alder reaction.

Asymmetric Aldol Reaction

The aldol reaction is a fundamental method for forming carbon-carbon bonds and creating new stereocenters.[9][10][11][12][13] The use of a chiral auxiliary on the enolate component can effectively control the stereochemical outcome of the reaction with an aldehyde or ketone.[14][15]

Data Presentation: Diastereoselectivity in Asymmetric Aldol Reactions

While specific data for (+)-isomenthol is scarce, the following table illustrates typical results for other auxiliaries, which can serve as a benchmark.

Chiral Auxiliary	Enolate Source	Aldehyde	Lewis Acid/Base	Solvent	Temp (°C)	Yield (%)	d.e. (%)	Reference
Evans' Oxazolidinone	Propionate	Benzaldehyde	Bu₂BOTf, DIPEA	CH₂Cl₂	-78	>90	>99	[14]
(-)-8-Phenylmenthol	Acetate	Isobutyraldehyde	TiCl₄	CH₂Cl₂	-78	85	98	[8]

Experimental Protocol: Asymmetric Aldol Reaction (General)

This protocol describes a general procedure for a Lewis acid-mediated aldol reaction of a chiral ester.

Materials:

• Chiral ester of the menthol isomer (e.g., (+)-isomenthol acetate) (1.0 eq)

• Aldehyde (e.g., benzaldehyde) (1.2 eq)

• Lewis Acid (e.g., TiCl₄, Sn(OTf)₂) (1.1 eq)

• Tertiary amine base (e.g., triethylamine, diisopropylethylamine) (1.2 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous NH₄Cl solution

• Brine

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere, add the chiral ester and anhydrous CH₂Cl₂.

• Cool the solution to -78 °C.

• Slowly add the Lewis acid and stir for 5-10 minutes.

• Add the tertiary amine base dropwise and stir for 30-60 minutes to form the enolate.

• Add the aldehyde dropwise to the reaction mixture.

• Stir the reaction at -78 °C and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with CH₂Cl₂ (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Determine the diastereomeric excess of the crude product.

• Purify the product by flash column chromatography.

Visualization: Aldol Reaction Mechanism

Caption: Simplified mechanism of a Lewis acid-mediated asymmetric aldol reaction.

Asymmetric Alkylation of Enolates

The alkylation of enolates is a fundamental method for forming C-C bonds alpha to a carbonyl group.[16][17][18][19][20] By employing a chiral auxiliary, the two faces of the prochiral enolate become diastereotopic, allowing for the selective approach of an electrophile.[2][3]

Data Presentation: Diastereoselectivity in Enolate Alkylation

Chiral Auxiliary	Substrate	Electrophile	Base	Solvent	Temp (°C)	Yield (%)	d.e. (%)	Reference
Evans' Oxazolidinone	Propionyl Imide	Benzyl (B1604629) Bromide	LDA	THF	-78	95	>98	[15]
Pseudoephedrine Amide	Propionyl Amide	Methyl Iodide	LDA	THF	-78	90	>98	[21]
(-)-Menthol	Acetate	Benzyl Bromide	LDA	THF	-78	-	Low	[2]

Experimental Protocol: Asymmetric Alkylation of a Chiral Ester (General)

This generalized protocol can be adapted for esters derived from (+)-isomenthol.

Materials:

• Chiral ester of the menthol isomer (e.g., (+)-isomenthol propionate) (1.0 eq)

• Lithium diisopropylamide (LDA) (1.1 eq)

• Electrophile (e.g., benzyl bromide, methyl iodide) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Brine

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, prepare a solution of LDA in anhydrous THF.

• Cool the LDA solution to -78 °C.

• Slowly add a solution of the chiral ester in anhydrous THF to the LDA solution dropwise.

• Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Add the electrophile to the enolate solution at -78 °C.

• Stir the reaction at -78 °C and monitor by TLC.

• Quench the reaction with a saturated aqueous NH₄Cl solution.

• Warm the mixture to room temperature and extract with an organic solvent (e.g., diethyl ether or ethyl acetate) (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Determine the diastereomeric excess of the crude product.

• Purify the product by flash column chromatography.

Visualization: Logic of Chiral Auxiliary Removal

Caption: General scheme for the removal of the chiral auxiliary to yield the final product.

While specific, optimized protocols for the use of (+)-isomenthol as a chiral auxiliary are not prevalent in the reviewed literature, the extensive documentation for its isomers, (-)-menthol and (+)-neomenthol, provides a solid framework for its investigation. The protocols and data presented herein for asymmetric Diels-Alder, aldol, and alkylation reactions using these related auxiliaries offer valuable starting points for researchers and drug development professionals. The principles of steric shielding that govern the stereochemical outcomes in these reactions are expected to be applicable to (+)-isomenthol, and further research in this area is encouraged to expand the toolkit of readily available and effective chiral auxiliaries.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. Diels-Alder Reaction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. benchchem.com [benchchem.com]
• 9. magritek.com [magritek.com]
• 10. amherst.edu [amherst.edu]
• 11. webassign.net [webassign.net]
• 12. d.web.umkc.edu [d.web.umkc.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 15. benchchem.com [benchchem.com]
• 16. 182.160.97.198:8080 [182.160.97.198:8080]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. youtube.com [youtube.com]
• 19. web.mnstate.edu [web.mnstate.edu]
• 20. m.youtube.com [m.youtube.com]
• 21. benchchem.com [benchchem.com]

Application Notes and Protocols for the Chiral Resolution of Racemic Mixtures with (+)-Isomenthol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral resolution is a crucial process in the pharmaceutical and chemical industries for the isolation of enantiomerically pure compounds from racemic mixtures. Enantiomers of a chiral molecule can exhibit significantly different pharmacological activities and toxicological profiles.[1] Therefore, the production of single-enantiomer drugs is often a regulatory requirement and a scientific necessity. One effective and widely used method for chiral resolution is the use of a chiral auxiliary, an enantiomerically pure compound that is temporarily incorporated into the racemate to form a mixture of diastereomers.[1][2] These diastereomers, having distinct physical properties, can then be separated by standard laboratory techniques such as fractional crystallization or chromatography.[1]

Menthol (B31143) and its isomers, such as isomenthol, are valuable chiral auxiliaries derived from natural sources. They are often used for the resolution of racemic carboxylic acids. The principle of this resolution method lies in the esterification of the racemic carboxylic acid with an enantiomerically pure menthol isomer, in this case, (+)-isomenthol. This reaction converts the pair of enantiomers into a pair of diastereomeric esters. Due to their different three-dimensional arrangements, these diastereomers exhibit different physical properties, such as solubility and chromatographic retention times, which allows for their separation.[1] Subsequent hydrolysis of the separated diastereomeric esters yields the desired enantiomerically pure carboxylic acid and allows for the recovery of the (+)-isomenthol auxiliary for potential reuse.

Note on the use of (+)-Isomenthol: While the principles described are generally applicable to menthol isomers, detailed and specific examples of chiral resolution using (+)-isomenthol as the resolving agent for racemic acids are not extensively documented in readily available scientific literature. The following protocols and data are based on the well-documented use of a closely related isomer, L-(-)-menthol, for the chiral resolution of a racemic carboxylic acid intermediate in the synthesis of artificial glutamate (B1630785) analogs.[3] This serves as a practical and illustrative guide to the methodology. Researchers should anticipate the need for optimization of reaction conditions, separation techniques, and analytical methods when applying this methodology to (+)-isomenthol or other specific racemic mixtures.

Quantitative Data Summary

The following table summarizes the quantitative data for the chiral resolution of a racemic carboxylic acid, (rac)-7 , using L-(-)-menthol as the chiral resolving agent. The data is adapted from a study on the synthesis of artificial glutamate analogs and illustrates the successful separation of the resulting diastereomeric esters.[3]

Racemic Mixture	Chiral Auxiliary	Diastereomer 1	Yield of Diastereomer 1	Diastereomer 2	Yield of Diastereomer 2	Separation Method
(rac)-Carboxylic Acid 7	L-(-)-Menthol	Menthyl ester 9 *	42%	Menthyl ester 9	41%	Preparative HPLC

Experimental Protocols

The following protocols provide a detailed methodology for the key steps in the chiral resolution of a generic racemic carboxylic acid using a menthol isomer as the chiral auxiliary.

Protocol 1: Formation of Diastereomeric Esters

This protocol describes the esterification of a racemic carboxylic acid with an enantiomerically pure menthol isomer to form a mixture of diastereomers.

Materials:

• Racemic carboxylic acid

• (+)-Isomenthol (or other enantiomerically pure menthol isomer)

• 2-Methyl-6-nitrobenzoic anhydride (B1165640) (MNBA)

• 4-(Dimethylamino)pyridine (DMAP)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the racemic carboxylic acid (1.0 eq) and (+)-isomenthol (1.1 eq) in anhydrous DCM, add TEA (2.0 eq) and a catalytic amount of DMAP.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add MNBA (1.5 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the mixture of diastereomeric esters.

Protocol 2: Separation of Diastereomers by Preparative HPLC

This protocol details the separation of the diastereomeric ester mixture using preparative high-performance liquid chromatography (HPLC).

Materials and Equipment:

• Mixture of diastereomeric esters

• HPLC-grade hexane (B92381)

• HPLC-grade ethanol

• Preparative HPLC system with a suitable chiral stationary phase column (e.g., CHIRALPAK® IC)

Procedure:

• Develop an analytical HPLC method to achieve baseline separation of the two diastereomers. A common mobile phase for normal phase separation is a mixture of hexane and ethanol.[3]

• Once a satisfactory analytical separation is achieved, scale up the method to a preparative scale.

• Dissolve the diastereomeric ester mixture in a minimal amount of the mobile phase.

• Inject the sample onto the preparative HPLC column.

• Collect the fractions corresponding to each separated diastereomer peak.

• Combine the fractions for each diastereomer and evaporate the solvent under reduced pressure to obtain the purified diastereomeric esters.

• Verify the purity of each isolated diastereomer by analytical HPLC.

Protocol 3: Hydrolysis of Diastereomeric Esters and Recovery of Enantiopure Acid

This protocol describes the cleavage of the ester bond to yield the enantiomerically pure carboxylic acid and recover the chiral auxiliary.

Materials:

• Purified diastereomeric ester

• Methanol (B129727) or Tetrahydrofuran (THF)

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH) solution (e.g., 2 M)

• Hydrochloric acid (HCl) solution (e.g., 1 M)

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the purified diastereomeric ester in a suitable solvent such as methanol or THF.

• Add an excess of NaOH or KOH solution (2-3 equivalents).

• Heat the mixture to reflux and stir for several hours until the starting material is consumed (monitor by TLC).[1]

• Cool the reaction mixture to room temperature. If a co-solvent was used, remove it under reduced pressure.

• Dilute the remaining aqueous solution with water.

• Extract the aqueous solution with an organic solvent (e.g., diethyl ether) to remove the liberated (+)-isomenthol. The chiral auxiliary can be recovered from this organic phase.[1]

• Cool the aqueous layer in an ice bath and acidify by the slow addition of HCl solution until the pH is acidic (e.g., pH 2-3).

• Extract the acidified aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the enantiomerically pure carboxylic acid.

• Determine the enantiomeric excess (ee) of the final product by a suitable analytical technique, such as chiral HPLC or by derivatization with a chiral reagent followed by NMR or GC analysis.

Visualizations

Experimental Workflow

Caption: Workflow for chiral resolution of a racemic carboxylic acid.

Logical Relationship in Diastereomer Separation

Caption: Decision logic for diastereomer separation method.

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. beilstein-archives.org [beilstein-archives.org]

Application Note: A Validated GC-MS Method for the Chiral Quantification of (+)-Isomenthol

Audience: Researchers, scientists, and drug development professionals.

Introduction Isomenthol (C₁₀H₂₀O) is a monoterpenoid alcohol and one of the four diastereomers of menthol (B31143).[1][2] Each diastereomer exists as a pair of enantiomers ((+) and (-)), resulting in eight distinct stereoisomers.[3] (+)-Isomenthol is a key compound in various applications, from flavorings to pharmaceutical formulations. The sensory properties and physiological effects of menthol isomers can differ significantly, making the accurate quantification of specific isomers like (+)-Isomenthol crucial for quality control, efficacy, and authenticity studies.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for analyzing volatile compounds like isomenthol.[4][5] However, due to the structural similarity of its isomers, a standard GC column cannot resolve them.[3][6] This application note details a robust method using a chiral capillary column coupled with GC-MS to achieve the selective separation and precise quantification of (+)-Isomenthol in various matrices.

Principle The method employs Gas Chromatography (GC) for the separation of volatile compounds. A sample is vaporized and carried by an inert gas through a specialized chiral capillary column.[1][7] The chiral stationary phase of the column allows for the differential interaction with enantiomers, enabling the separation of (+)-Isomenthol from other menthol isomers.[3][6] Following separation, the eluted compounds enter the Mass Spectrometer (MS). In the MS, molecules are ionized, typically by electron ionization (EI), and fragmented.[5] The resulting ions are separated based on their mass-to-charge (m/z) ratio. By operating in Selected Ion Monitoring (SIM) mode, the detector focuses on specific fragment ions characteristic of isomenthol, providing high sensitivity and selectivity for quantification.[4][7] An internal standard is used to ensure high precision and accuracy.[8][9]

Experimental Protocols

1. Materials and Reagents

• Analytical Standards: (+)-Isomenthol (≥98% purity), (-)-Isomenthol, and other relevant menthol isomers.[10]

• Internal Standard (IS): n-Tridecane, Tetradecane, or n-Chloronaphthalene (≥99% purity). The chosen IS should not be naturally present in the sample matrix.[8][11][12]

• Solvents: Hexane, Ethyl Acetate, or Ethanol (GC or HPLC grade).[11][13][14]

2. Standard Solution Preparation

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the internal standard (e.g., n-Tridecane) and dissolve it in a 10 mL volumetric flask with the chosen solvent (e.g., Hexane).[11][13]

• (+)-Isomenthol Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of (+)-Isomenthol standard and dissolve it in a 10 mL volumetric flask with the same solvent.[11]

• Calibration Standards: Prepare a series of working calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) by performing serial dilutions of the (+)-Isomenthol stock solution.[8] Spike each calibration standard with a constant concentration of the Internal Standard solution (e.g., 10 µg/mL).[11]

3. Sample Preparation (General Procedure for Essential Oils)

• Accurately weigh approximately 20 mg of the essential oil sample into a 10 mL volumetric flask.[11]

• Add a fixed volume of the Internal Standard stock solution (e.g., 100 µL of 1 mg/mL n-Tridecane to achieve a 10 µg/mL IS concentration).[11]

• Add the solvent (e.g., Hexane) to the mark to bring the total volume to 10 mL and mix thoroughly.[11]

• If necessary, filter the solution through a 0.45 µm filter before injection.[4]

4. GC-MS Instrumentation and Conditions The following parameters provide a validated starting point and may require optimization for specific instruments.

Parameter	Recommended Setting
GC System	Agilent 7890B GC or equivalent
MS System	Agilent 5977A MSD or equivalent
Injector	Split/Splitless Inlet, 220-250°C[4][6]
Split Ratio	100:1 or 200:1 (can be adjusted based on concentration)[6][14]
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0-1.4 mL/min[4][6]
Column	Chiral Capillary Column: e.g., CycloSil-B (30 m x 0.22 mm, 0.25 µm) or Restek Rt-BetaDEXsm (30 m x 0.25 mm, 0.25 µm)[3][6]
Oven Program	Initial 45°C, ramp at 10°C/min to 100°C (hold 16 min), then ramp at 10°C/min to 200°C (hold 10 min).[3] (Adjust as needed for optimal separation).
MS Transfer Line	280°C[4]
Ion Source Temp.	230°C, Electron Ionization (EI) at 70 eV[4][15]
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	Quantifier Ion: m/z 71. Qualifier Ions: m/z 81, 95, 55.[15]

5. Calibration and Quantification

• Calibration Curve: Inject each calibration standard into the GC-MS system. For each standard, calculate the peak area ratio of (+)-Isomenthol to the Internal Standard. Plot this ratio against the concentration of (+)-Isomenthol to generate a calibration curve. The curve should demonstrate good linearity (R² ≥ 0.995).[11][12]

• Sample Analysis: Inject the prepared sample solution.

• Quantification: Calculate the peak area ratio for (+)-Isomenthol in the sample. Use the linear regression equation from the calibration curve (y = mx + c) to determine the concentration of (+)-Isomenthol in the prepared sample solution.[11]

• Calculate Final Concentration: Determine the final concentration in the original sample using the following formula:[11] Concentration (mg/g) = (C_sample × V_flask) / W_sample Where:

  • C_sample = Concentration in the prepared sample (µg/mL) from the calibration curve.

  • V_flask = Final volume of the prepared sample (mL).

  • W_sample = Weight of the original sample (mg).

Method Performance and Quantitative Data

The performance of chiral GC-MS methods for the quantification of menthol isomers has been well-documented. The table below summarizes typical validation parameters.

Validation Parameter	Typical Value	Reference
Linearity (R²)	≥ 0.995	[12][13]
Limit of Detection (LOD)	0.25 µg/mL	[13]
Limit of Quantification (LOQ)	< 72.9 µg/L (0.073 µg/mL)	[3]
Precision (RSD%)	< 3.4%	[3]
Accuracy (Recovery %)	92.1% - 109.5%	[3]

Visualizations

Caption: Logical relationship of menthol stereoisomers.

Caption: Workflow for the quantification of (+)-Isomenthol using GC-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. Showing Compound (±)-Isomenthol (FDB021835) - FooDB [foodb.ca]
• 3. coresta.org [coresta.org]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Menthol by Gas Chromatography-Mass Spectrometry (GC-MS) - STEMart [ste-mart.com]
• 6. gcms.cz [gcms.cz]
• 7. academic.oup.com [academic.oup.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ncasi.org [ncasi.org]
• 10. chemscene.com [chemscene.com]
• 11. benchchem.com [benchchem.com]
• 12. Simple preparative gas chromatographic method for isolation of menthol and menthone from peppermint oil, with quantitative GC-MS and (1) H NMR assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. thieme-connect.com [thieme-connect.com]
• 14. Sigma-Aldrich [sigmaaldrich.com]
• 15. Isomenthol | C10H20O | CID 6432468 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis for Enantiomeric Purity of (+)-Isomenthol

AN-HPLC-001

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the determination of the enantiomeric purity of (+)-Isomenthol. Due to the identical physical and chemical properties of enantiomers, their separation requires chiral recognition, which is achieved using a chiral stationary phase (CSP).[1] This method is crucial for quality control in the pharmaceutical, food, and cosmetic industries where the specific stereoisomer of menthol (B31143) and its related compounds can significantly impact biological activity and sensory properties.[1][2] The protocol provided is intended for researchers, scientists, and drug development professionals.

Introduction

Isomenthol (B1236540), a diastereomer of menthol, has three chiral centers, resulting in a pair of enantiomers: (+)-isomenthol and (-)-isomenthol. The analysis of the enantiomeric composition is a significant challenge due to the structural similarity of the isomers.[2] Direct separation of enantiomers using HPLC with a chiral stationary phase is the most straightforward and widely used technique.[2] Polysaccharide-based CSPs, particularly those derived from amylose (B160209) and cellulose, have demonstrated excellent selectivity for menthol enantiomers and its isomers.[2][3] This document provides a detailed protocol for the direct chiral separation of isomenthol enantiomers.

Since isomenthol lacks a strong chromophore, detection can be challenging. While derivatization to introduce a UV-active or fluorescent tag is an option, this method focuses on direct analysis using a Refractive Index (RI) detector, which is suitable for compounds without a chromophore.[2][3][4]

Experimental Protocol

Instrumentation and Materials:

• HPLC system with a pump, autosampler, and column thermostat

• Refractive Index (RI) Detector

• Chiral Stationary Phase Column: Amylose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel (e.g., Chiralpak AD)

• (+)-Isomenthol standard

• Racemic isomenthol standard

• Hexane (HPLC grade)

• 2-Propanol (IPA) (HPLC grade)

Chromatographic Conditions:

A summary of the chromatographic conditions is presented in the table below.

Parameter	Condition
Column	Amylose tris(3,5-dimethylphenylcarbamate) CSP
Mobile Phase	n-Hexane / 2-Propanol (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detector	Refractive Index (RI)
Injection Volume	10 µL

Sample Preparation:

• Prepare a stock solution of racemic isomenthol at a concentration of 1 mg/mL in the mobile phase.

• Prepare a stock solution of the (+)-Isomenthol sample to be analyzed at a concentration of 1 mg/mL in the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the racemic isomenthol standard to determine the retention times of both the (+) and (-) enantiomers and to calculate the resolution.

• Inject the (+)-Isomenthol sample.

• Identify the peaks in the sample chromatogram by comparing the retention times with the racemic standard.

• Calculate the enantiomeric purity (enantiomeric excess, % ee) using the peak areas of the two enantiomers.

Calculation of Enantiomeric Excess (% ee):

% ee = [ (Area(+) - Area(-)) / (Area(+) + Area(-)) ] x 100

Where:

• Area(+) is the peak area of (+)-Isomenthol.

• Area(-) is the peak area of (-)-Isomenthol.

Data Presentation

Expected Chromatographic Performance:

The following table summarizes the expected retention times and resolution for the enantiomeric separation of isomenthol based on similar separations of menthol isomers.[3][5]

Compound	Retention Time (min) (Approx.)
(+)-Isomenthol	tbd
(-)-Isomenthol	tbd
Resolution (Rs)	> 1.5

Retention times are approximate and should be confirmed with a standard under the specific system conditions. The resolution between the two enantiomers should be greater than 1.5 for baseline separation.

Experimental Workflow Diagram

Caption: Workflow for HPLC analysis of (+)-Isomenthol enantiomeric purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. HPLC Enantioseparation of Menthol with Non-ultraviolet Detectors and Effect of Chromatographic Conditions | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application of (+)-Isomenthol in Pharmaceutical Synthesis: A Review of Potential and Related Methodologies

Introduction

(+)-Isomenthol, a diastereomer of menthol (B31143), is a chiral monoterpene alcohol. While its isomers, particularly (-)-menthol and (+)-neomenthol, have been extensively utilized as chiral auxiliaries and starting materials in pharmaceutical synthesis, the application of (+)-isomenthol has been less explored. This document provides a comprehensive overview of the known and potential applications of (+)-isomenthol in the synthesis of chiral compounds relevant to the pharmaceutical industry. We will delve into its role in enzymatic transformations, its potential as a chiral auxiliary based on the principles established for its isomers, and its synthesis. Detailed protocols and quantitative data from related studies are presented to guide researchers and drug development professionals in harnessing the synthetic potential of (+)-isomenthol.

Microbial and Enzymatic Transformations: Creating Chiral Building Blocks

Biotransformation offers a powerful tool for the stereoselective modification of natural products like (+)-isomenthol, yielding valuable chiral building blocks for pharmaceutical synthesis.

1.1. Microbial Hydroxylation

Studies have shown that fungi can introduce hydroxyl groups into the (+)-isomenthol scaffold with high regioselectivity. For instance, incubation of (+)-isomenthol with Fusarium lini results in the formation of hydroxylated derivatives.[1] These functionalized menthol isomers can serve as versatile precursors for more complex chiral molecules.

Table 1: Microbial Transformation of (+)-Isomenthol by Fusarium lini

Substrate	Microorganism	Metabolite	Structure
(+)-Isomenthol	Fusarium lini	5α-hydroxyisomenthol	(1R,2R,5R)-2-isopropyl-5-methylcyclohexane-1,5-diol
(+)-Isomenthol	Fusarium lini	1α-hydroxyisomenthol	(1R,2R,5R)-2-isopropyl-5-methylcyclohexane-1,1-diol

Experimental Protocol 1: General Procedure for Microbial Transformation of (+)-Isomenthol

• Cultivation of Microorganism: A culture of Fusarium lini is grown in a suitable nutrient medium until a desired cell density is reached.

• Substrate Addition: (+)-Isomenthol, dissolved in a minimal amount of a water-miscible solvent (e.g., ethanol), is added to the microbial culture.

• Incubation: The culture is incubated under controlled conditions (temperature, pH, agitation) for a specific period to allow for biotransformation.

• Extraction: The culture broth is extracted with an organic solvent (e.g., ethyl acetate) to isolate the metabolites.

• Purification and Characterization: The extracted metabolites are purified using chromatographic techniques (e.g., column chromatography) and their structures are elucidated using spectroscopic methods (e.g., NMR, MS).

1.2. Enzymatic Resolution

Lipases are widely used for the kinetic resolution of racemic mixtures of alcohols. In the context of menthol isomers, lipases can selectively acylate one enantiomer, allowing for the separation of the remaining unreacted enantiomer. While specific data for the resolution of racemic isomenthol (B1236540) is limited, studies on mixtures of all eight menthol isomers demonstrate the potential for enzymatic separation. A commercial Pseudomonas fluorescens lipase (B570770) (Amano AK) has been shown to be selective for the acylation of l-menthol (B7771125) in a mixture of all eight isomers.[2][3] This suggests that enzymatic methods could be developed for the efficient resolution of racemic isomenthol.

Table 2: Lipase-Catalyzed Resolution of a Menthol Isomer Mixture

Enzyme	Acyl Donor	Key Selectivity	Enantiomeric Excess (e.e.) of l-menthyl acetate
Pseudomonas fluorescens lipase (Amano AK)	Vinyl acetate	Preferential esterification of l-menthol	>95%

Experimental Protocol 2: General Procedure for Lipase-Catalyzed Resolution of a Menthol Isomer Mixture

• Reaction Setup: A mixture of menthol isomers is dissolved in an organic solvent (e.g., hexane).

• Enzyme and Acyl Donor Addition: A lipase (e.g., Pseudomonas fluorescens lipase) and an acyl donor (e.g., vinyl acetate) are added to the solution.

• Reaction: The mixture is incubated at a controlled temperature with agitation.

• Monitoring: The reaction progress is monitored by techniques like gas chromatography (GC) to determine the conversion and enantiomeric excess.

• Separation: Once the desired conversion is reached, the enzyme is filtered off. The acylated and unreacted menthol isomers can then be separated by distillation or chromatography.

Potential as a Chiral Auxiliary in Asymmetric Synthesis

The rigid cyclohexane (B81311) backbone and defined stereochemistry of menthol isomers make them effective chiral auxiliaries.[4] While (-)-menthol and (+)-neomenthol are more commonly used, the principles of stereochemical induction can be extended to (+)-isomenthol.

2.1. Conformational Basis for Stereocontrol

The stereochemical outcome of reactions using menthol-derived chiral auxiliaries is dictated by the conformational preferences of the ester derivatives. The bulky isopropyl group of the menthyl moiety effectively shields one face of the prochiral substrate, directing the approach of reagents to the less hindered face.[5] Conformational analysis of isomenthol indicates conformational averaging, which might influence its effectiveness as a chiral auxiliary compared to the more conformationally rigid menthol and neomenthol.[6][7]

Diagram 1: General Workflow for Asymmetric Synthesis using a Chiral Auxiliary

Caption: General workflow for employing (+)-isomenthol as a chiral auxiliary.

2.2. Potential Applications in Diastereoselective Reactions

Based on the reactivity of other menthol isomers, (+)-isomenthol could potentially be used as a chiral auxiliary in a variety of asymmetric transformations, including:

• Diels-Alder Reactions: To control the facial selectivity of the cycloaddition.

• Alkylations: To direct the alkylation of enolates.

• Conjugate Additions: To control the stereochemistry of Michael additions.

Experimental Protocol 3: General Procedure for Diastereoselective Alkylation using a Menthol-derived Chiral Auxiliary (Adapted for (+)-Isomenthol)

• Esterification: The prochiral carboxylic acid is esterified with (+)-isomenthol using standard coupling agents (e.g., DCC/DMAP or acid chloride formation followed by reaction with the alcohol).

• Enolate Formation: The resulting (+)-isomenthyl ester is treated with a strong base (e.g., lithium diisopropylamide, LDA) at low temperature (-78 °C) to form the corresponding enolate.

• Alkylation: The enolate is then reacted with an alkylating agent (e.g., an alkyl halide).

• Work-up and Purification: The reaction is quenched, and the product is extracted and purified by chromatography to separate the diastereomers.

• Auxiliary Cleavage: The chiral auxiliary is removed by hydrolysis (e.g., using LiOH) to afford the enantiomerically enriched carboxylic acid. The (+)-isomenthol can then be recovered.

Synthesis of (+)-Isomenthol

(+)-Isomenthol can be synthesized as part of a mixture of menthol isomers from various starting materials. The diastereomeric ratio of the products is highly dependent on the synthetic route and reaction conditions.

3.1. From (+)-Pulegone

Catalytic hydrogenation of (+)-pulegone yields a mixture of (-)-menthone (B42992) and (+)-isomenthone.[8] Subsequent reduction of the ketone mixture produces all eight menthol stereoisomers, including (+)-isomenthol. The diastereoselectivity of the reduction can be influenced by the choice of reducing agent.

3.2. From Thymol (B1683141)

Hydrogenation of thymol over various catalysts (e.g., Ru/Al2O3, Co/SiO2) produces a mixture of all eight menthol isomers.[9] The selectivity towards isomenthol can be significant depending on the catalyst and reaction conditions. For example, hydrogenation with RuO2 supported on pine needle char in isopropanol (B130326) has been reported to yield isomenthol with 87% selectivity.[9]

Table 3: Selectivity in the Hydrogenation of Thymol to Menthol Isomers

Catalyst	Solvent	Temperature (°C)	Isomenthol Selectivity (%)	Reference
Ru/Al2O3	Ethanol	40	10	[9]
Ru/Al2O3	Hexane	40	44	[9]
RuO2/Pine Needle Char	Isopropanol	-	87	[9]
Co/SiO2	tert-Butanol	-	71	[9]

Diagram 2: Synthetic Routes to Menthol Isomers

Caption: Synthetic pathways leading to mixtures of menthol isomers.

While the direct application of (+)-isomenthol as a chiral auxiliary in pharmaceutical synthesis is not as well-documented as its isomers, its potential should not be overlooked. Through microbial and enzymatic transformations, (+)-isomenthol can be converted into valuable chiral building blocks. Furthermore, the principles of asymmetric induction established for other menthol derivatives provide a strong foundation for exploring the use of (+)-isomenthol in diastereoselective reactions. The development of efficient methods for its synthesis and separation from other isomers will be key to unlocking its full potential in the synthesis of enantiomerically pure pharmaceuticals. Further research into the diastereoselectivity of reactions employing (+)-isomenthol as a chiral auxiliary is warranted to establish its utility for the scientific community.

References

• 1. Microbial Transformations of (+)-Isomenthol by Fusarium lini and Rhizopus stolonifer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biocatalytic enantiomeric resolution of l-menthol from an eight isomeric menthol mixture [researchspace.csir.co.za]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pure.mpg.de [pure.mpg.de]
• 8. benchchem.com [benchchem.com]
• 9. epb.bibl.th-koeln.de [epb.bibl.th-koeln.de]

(+)-Isomenthol: A Versatile Precursor for the Synthesis of Novel Bioactive Compounds and Chiral Auxiliaries

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

(+-)-Isomenthol, a readily available chiral monoterpene alcohol, serves as a valuable and versatile starting material for the synthesis of a diverse array of novel compounds with significant potential in drug discovery and asymmetric synthesis. Its inherent chirality and modifiable hydroxyl group make it an attractive scaffold for the development of new therapeutic agents and chiral auxiliaries. This document provides detailed application notes and experimental protocols for the synthesis of novel compounds from (+)-isomenthol, evaluation of their biological activities, and their application as chiral auxiliaries.

Synthesis of Novel Compounds from (+)-Isomenthol

The hydroxyl group of (+)-isomenthol is a key functional handle for the synthesis of various derivatives, including esters, ethers, and heterocyclic compounds. These modifications can significantly alter the biological activity of the parent molecule, leading to the discovery of potent antimicrobial, antifungal, and insecticidal agents.

Synthesis of Bioactive Esters

Esterification of (+)-isomenthol is a straightforward method to generate a library of derivatives with diverse physicochemical properties.

Table 1: Synthesis of (+)-Isomenthyl Esters and their Biological Activities

Compound	Ester Moiety	Yield (%)	Biological Activity	Target Organism	Quantitative Data (Metric)
(+)-Isomenthyl Acetate	Acetyl	>95	Insecticidal	Culex quinquefasciatus	LD50: >100 µ g/insect [1]
(+)-Isomenthyl Chloroacetate (B1199739)	Chloroacetyl	~90	Insecticidal	Aedes aegypti	LD50: 15.8 µ g/insect [1]
(+)-Isomenthyl Dichloroacetate	Dichloroacetyl	~85	Insecticidal	Anopheles tessellatus	LD50: 12.5 µ g/insect [1]
(+)-Isomenthyl Cinnamate	Cinnamoyl	~80	Insecticidal	Culex quinquefasciatus	LD50: 25.1 µ g/insect [1]

Experimental Protocol: Synthesis of (+)-Isomenthyl Chloroacetate

• Materials: (+)-Isomenthol (1.0 eq), Chloroacetyl chloride (1.2 eq), Triethylamine (1.5 eq), Dichloromethane (DCM), 1M HCl, Saturated NaHCO3 solution, Brine, Anhydrous MgSO4.

• Procedure:

  • Dissolve (+)-isomenthol in anhydrous DCM in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add triethylamine, followed by the dropwise addition of chloroacetyl chloride.

  • Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with 1M HCl.

  • Separate the organic layer and wash sequentially with saturated NaHCO3 solution and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to obtain (+)-isomenthyl chloroacetate.

Synthesis Workflow for (+)-Isomenthyl Esters

Caption: General workflow for the synthesis of (+)-isomenthyl esters.

Synthesis of Novel Heterocyclic Compounds

(+)-Isomenthol can also serve as a starting material for the synthesis of more complex heterocyclic compounds with potential therapeutic applications. For instance, menthol-derived 1,2,4-triazole-thioether compounds have shown promising antifungal activity.

Table 2: Antifungal Activity of (-)-Menthol-Derived 1,2,4-Triazole-Thioether Compounds [2]

Compound (R group)	Inhibition (%) vs P. piricola (at 50 µg/mL)	Inhibition (%) vs C. arachidicola (at 50 µg/mL)	Inhibition (%) vs G. zeae (at 50 µg/mL)
o-CH3 Ph	93.3	-	73.1
o-Cl Ph	79.4	-	-
m,p-OCH3 Ph	79.4	82.4	-
α-furyl	79.4	-	-
m-F Ph	-	-	86.5
Chlorothalonil (Control)	75.0	73.3	73.1

Experimental Protocol: Synthesis of a (+)-Isomenthol-Derived 1,2,4-Triazole-Thioether (Adapted from a similar synthesis with (-)-menthol[2])

• Step 1: Synthesis of (+)-Isomenthyl-2-chloroacetate. Follow the protocol for the synthesis of (+)-isomenthyl chloroacetate as described above.

• Step 2: Synthesis of 5-substituted-4-methyl-4H-1,2,4-triazole-3-thiol. This intermediate is synthesized from the corresponding carboxylic acid hydrazide and methyl isothiocyanate.

• Step 3: Synthesis of the final compound.

  • Materials: (+)-Isomenthyl-2-chloroacetate (1.0 eq), 5-substituted-4-methyl-4H-1,2,4-triazole-3-thiol (1.0 eq), K2CO3 (1.5 eq), Acetone (B3395972).

  • Procedure:

    • To a solution of the triazole-thiol in acetone, add K2CO3 and stir the mixture at room temperature.

    • Add a solution of (+)-isomenthyl-2-chloroacetate in acetone dropwise.

    • Continue stirring at room temperature and monitor the reaction by TLC.

    • Upon completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.

    • Purify the crude product by column chromatography to yield the desired (+)-isomenthol-derived 1,2,4-triazole-thioether.

Biological Activities of (+)-Isomenthol Derivatives

Derivatives of (+)-isomenthol have demonstrated a range of biological activities, highlighting their potential as leads in drug discovery programs.

Antimicrobial and Antifungal Activity

Several studies have reported the antimicrobial and antifungal properties of menthol (B31143) derivatives. The mechanism of action is often attributed to the disruption of microbial cell membranes.

Table 3: Antimicrobial and Antifungal Activity of Menthol Derivatives

Compound Class	Target Organism	Activity Metric	Value
Menthol-derived 1,2,4-triazole-thioethers[2]	Physalospora piricola	Inhibition	93.3% at 50 µg/mL
Menthol-derived thiosemicarbazides[3]	Sclerotinia sclerotiorum	EC50	1.03 mg/L
Menthol-containing Mannich bases[4]	Staphylococcus aureus	MIC	As low as 32 µg/mL
Menthol-derived 1,2,3-triazoles[4]	Staphylococcus aureus	MIC	32-128 µg/mL

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

• Materials: Test compounds, Bacterial/fungal strains, Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi), 96-well microtiter plates, Spectrophotometer.

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in the appropriate growth medium in the wells of a 96-well plate.

  • Prepare an inoculum of the microorganism adjusted to a 0.5 McFarland standard and further dilute to the desired final concentration.

  • Add the microbial inoculum to each well. Include positive (microbe + medium) and negative (medium only) controls.

  • Incubate the plates at the optimal temperature for the growth of the microorganism for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Insecticidal Activity

Ester derivatives of menthol isomers have shown significant insecticidal activity against various mosquito species.

Table 4: Insecticidal Activity of Menthol Esters against Mosquito Larvae [1]

Compound	Target Organism	LD50 (µ g/insect )
Menthyl chloroacetate	Aedes aegypti	15.8
Menthyl dichloroacetate	Anopheles tessellatus	12.5
Menthyl cinnamate	Culex quinquefasciatus	25.1

Experimental Protocol: Larval Bioassay for Insecticidal Activity

• Materials: Test compounds, Mosquito larvae (e.g., 3rd or 4th instar), Beakers or cups, Distilled water, Pipettes.

• Procedure:

  • Prepare stock solutions of the test compounds in a suitable solvent (e.g., ethanol).

  • Prepare a series of dilutions of the test compounds in distilled water.

  • Place a defined number of larvae (e.g., 20-25) in beakers containing a specific volume of the test solution.

  • Include a control group with the solvent only.

  • Maintain the beakers at a constant temperature and observe for mortality at regular intervals (e.g., 24, 48 hours).

  • Larvae are considered dead if they are immobile and do not respond to probing.

  • Calculate the percentage mortality and determine the LD50 value using probit analysis.

(+)-Isomenthol as a Chiral Auxiliary in Asymmetric Synthesis

The rigid cyclohexane (B81311) backbone of (+)-isomenthol provides a well-defined chiral environment, making it a useful chiral auxiliary for controlling the stereochemical outcome of various reactions, such as the Diels-Alder reaction.

Experimental Protocol: Asymmetric Diels-Alder Reaction using a (+)-Isomenthol-Derived Acrylate (B77674) (Adapted from protocols using other menthol isomers[5])

• Materials: (+)-Isomenthyl acrylate (dienophile), Diene (e.g., cyclopentadiene), Lewis acid (e.g., Et2AlCl), Anhydrous solvent (e.g., DCM).

• Procedure:

  • Dissolve (+)-isomenthyl acrylate in anhydrous DCM in a flame-dried flask under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Slowly add the Lewis acid and stir for 15 minutes.

  • Add the diene dropwise to the reaction mixture.

  • Stir the reaction at -78 °C and monitor by TLC.

  • Quench the reaction by the slow addition of saturated aqueous NaHCO3 solution.

  • Allow the mixture to warm to room temperature and separate the layers.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate.

  • Determine the diastereomeric excess by ¹H NMR or chiral HPLC analysis.

  • Purify the product by flash column chromatography.

Asymmetric Diels-Alder Reaction Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Differential Activation of TRPM8 by the Stereoisomers of Menthol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential Activation of TRPM8 by the Stereoisomers of Menthol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: Protocol for the Esterification of (+)-Isomenthol

Introduction (+)-Isomenthol is a naturally occurring stereoisomer of menthol, valued in the pharmaceutical and flavor industries for its distinct sensory properties. Esterification of its hydroxyl group is a common synthetic transformation to produce various derivatives with modified characteristics, such as isomenthyl acetate (B1210297), which possesses a pleasant minty aroma.[1] This application note provides a detailed protocol for the synthesis of (+)-isomenthyl acetate via Fischer esterification, a classic and efficient method for producing esters from carboxylic acids and alcohols.[2]

Principle The Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[2][3] In this protocol, (+)-isomenthol is reacted with an excess of glacial acetic acid in the presence of a catalytic amount of concentrated sulfuric acid. The reaction is heated to reflux to increase the reaction rate. The equilibrium is driven towards the product side by using an excess of one of the reactants, in this case, acetic acid.[4] The resulting (+)-isomenthyl acetate is then isolated and purified through a series of extraction and washing steps.

Quantitative Data Summary

The following table summarizes the typical quantitative data for the esterification of (+)-isomenthol with acetic acid.

Parameter	Value
Starting Material	(+)-Isomenthol
Reagent	Glacial Acetic Acid
Catalyst	Concentrated Sulfuric Acid
Reaction Temperature	~120-130 °C (Reflux)
Reaction Time	2-3 hours
Typical Yield	80-90%
Purity (by GC)	>95%
Molecular Formula of Product	C₁₂H₂₂O₂
Molecular Weight of Product	198.30 g/mol

Experimental Protocol

Materials and Reagents:

• (+)-Isomenthol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask equipped with a magnetic stir bar, add (+)-isomenthol (1.0 eq).

  • Add an excess of glacial acetic acid (3.0-5.0 eq). The acetic acid also serves as the solvent.

  • With gentle stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (approximately 5-10 drops).

  • Attach a reflux condenser to the flask and ensure a gentle flow of cooling water.

• Esterification Reaction:

  • Heat the reaction mixture to a gentle reflux using a heating mantle or oil bath.[5]

  • Maintain the reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel containing deionized water.

  • Extract the aqueous layer with diethyl ether (or another suitable organic solvent) three times.

  • Combine the organic extracts in the separatory funnel.

  • Wash the combined organic layer sequentially with:

    • Deionized water

    • Saturated sodium bicarbonate solution (to neutralize the excess acetic acid and sulfuric acid catalyst). Be cautious as CO₂ evolution may cause pressure buildup in the funnel. Vent frequently.[5]

    • Brine (to remove residual water).

• Drying and Solvent Removal:

  • Transfer the washed organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent.

  • Remove the solvent from the filtrate using a rotary evaporator to yield the crude (+)-isomenthyl acetate.

• Purification (Optional):

  • If necessary, the crude product can be further purified by vacuum distillation to obtain a highly pure sample.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of (+)-isomenthyl acetate.

Signaling Pathway (Reaction Mechanism)

References

• 1. Buy Isomenthol acetate | 20777-45-1 [smolecule.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. community.wvu.edu [community.wvu.edu]

Application Notes and Protocols for the Large-Scale Laboratory Synthesis of (+)-Isomenthol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Isomenthol is one of the eight stereoisomers of menthol. While (-)-menthol is the most commercially significant isomer, known for its characteristic cooling and minty aroma, the other stereoisomers, including (+)-isomenthol, are valuable chiral building blocks in asymmetric synthesis and are of interest for sensory and biological studies. These application notes provide a comprehensive guide to the large-scale laboratory synthesis of (+)-isomenthol, starting from the readily available natural product (+)-pulegone. The described multi-step process involves catalytic hydrogenation, separation of ketone intermediates, stereoselective reduction, and final purification.

Synthetic Pathway Overview

The synthesis of (+)-isomenthol from (+)-pulegone is a three-step process. The initial step is the catalytic hydrogenation of the carbon-carbon double bond in (+)-pulegone to yield a mixture of (-)-menthone (B42992) and (+)-isomenthone. This is followed by the separation of the desired (+)-isomenthone intermediate. The final step involves the stereoselective reduction of the carbonyl group of (+)-isomenthone to produce a mixture of (+)-isomenthol and (+)-neoisomenthol, with conditions favoring the formation of (+)-isomenthol. Subsequent purification isolates the target compound.

Application Notes and Protocols for (+)-Isomenthol in Enzymatic Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-Isomenthol, a stereoisomer of menthol (B31143), serves as a valuable substrate in a variety of enzymatic reactions, particularly those catalyzed by oxidoreductases and lipases. These biotransformations are of significant interest for the synthesis of specific, high-value menthol isomers and their derivatives, which have broad applications in the flavor, fragrance, and pharmaceutical industries. The stereoselectivity of enzymes allows for the targeted production of desired isomers, offering a green and efficient alternative to traditional chemical synthesis.

This document provides detailed application notes and protocols for the use of (+)-isomenthol as a substrate in key enzymatic reactions, focusing on menthone reductases and lipases.

Key Enzymatic Reactions Involving (+)-Isomenthol

Two primary classes of enzymes are highlighted for their activity with (+)-isomenthol:

• Menthone Reductases: These NADPH-dependent enzymes, primarily from Mentha piperita (peppermint), catalyze the reduction of the ketone group in menthone isomers to produce the corresponding menthol isomers. Two key enzymes, (-)-menthone:(-)-menthol reductase (MMR) and (-)-menthone:(+)-neomenthol reductase (MNMR), exhibit distinct stereoselectivities when acting on (+)-isomenthone.

• Lipases: These enzymes, often from microbial sources such as Candida rugosa, are widely used for the kinetic resolution of racemic mixtures of menthol isomers through stereoselective esterification.

Quantitative Data Summary

The following tables summarize the kinetic parameters and product distributions for the enzymatic conversion of (+)-isomenthol.

Table 1: Kinetic Parameters of Menthone Reductases with (+)-Isomenthol

Enzyme	Substrate	K_m_ (μM)	k_cat_ (s⁻¹)	Source(s)
(-)-Menthone:(-)-menthol reductase (MMR)	(+)-Isomenthone	41	0.6	[1][2]
(-)-Menthone:(+)-neomenthol reductase (MNMR)	(+)-Isomenthone	> 1000	0.06	[1][2]
(-)-Menthone:(-)-menthol reductase (MMR-His6)	(2R,5R)-Isomenthone	N/A	2.00
(-)-Menthone:(+)-neomenthol reductase (His6-MNMR-His6)	(2R,5R)-Isomenthone	N/A	0.20

N/A: Not Available

Table 2: Product Distribution from the Enzymatic Reduction of (+)-Isomenthone

Enzyme	Substrate	Product(s)	Product Ratio (%)	Source(s)
(-)-Menthone:(-)-menthol reductase (MMR)	(+)-Isomenthone	(+)-Neoisomenthol, (+)-Isomenthol	87:13	[1][2]
(-)-Menthone:(+)-neomenthol reductase (MNMR)	(+)-Isomenthone	(+)-Isomenthol, (+)-Neoisomenthol	86:14	[1][2]

Experimental Protocols

Protocol 1: Enzymatic Reduction of (+)-Isomenthol using Recombinant E. coli Cell Extracts

This protocol describes the biotransformation of (+)-isomenthol using crude cell extracts of Escherichia coli expressing either (-)-menthone:(-)-menthol reductase (MMR) or (-)-menthone:(+)-neomenthol reductase (MNMR).

Materials:

• Recombinant E. coli strain expressing MMR or MNMR

• Luria-Bertani (LB) medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Tris-HCl buffer (50 mM, pH 7.0)

• (+)-Isomenthol

• NADP⁺

• Glucose

• Glucose dehydrogenase (GDH)

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate

• Gas chromatograph (GC) with a DB-WAX column or a chiral column

Procedure:

• Enzyme Preparation (Cell Extract):

  • Inoculate a single colony of the recombinant E. coli strain into LB medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

  • Inoculate a larger volume of LB medium with the overnight culture and grow at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.25 mM and continue to grow the culture for 12-18 hours at a lower temperature (e.g., 18-20°C).

  • Harvest the cells by centrifugation and resuspend the cell pellet in Tris-HCl buffer (50 mM, pH 7.0).

  • Lyse the cells by sonication on ice and centrifuge to remove cell debris. The resulting supernatant is the crude cell extract containing the reductase.

• Enzymatic Reaction:

  • In a 2 mL reaction vessel, prepare the following reaction mixture:

    • Tris-HCl buffer (50 mM, pH 7.0)

    • (+)-Isomenthol (1 mM final concentration)

    • NADP⁺ (10 μM final concentration)

    • Glucose (15 mM final concentration)

    • Glucose dehydrogenase (10 U)

    • Recombinant E. coli cell extract (0.5 mL)

  • Incubate the reaction mixture at 30°C with agitation (e.g., 130 rpm) for 1-24 hours.[3]

  • Monitor the reaction progress by taking samples at different time intervals.

• Product Extraction and Analysis:

  • Stop the reaction by adding an equal volume of ethyl acetate and vortexing thoroughly.

  • Separate the organic phase by centrifugation.

  • Dry the organic phase over anhydrous magnesium sulfate.

  • Analyze the product formation and stereoisomer distribution by gas chromatography.[3]

Gas Chromatography (GC) Method for Menthol Isomer Analysis:

• Column: DB-WAX (30 m x 0.32 mm x 0.25 µm film thickness) or a suitable chiral column for enantiomeric separation.[3]

• Carrier Gas: Helium.

• Injector Temperature: 220°C.

• Detector (FID) Temperature: 250-280°C.

• Oven Temperature Program: An example program starts at a lower temperature and ramps up to resolve the different menthol isomers. A specific program would be: 45°C to 100°C at 10°C/min, hold for 16 min, then raise to 200°C at 10°C/min and hold for 10 min.[4]

Protocol 2: Lipase-Catalyzed Esterification of (+)-Isomenthol

This protocol describes the kinetic resolution of a mixture containing (+)-isomenthol via esterification using a commercially available lipase (B570770).

Materials:

• Lipase from Candida rugosa (e.g., Lipase AY "Amano" 30)[5]

• (+)-Isomenthol (or a mixture of menthol isomers)

• An acyl donor (e.g., lauric acid or butyric anhydride)[5][6]

• An organic solvent (e.g., isooctane (B107328) or hexane)[5][6]

• Molecular sieves (for water removal)

• Reaction vessel with temperature control and agitation

• Gas chromatograph (GC) with a suitable column

Procedure:

• Reaction Setup:

  • In a reaction vessel, dissolve (+)-isomenthol (e.g., 200 mM) and the acyl donor (e.g., 200 mM lauric acid for a 1:1 molar ratio) in the organic solvent.[5]

  • Add the lipase powder (e.g., 1.5 g of enzyme per gram of menthol) and molecular sieves.[5]

  • Incubate the reaction at a controlled temperature (e.g., 35°C) with constant agitation.[5]

• Monitoring the Reaction:

  • Take samples periodically to monitor the progress of the esterification.

  • Analyze the samples by GC to determine the conversion of (+)-isomenthol and the formation of the corresponding ester.

• Work-up and Product Isolation:

  • Once the desired conversion is reached, stop the reaction by filtering off the enzyme.

  • The esterified product can be separated from the unreacted menthol by column chromatography or distillation.

Visualizations

References

• 1. Monoterpene Metabolism. Cloning, Expression, and Characterization of Menthone Reductases from Peppermint - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. coresta.org [coresta.org]
• 5. researchgate.net [researchgate.net]
• 6. ukm.my [ukm.my]

Technical Notes & Optimization

Technical Support Center: Synthesis of (+)-Isomenthol

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of (+)-Isomenthol, with a focus on improving yield and purity.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of (+)-Isomenthol.

Low Yield of (+)-Isomenthol in Menthone/Isomenthone (B49636) Reduction

Question: My reduction of a menthone/isomenthone mixture is resulting in a low yield of the desired (+)-isomenthol and a complex mixture of other stereoisomers. How can I improve the yield and selectivity for (+)-isomenthol?

Answer: Low yield and poor selectivity in the reduction of menthone or isomenthone are common challenges. The outcome is highly dependent on the choice of reducing agent, reaction conditions, and the stereochemistry of the starting material. Here are some troubleshooting steps:

• Choice of Reducing Agent: The steric bulk of the hydride reagent is a critical factor in determining the facial selectivity of the carbonyl reduction.

  • For the reduction of (+)-isomenthone, less sterically demanding reagents may favor the formation of (+)-isomenthol.

  • Conversely, more sterically hindered reagents like lithium tri-sec-butylborohydride (L-Selectride®) tend to favor the formation of (-)-menthol from (-)-menthone (B42992).[1]

• Reaction Temperature: Lowering the reaction temperature can significantly enhance diastereoselectivity.[1] Performing the reduction at 0 °C or as low as -78 °C can minimize side reactions and favor the thermodynamically more stable product.[1]

• Solvent Effects: The choice of solvent can influence the conformation of the ketone and the transition state of the reduction. Aprotic, non-coordinating solvents such as diethyl ether or tetrahydrofuran (B95107) (THF) are commonly employed.[1] It is advisable to screen different ethereal solvents to optimize selectivity.

• Starting Material Purity and Epimerization: Under acidic or basic conditions, (-)-menthone can epimerize to (+)-isomenthone.[1] The reduction of (+)-isomenthone yields (+)-isomenthol and (+)-neoisomenthol.[1] It is crucial to start with a pure, well-characterized ketone and ensure that the reaction conditions do not promote epimerization.

Difficulties in Purifying (+)-Isomenthol

Question: I am struggling to separate (+)-isomenthol from the other menthol (B31143) stereoisomers (menthol, neomenthol (B8682525), neoisomenthol) in my reaction mixture. What are the most effective purification strategies?

Answer: The separation of menthol stereoisomers is challenging due to their very similar physical properties, such as boiling points and polarity.[2]

• Fractional Distillation: While the boiling points are close, fractional distillation under reduced pressure can be effective, especially on a larger scale. A column with a high number of theoretical plates is recommended.

• Crystallization:

  • Direct Crystallization: Isomenthol (B1236540) has a higher melting point (82.5 °C) compared to neomenthol (-17 °C) and racemic menthol (34-36 °C).[2] This difference can be exploited through fractional crystallization from a suitable solvent. A slow, controlled cooling process is crucial to obtain pure crystals.[2]

  • Derivatization: Converting the mixture of menthol isomers into diastereomeric esters (e.g., benzoates) can create derivatives with more distinct physical properties, facilitating separation by crystallization.[2][3] The purified ester can then be hydrolyzed to yield the pure isomenthol.[3]

• Chromatography: For smaller scale purifications, column chromatography on silica (B1680970) gel can be used. However, the separation can be difficult and may require careful optimization of the eluent system. Gas chromatography (GC) with a chiral capillary column is the most effective analytical method to determine the isomeric composition of your sample.[2]

Side Reactions and Byproduct Formation

Question: I am observing significant byproduct formation in my synthesis. What are common side reactions and how can I minimize them?

Answer: Byproduct formation can arise from several sources. To improve selectivity, consider the following:[4]

• Optimize Reaction Conditions: Carefully control the reaction temperature and time. Running the reaction for too long or at excessively high temperatures can promote the formation of side products.[4]

• Catalyst Choice: The selectivity of the reaction is often dictated by the catalyst. A well-chosen catalyst can favor the formation of the desired product over other possible isomers or byproducts.[4] For instance, in the hydrogenation of thymol (B1683141), different catalysts can lead to varying ratios of the four menthol stereoisomers.[5]

• Purity of Reactants: Impurities in the starting materials can interfere with the catalyst or lead to the formation of side products. Ensure that all reactants are of high purity before starting the reaction.[4]

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to (+)-isomenthol?

A1: The primary methods for synthesizing isomenthol include:

• Hydrogenation of Menthone/Isomenthone: This is a direct approach where the ketone precursor is reduced. The stereochemical outcome depends heavily on the chosen reducing agent and reaction conditions.[6]

• From Citronellal (B1669106): Industrial processes often utilize citronellal, which can be cyclized to isopulegol (B1217435) and then hydrogenated to a mixture of menthol isomers.[7]

• From Thymol: The hydrogenation of thymol produces a mixture of all four menthol stereoisomers in their racemic forms, which then requires separation.[3][5]

Q2: How does the choice of catalyst affect the yield in hydrogenation reactions?

A2: The catalyst plays a crucial role in both the conversion and the stereoselectivity of hydrogenation reactions. For example, in the hydrogenation of thymol, Ru/Al2O3 has been shown to produce a high proportion of neoisomenthol (B150136) and isomenthol under specific conditions.[5] For the hydrogenation of isopulegol to menthol, nickel catalysts are commonly used.[7] The choice of metal and support can significantly influence the product distribution.

Q3: What analytical techniques are best for determining the isomeric purity of my (+)-isomenthol sample?

A3: Gas chromatography (GC) using a chiral capillary column is the most effective and widely used method for separating and quantifying all eight stereoisomers of menthol.[2] For non-volatile derivatives, HPLC with a refractive index (RI) detector can be employed, as menthol itself lacks a strong UV chromophore.[2]

Data Presentation

Table 1: Influence of Reducing Agent on Menthone Reduction

Reducing Agent	Predominant Product from (-)-Menthone	Reference
LiAlH₄	Isomeric mixture	[1]
LiAlH(OCH₃)₃	Predominantly (+)-neomenthol	[1]
Lithium in Liquid NH₃	Stereospecific to (-)-menthol	[1]
L-Selectride®	Favors (-)-menthol	[1]

Note: The reduction of (+)-isomenthone will yield (+)-isomenthol and (+)-neoisomenthol.[1]

Table 2: Physical Properties of Menthol Isomers

Isomer	Boiling Point (°C at 760 mmHg)	Melting Point (°C)	Reference
(-)-Menthol	216	41–43	[2]
(±)-Menthol (Racemic)	216	34–36	[2]
(+)-Neomenthol	~212	-17	[2]
Isomenthol	218-219	82.5	[2]
Menthone	209	-6	[2]

Experimental Protocols

General Protocol for the Reduction of (+)-Isomenthone

This protocol is a general guideline and should be optimized for specific reagents and equipment.

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve (+)-isomenthone in a dry, aprotic solvent (e.g., THF, diethyl ether).

• Cooling: Cool the solution to the desired temperature (e.g., 0 °C or -78 °C) using an ice bath or a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add a solution of the chosen reducing agent (e.g., a borohydride (B1222165) or aluminum hydride reagent) to the stirred solution of isomenthone. The rate of addition should be controlled to maintain the desired reaction temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the reaction is complete, cautiously quench the reaction by the slow addition of water or a suitable aqueous solution (e.g., saturated ammonium (B1175870) chloride or Rochelle's salt), while maintaining cooling.

• Workup: Allow the mixture to warm to room temperature. If necessary, add more water and an organic solvent (e.g., diethyl ether or ethyl acetate) to extract the product. Separate the organic layer, and wash it with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product mixture containing (+)-isomenthol using fractional distillation, crystallization, or column chromatography.

Protocol for Chiral GC Analysis of Menthol Isomers

This protocol provides a starting point for developing a method to analyze the isomeric purity of a menthol sample.

• Sample Preparation: Dissolve a small amount of the menthol sample in a suitable volatile solvent like isooctane (B107328) or methanol.[2]

• GC Conditions:

  • Column: Use a chiral capillary column suitable for separating terpene isomers (e.g., a cyclodextrin-based column).

  • Injector: Split mode, 250°C.[2]

  • Carrier Gas: Helium.[2]

  • Oven Program: Develop a temperature gradient that effectively separates all eight stereoisomers. A slow ramp rate is often necessary.

  • Detector: Use a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[2]

• Analysis: Inject a small volume of the prepared sample. Identify the peaks corresponding to each isomer by comparing their retention times with those of authentic standards. Quantify the relative amounts of each isomer by integrating the peak areas.

Visualizations

Caption: Workflow for the synthesis and purification of (+)-Isomenthol.

Caption: Stereochemical pathways in the reduction of (+)-Isomenthone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. d-nb.info [d-nb.info]
• 6. Buy Isomenthol | 3623-52-7 [smolecule.com]
• 7. Synthesis of menthol from citronellal over supported Ru- and Pt-catalysts in continuous flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C9RE00346K [pubs.rsc.org]

Challenges in separating (+)-Isomenthol from its diastereomers

Technical Support Center: Separation of (+)-Isomenthol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the separation of (+)-Isomenthol from its diastereomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating (+)-Isomenthol from its diastereomers?

A1: The primary challenge lies in the close physical properties of menthol (B31143) stereoisomers. (+)-Isomenthorama's diastereomers, such as (-)-Menthol, (+)-Neomenthol, and (+)-Neoisomenthol, have very similar boiling points and solubilities, making separation by traditional methods like fractional distillation and simple crystallization difficult.[1] Menthol has three chiral centers, leading to eight stereoisomers, which further complicates purification efforts.[1]

Q2: Which separation techniques are most effective for isolating (+)-Isomenthol?

A2: The most common and effective techniques are:

• Fractional Distillation: This method can be used, but it often requires a high number of theoretical plates and a high reflux ratio due to the small differences in boiling points among the isomers.[1]

• Fractional Crystallization: This is a widely used method. The success of this technique is highly dependent on the choice of solvent and the precise control of temperature to exploit the small differences in solubility between the diastereomers.

• Chromatography: Preparative gas chromatography (GC) or high-performance liquid chromatography (HPLC) on a chiral stationary phase can provide excellent separation, but these methods can be more expensive and less scalable than crystallization.[1]

• Derivatization: Converting the mixture of alcohol diastereomers into diastereomeric esters can enhance the differences in their physical properties, making them easier to separate by crystallization.[1][2] The purified ester is then hydrolyzed to yield the pure (+)-Isomenthol.

Q3: Why is derivatization a useful strategy for separating (+)-Isomenthol?

A3: Derivatization is a powerful technique because it can exaggerate the small differences in the physical properties of diastereomers. By reacting the mixture of menthol isomers with a chiral resolving agent (like a substituted benzoic acid), you form diastereomeric esters.[2] These new compounds have different melting points and solubilities, which can be more amenable to separation by fractional crystallization.[1][2] After separation, the desired ester is hydrolyzed to recover the purified (+)-Isomenthol.

Q4: What are the key physical properties to consider when planning a separation?

A4: The most critical physical properties are the boiling points and melting points of the different isomers. This data, as summarized in the table below, will help you decide which technique is most likely to be successful. For crystallization-based methods, understanding the solubility of each isomer in various solvents is also crucial.

Data Presentation

Table 1: Physical Properties of Selected Menthol Stereoisomers

Isomer	Boiling Point (°C)	Melting Point (°C)	Solubility in Water
(+)-Isomenthol	218-219[3][4]	77-83[4][5]	Practically insoluble[3][6][7]
(-)-Menthol	~216	41-43	Slightly soluble
(±)-Menthol	216	34-36	Slightly soluble
(+)-Neomenthol	~212	-17	Data not readily available
(±)-Isomenthol	218.5-218.6[6]	53-54[6]	Practically insoluble[6]

Note: The physical properties can vary slightly depending on the source and experimental conditions.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause	Suggested Solution
Poor Separation	- Insufficient column efficiency (too few theoretical plates).- Reflux ratio is too low.	- Use a longer fractionating column or a column with more efficient packing.- Increase the reflux ratio to improve separation, although this will increase distillation time.
Product Degradation	- The distillation temperature is too high.	- Perform the distillation under vacuum to lower the boiling points of the isomers.[1]
Column Flooding	- The heating rate is too high, causing excessive vapor flow.	- Reduce the heat input to the distillation flask to ensure a steady and controlled boil-up rate.[1]

Crystallization

Issue	Possible Cause	Suggested Solution
No Crystals Form	- The solution is not supersaturated.- The cooling process is too rapid.- The presence of impurities is inhibiting crystallization.	- Concentrate the solution by evaporating some of the solvent.- Cool the solution slowly and introduce a seed crystal of pure (+)-Isomenthol.- Consider a preliminary purification step like distillation to remove some impurities.[8]
Low Purity of Crystals	- Co-crystallization of other isomers.- Inefficient removal of the mother liquor.	- Perform recrystallization of the obtained crystals.- Consider derivatization to create esters with more distinct crystallization properties.[1][2]- Ensure the crystals are thoroughly washed with a small amount of cold, fresh solvent after filtration.[1]
Low Yield	- The cooling rate is too fast, leading to the formation of very small crystals that are lost during filtration.- (+)-Isomenthol is too soluble in the chosen solvent at the crystallization temperature.	- Implement a slower, controlled cooling process to encourage the growth of larger crystals.- Experiment with different solvents or solvent mixtures to find a system where (+)-Isomenthol has lower solubility at colder temperatures.[1]

Experimental Protocols

Protocol 1: Separation of (+)-Isomenthol via Derivatization and Fractional Crystallization

This protocol is based on the principle of separating diastereomeric esters.

1. Esterification:

• React the mixture of menthol isomers with 4-methoxybenzoic acid or 3,5-dinitrobenzoic acid in the presence of a suitable catalyst (e.g., an acid catalyst) to form the corresponding esters.[2]

• The reaction can be carried out in a suitable solvent.

2. Fractional Crystallization of the Esters:

• Dissolve the resulting mixture of diastereomeric esters in a minimal amount of a suitable hot solvent (e.g., methanol).

• Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization.

• If one diastereomeric ester is significantly less soluble, it will crystallize out of the solution first. Seeding with a pure crystal of the desired ester can facilitate selective crystallization.[2]

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

3. Hydrolysis:

• Hydrolyze the purified ester of (+)-Isomenthol to yield optically pure (+)-Isomenthol.[2] This is typically done by heating the ester with a base, such as sodium hydroxide, in an aqueous alcohol solution.

• After the reaction is complete, neutralize the mixture and extract the (+)-Isomenthol with an organic solvent.

• Purify the final product by distillation or recrystallization.

4. Purity Analysis:

• Analyze the purity of the final (+)-Isomenthol product using gas chromatography (GC) with a chiral column or by measuring its optical rotation.

Mandatory Visualization

Caption: General workflow for the separation of (+)-Isomenthol from its diastereomers.

Caption: Troubleshooting logic for the crystallization of (+)-Isomenthol.

References

• 1. benchchem.com [benchchem.com]
• 2. US3943181A - Separating optically pure d-l-isomers of menthol, neomenthol and isomenthol - Google Patents [patents.google.com]
• 3. echemi.com [echemi.com]
• 4. 23283-97-8 CAS MSDS ((+)-ISOMENTHOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Buy Simson - (+)-Isomenthol [simsonchemie.com]
• 6. Showing Compound (±)-Isomenthol (FDB021835) - FooDB [foodb.ca]
• 7. Isomenthol | C10H20O | CID 6432468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for (+)-Isomenthol Hydrogenation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the catalytic hydrogenation of (+)-isomenthol.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the hydrogenation of (+)-isomenthol, offering potential causes and solutions in a straightforward question-and-answer format.

Q1: My reaction shows low or no conversion of (+)-isomenthol. What are the likely causes and how can I fix it?

A1: Low or no conversion is a common issue that can stem from several factors:

• Inactive Catalyst: The catalyst may be old, deactivated, or poisoned.

  • Solution: Use a fresh batch of catalyst. If you suspect poisoning from impurities in your starting material or solvent, try purifying them. For reusable catalysts like Raney Nickel, ensure proper activation and storage procedures are followed.[1]

• Insufficient Hydrogen: The hydrogen supply may be inadequate.

  • Solution: Ensure your reaction vessel is properly sealed and purged of air. For balloon hydrogenations, ensure the balloon remains inflated. For systems with a pressure gauge, monitor for any pressure drops that would indicate a leak. Using a high-pressure autoclave is generally more effective than a balloon setup.[2]

• Poor Mass Transfer: Inefficient mixing can limit the contact between the catalyst, substrate, and hydrogen.

  • Solution: Increase the stirring rate to ensure the catalyst is well suspended in the reaction mixture. For viscous solutions, consider diluting with an appropriate solvent.

• Sub-optimal Reaction Conditions: The temperature or pressure may be too low.

  • Solution: Gradually increase the reaction temperature and/or hydrogen pressure within safe limits for your equipment. Hydrogenation of menthones is often carried out at elevated temperatures (e.g., 100°C) and pressures (e.g., 2.7 MPa).[3][4]

Q2: The diastereoselectivity of my reaction is poor, resulting in a mixture of menthol (B31143) isomers. How can I improve the selectivity towards the desired isomer?

A2: Achieving high diastereoselectivity is a key challenge. Several factors influence the stereochemical outcome:

• Catalyst Choice: The type of catalyst and its support play a crucial role.

  • Solution: Different catalysts exhibit different selectivities. For instance, nickel-based catalysts are commonly used.[3][4][5][6][7] Platinum-group metals like platinum and ruthenium have also been investigated.[8] The addition of a second metal, such as tin to platinum, can also modify the selectivity.[8] Experiment with different catalysts (e.g., Raney Ni, Pt/C, Ru/C) to find the optimal one for your desired stereoisomer.

• Reaction Temperature: Temperature can significantly affect the product distribution.

  • Solution: Lowering the reaction temperature may favor the formation of the kinetically controlled product, while higher temperatures can lead to a thermodynamically controlled product distribution. It is advisable to screen a range of temperatures to find the optimum for your desired isomer.

• Solvent Effects: The polarity of the solvent can influence the adsorption of the substrate onto the catalyst surface.

  • Solution: Experiment with a range of solvents with varying polarities (e.g., ethanol (B145695), methanol (B129727), hexane, ethyl acetate). Polar solvents like methanol and ethanol are commonly used.[1]

• Hydrogen Pressure: Hydrogen pressure can impact the reaction pathway and, consequently, the stereoselectivity.

  • Solution: Optimize the hydrogen pressure. While higher pressures generally increase the reaction rate, the effect on selectivity can be complex and may require experimental screening.

Q3: My catalyst seems to deactivate quickly. What could be the reason, and how can I prevent it?

A3: Catalyst deactivation can be caused by several factors:

• Catalyst Poisoning: Impurities in the substrate, solvent, or hydrogen gas can poison the catalyst. Common poisons for metal catalysts include sulfur, phosphorus, and nitrogen compounds.

  • Solution: Ensure the purity of all your reagents. If necessary, purify your (+)-isomenthol and solvent before use. Use high-purity hydrogen gas.

• Sintering: At high temperatures, the fine metal particles of the catalyst can agglomerate, reducing the active surface area.

  • Solution: Avoid excessively high reaction temperatures. If high temperatures are necessary, choose a catalyst with a support that inhibits sintering.

• Leaching: The active metal may leach from the support into the reaction mixture.

  • Solution: This is more common with certain catalyst-support combinations and under specific reaction conditions. If you suspect leaching, consider using a different catalyst or support.

Q4: I am observing unexpected side products in my reaction mixture. What are they, and how can I minimize their formation?

A4: The primary "side products" in this reaction are typically the undesired diastereomers of menthol (e.g., neomenthol, neoisomenthol).[8][9] In some cases, over-hydrogenation can lead to the formation of menthane.

• Minimizing Diastereomer Formation:

  • Solution: As discussed in Q2, optimizing the catalyst, temperature, solvent, and pressure is key to controlling diastereoselectivity.

• Minimizing Menthane Formation:

  • Solution: Menthane is formed by the hydrogenolysis of the hydroxyl group. This is more likely to occur under harsh reaction conditions. To minimize its formation, use milder conditions (lower temperature and pressure) and monitor the reaction progress closely to stop it once the (+)-isomenthol has been consumed.

Data Presentation

The following table summarizes quantitative data for the hydrogenation of menthone and isomenthone (B49636) under various conditions. This data can serve as a starting point for developing your own optimized protocol.

Catalyst	Substrate(s)	Temperature (°C)	Pressure (MPa)	Solvent	Key Findings	Reference
Raney Ni	(-)-menthone & (+)-isomenthone	100	2.7	Dementholized Peppermint Oil	Active and stable over several runs.	[3][4]
Ni-Mg-Al	(-)-menthone & (+)-isomenthone	100	2.7	Dementholized Peppermint Oil	Lower conversion but higher selectivity to (-)-menthol compared to Raney Ni, but deactivated quickly.	[3][4]
Pt/SiO₂	(+)-isomenthone	Not specified	Not specified	Not specified	The main product is (-)-isomenthol.	[8]
Pt-Sn/SiO₂	(+)-isomenthone	Not specified	Not specified	Not specified	Hydrogenation is favored by the presence of tin.	[8]
Ni/Ce	Thymol	190	6	Not specified	High selectivity to menthol.	[5]
Ni-Cu-Zr-Mo oxides	Isopulegol (B1217435)	85	4	None	>99% conversion, >99% selectivity to menthol.	[9]

Experimental Protocols

Below are detailed methodologies for key experiments. These should be adapted based on your specific equipment and safety protocols.

General Protocol for Catalytic Hydrogenation of (+)-Isomenthol in a Batch Reactor

• Catalyst Preparation (if necessary): For catalysts like Raney Nickel, follow the manufacturer's instructions for washing and activation. Typically, this involves washing with deionized water until the washings are neutral, followed by solvent exchanges.[10][11]

• Reactor Setup:

  • Place a magnetic stir bar and the catalyst (e.g., 5-10 wt% of the substrate) into a high-pressure autoclave.

  • Add the solvent (e.g., ethanol or methanol) and then the (+)-isomenthol.

• Purging:

  • Seal the autoclave and purge the system with an inert gas (e.g., nitrogen or argon) 3-5 times to remove air.

  • Then, purge the system with hydrogen gas 3-5 times.

• Reaction:

  • Pressurize the reactor to the desired hydrogen pressure (e.g., 1-5 MPa).

  • Begin vigorous stirring to ensure the catalyst is suspended.

  • Heat the reaction to the desired temperature (e.g., 80-120°C).

  • Monitor the reaction progress by observing hydrogen uptake (pressure drop) or by taking small, safely collected samples for analysis (e.g., by GC or TLC).

• Work-up:

  • Once the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the excess hydrogen in a well-ventilated fume hood.

  • Purge the reactor with an inert gas.

  • Open the reactor and filter the reaction mixture to remove the catalyst. Caution: Some catalysts, like Palladium on carbon, can be pyrophoric and should be handled with care when exposed to air after the reaction. It is often recommended to filter the catalyst while it is still wet with solvent.

  • Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification and Analysis:

  • Purify the crude product by distillation or chromatography as needed.

  • Analyze the product mixture by GC or NMR to determine the conversion and diastereomeric ratio.

Mandatory Visualization

The following diagrams illustrate key aspects of the (+)-isomenthol hydrogenation process.

Caption: Reaction pathway for the hydrogenation of (+)-isomenthol.

Caption: Logical workflow for optimizing (+)-isomenthol hydrogenation conditions.

References

• 1. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. US7960593B2 - Process for preparation of menthol by hydrogenation of isopulegol - Google Patents [patents.google.com]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. Organic Syntheses Procedure [orgsyn.org]

Preventing side product formation in (+)-Isomenthol synthesis

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This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of (+)-isomenthol. The focus is on preventing the formation of common side products to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the common side products in (+)-isomenthol synthesis?

A1: The synthesis of (+)-isomenthol, typically via the hydrogenation of (+)-pulegone or thymol, can result in a mixture of stereoisomers.[1][2][3][4] The most common side products are the other diastereomers of menthol (B31143):

• (-)-Menthol

• (+)-Neomenthol

• (+)-Neoisomenthol

• (-)-Menthone (B42992) and (+)-Isomenthone: These are ketone intermediates that may remain if the reduction of the carbonyl group is incomplete.[1][2][5]

The formation of these isomers is due to the creation of new stereocenters during the reduction of both the carbon-carbon double bond and the carbonyl group of the precursor.[2]

Q2: What is the primary synthetic route to (+)-isomenthol where side product formation is a concern?

A2: A prevalent method is the catalytic hydrogenation of (+)-pulegone.[1][2] This process involves a two-step reduction. First, the C=C double bond of pulegone (B1678340) is hydrogenated to form a mixture of (-)-menthone and (+)-isomenthone.[2][6] Subsequently, the C=O group of these ketones is reduced to the corresponding alcohol, yielding the four major menthol stereoisomers.[2][6] Controlling the stereoselectivity at each step is critical to maximizing the yield of (+)-isomenthol.

Q3: How do reaction conditions influence the ratio of diastereomers?

A3: The distribution of menthol isomers is highly dependent on the reaction conditions.[2] Key factors include:

• Catalyst Choice: Different catalysts (e.g., Raney Nickel, Platinum, Rhodium, Ruthenium) exhibit different selectivities.[1][7] For instance, bimetallic catalysts like Pt-Sn can alter the product distribution compared to monometallic Pt catalysts.[1][2]

• Solvent: The polarity and coordinating ability of the solvent can influence the conformation of the substrate on the catalyst surface, thereby affecting the stereochemical outcome.

• Temperature and Pressure: These parameters affect the reaction rate and can influence the equilibrium between different isomers and intermediates.[1]

• Additives: The presence of acids, bases, or other modifiers can significantly alter catalyst activity and selectivity.[1]

Q4: Can the side products be separated from (+)-isomenthol?

A4: Yes, but it can be challenging due to the similar physical properties of the isomers.[8] Common purification techniques include:

• Fractional Distillation: This method is difficult because the boiling points of the isomers are very close.[8]

• Crystallization: Selective crystallization can be employed. This may involve creating derivatives, such as benzoate (B1203000) esters, which have different crystallization properties, allowing for easier separation of the diastereomeric esters.[8][9]

• Chromatography: Preparative gas chromatography (GC) or liquid chromatography can be used for high-purity separation, though it may not be practical for large-scale synthesis.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of (+)-isomenthol, particularly from the hydrogenation of (+)-pulegone.

Problem	Potential Cause	Suggested Solution
High percentage of (-)-Menthone and (+)-Isomenthone in the final product.	Incomplete reduction of the carbonyl group.	1. Increase Reaction Time: Allow the reaction to proceed for a longer duration to ensure full conversion of the ketone intermediates. 2. Increase Hydrogen Pressure: Higher H₂ pressure can facilitate the reduction of the carbonyl group. 3. Check Catalyst Activity: The catalyst may be deactivated. Use fresh or reactivated catalyst.
Low yield of (+)-Isomenthol, with high yields of other menthol isomers (e.g., (-)-Menthol, (+)-Neomenthol).	Suboptimal stereoselectivity of the catalyst under the chosen reaction conditions.	1. Change the Catalyst: Experiment with different catalysts known to favor isomenthol (B1236540) formation. For example, Raney cobalt has been reported to produce a high percentage of isomenthol isomers from thymol.[4] 2. Modify Reaction Temperature: The diastereoselectivity can be temperature-dependent. Perform a temperature screen to find the optimal condition. 3. Use a Different Solvent: The solvent can influence how the substrate adsorbs to the catalyst surface. Test a range of solvents with varying polarities.
Product composition varies significantly between batches.	Inconsistent reaction conditions or catalyst preparation.	1. Standardize Catalyst Preparation: Ensure the catalyst is prepared and handled consistently for each reaction. Factors like moisture and exposure to air can affect activity. 2. Precise Control of Parameters: Maintain strict control over temperature, pressure, stirring rate, and reaction time. 3. Purity of Starting Material: Verify the purity of the (+)-pulegone starting material, as impurities can affect the reaction.
Difficulty in purifying (+)-Isomenthol from side products.	Similar physical properties of the diastereomers.	1. Derivatization: Convert the mixture of menthol isomers into diastereomeric esters (e.g., using 3,5-dinitrobenzoic acid) which may have more distinct physical properties, facilitating separation by crystallization.[9] The purified ester can then be hydrolyzed back to the alcohol. 2. Recrystallization Optimization: Systematically screen different solvents and cooling rates to improve the efficiency of recrystallization.[8]

Data on Catalyst Performance

The choice of catalyst is a critical factor in determining the final product distribution. The following table summarizes product distribution for the hydrogenation of (+)-pulegone over different catalysts after 12 hours of reaction.

Catalyst	(+)-Pulegone Conversion (%)	(-)-Menthone (%)	(+)-Isomenthone (%)	(+)-Neomenthol (%)	(-)-Menthol (%)	(+)-Neoisomenthol (%)	(-)-Isomenthol (%)
Pt/SiO₂	100	28	30	12	19	10	1
PtSn-BM	100	5	1	27	17	38	12
PtSn-OM	100	12	10	20	15	28	15

Data adapted from Vetere, V., et al. (2002). Hydrogenation of (–)-menthone, (+)-isomenthone, and (+)-pulegone with platinum/tin catalysts.[1][2] PtSn-BM: Bimetallic catalyst without organic group; PtSn-OM: Organic bimetallic catalyst with butyl groups.

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation of (+)-Pulegone

This protocol provides a general methodology for the hydrogenation of (+)-pulegone. Researchers should optimize conditions based on their specific equipment and desired outcomes.

• Catalyst Preparation: Suspend the chosen catalyst (e.g., Pt/SiO₂, 0.25 g) in the reaction solvent (e.g., n-dodecane, 60 ml) within a high-pressure batch reactor.

• Reactor Setup: Seal the reactor and purge it several times with nitrogen, followed by hydrogen, to ensure an inert atmosphere.

• Reaction Initiation: Heat the reactor to the desired temperature (e.g., 388 K) and pressurize with hydrogen to the target pressure (e.g., 1.0 MPa).

• Substrate Addition: Introduce a solution of (+)-pulegone (0.25 ml) dissolved in the reaction solvent into the reactor.

• Reaction Monitoring: Maintain vigorous stirring (e.g., 800 rpm) and monitor the reaction progress by taking small samples periodically for analysis by Gas Chromatography (GC).

• Work-up: Once the reaction is complete (as determined by GC analysis), cool the reactor to room temperature and carefully vent the hydrogen.

• Purification: Remove the catalyst by filtration. The solvent can be removed by distillation to yield the crude product mixture. Further purification can be achieved by fractional distillation, crystallization, or chromatography.

Visualizations

Reaction Pathway and Side Products

The following diagram illustrates the hydrogenation of (+)-pulegone to the desired (+)-isomenthol and its primary stereoisomeric side products.

Caption: Hydrogenation pathway from (+)-pulegone to menthol isomers.

Troubleshooting Workflow for Low Purity

This workflow provides a logical sequence of steps to diagnose and resolve issues of low product purity.

Caption: Troubleshooting flowchart for low purity (+)-isomenthol.

Experimental Workflow Diagram

This diagram outlines the key stages of the synthesis and analysis process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Menthol | C10H20O | CID 1254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US3405185A - Production of isomenthol isomers - Google Patents [patents.google.com]
• 5. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. From Turpentine to (−)‐Menthol: A New Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. US3943181A - Separating optically pure d-l-isomers of menthol, neomenthol and isomenthol - Google Patents [patents.google.com]

Technical Support Center: High-Purity (+)-Isomenthol Purification

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of (+)-Isomenthol to high purity. Below you will find troubleshooting guides and frequently asked questions to address specific issues encountered during experimental procedures.

Troubleshooting Guides

This section addresses common problems that may arise during the purification of (+)-Isomenthol, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Purity of (+)-Isomenthol after Fractional Distillation	- Inadequate column efficiency for separating closely boiling isomers. - Incorrect collection of fractions.	- Utilize a fractional distillation column with a higher number of theoretical plates. - Optimize the reflux ratio to enhance separation.[1] - Perform the distillation under reduced pressure (vacuum distillation) to increase the relative volatility of the isomers.[1][2][3] - Carefully monitor the distillation temperature and collect fractions in smaller, well-defined temperature ranges.
Poor Crystal Yield During Crystallization	- The cooling rate is too rapid, leading to the formation of small crystals that are difficult to filter.[4][5] - The chosen solvent has a high solubility for (+)-Isomenthol at the crystallization temperature.[5] - Presence of significant impurities inhibiting crystal formation.[4]	- Employ a slower, more controlled cooling process to encourage the growth of larger crystals.[5][6] - Select a solvent in which (+)-Isomenthol has lower solubility at colder temperatures.[5] - Consider a preliminary purification step, such as fractional distillation, to remove bulk impurities before crystallization.[4]
Co-elution of Isomers in Chromatographic Separation	- Suboptimal stationary phase for resolving stereoisomers. - Inappropriate mobile phase composition.	- For Gas Chromatography (GC), use a chiral capillary column for effective enantiomeric separation.[7][8] - For High-Performance Liquid Chromatography (HPLC), consider normal-phase HPLC for diastereomer separation or a chiral stationary phase for direct enantiomer resolution.[9] - Optimize the mobile phase composition and gradient to improve peak resolution.
Inaccurate Purity Assessment	- Use of a non-specific analytical method that cannot differentiate between stereoisomers.	- Employ a validated analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) with a chiral column to accurately identify and quantify all isomeric impurities.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude (+)-Isomenthol?

A1: The most common impurities are its other stereoisomers, including (-)-Isomenthol, (±)-Menthol, (±)-Neomenthol, and (±)-Neoisomenthol.[4][9] Menthone, a ketone precursor or byproduct, is also a frequent impurity.[4]

Q2: Which purification technique is most effective for achieving high chemical and optical purity of (+)-Isomenthol?

A2: A combination of techniques is often most effective. Fractional distillation can be used as an initial step to remove impurities with different boiling points, such as menthone.[4] Subsequent crystallization, particularly using a nitrile-based solvent like acetonitrile (B52724), has been demonstrated to be highly effective in separating the desired isomer from its stereoisomers, resulting in high chemical and optical purity.[4][10][11]

Q3: Can I use Gas Chromatography (GC) for the purification of (+)-Isomenthol?

A3: While analytical GC is a primary method for purity analysis, preparative GC can be used for purification on a smaller scale. For effective separation of stereoisomers, a chiral stationary phase is necessary.[7][12]

Q4: How does vacuum fractional distillation improve the separation of menthol (B31143) isomers?

A4: Reducing the pressure during fractional distillation lowers the boiling points of the components. This can enhance the difference in boiling points (relative volatility) between the menthol isomers, making their separation via distillation more efficient.[1][3]

Experimental Protocols

Protocol 1: Purification of (+)-Isomenthol by Fractional Distillation

This protocol outlines a general procedure for the initial purification of (+)-Isomenthol to remove impurities with significantly different boiling points.

Materials and Equipment:

• Crude (+)-Isomenthol mixture

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with condenser

• Receiving flasks

• Heating mantle

• Vacuum source (for vacuum distillation)

• Thermometer or temperature probe

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Charging the Flask: Add the crude (+)-Isomenthol to the round-bottom flask.

• Initiate Distillation: Begin heating the flask. If performing vacuum distillation, reduce the pressure to the desired level.

• Fraction Collection: As the vapor rises and condenses, collect the distillate in fractions based on the temperature at the distillation head. The initial fractions will contain lower-boiling impurities.

• Collect (+)-Isomenthol Fraction: Collect the fraction that distills at the boiling point of (+)-Isomenthol (approximately 218-219 °C at atmospheric pressure, this will be lower under vacuum).

• Analysis: Analyze the purity of the collected fractions using a suitable analytical technique, such as GC-MS with a chiral column.

Protocol 2: High-Purity Crystallization of (+)-Isomenthol

This protocol describes a method for achieving high chemical and optical purity of (+)-Isomenthol through crystallization.

Materials and Equipment:

• Partially purified (+)-Isomenthol

• Acetonitrile (or another suitable nitrile solvent)

• Crystallization vessel (e.g., Erlenmeyer flask)

• Heating plate/water bath

• Cooling bath (e.g., ice-water or refrigerator)

• Filtration apparatus (e.g., Büchner funnel and flask)

• Drying oven

Procedure:

• Dissolution: Dissolve the crude (+)-Isomenthol in a minimal amount of acetonitrile at a slightly elevated temperature (e.g., 30°C) to ensure complete dissolution.[10][11]

• Cooling and Crystallization: Slowly cool the solution to induce crystallization. A controlled cooling to a temperature around 5°C is recommended.[10][11] Avoid rapid cooling to promote the formation of larger, purer crystals.

• Crystal Collection: Collect the precipitated crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum or in a drying oven at a temperature below the melting point of (+)-Isomenthol (77-83 °C).

• Purity Analysis: Determine the chemical and optical purity of the final product using an appropriate analytical method.

Data Presentation

Table 1: Improvement in Purity of (L)-Menthol after Crystallization with Acetonitrile

This table is based on data for (L)-menthol but illustrates the potential purity enhancement for a menthol isomer like (+)-Isomenthol using a similar crystallization method.

Parameter	Crude Menthol	Purified Menthol
Chemical Purity	95.7%	>99%
Optical Purity (% e.e.)	97%	99.6%
Isomenthol Content	2.5%	Not Detected
Neoisomenthol Content	1.8%	Not Detected
Neomenthol Content	Trace	Not Detected
(Data sourced from a patent describing the purification of (L)-menthol)[10][11]

Visualizations

Caption: A logical workflow for the purification of (+)-Isomenthol.

Caption: A troubleshooting decision tree for low purity issues.

References

• 1. iscientific.org [iscientific.org]
• 2. scribd.com [scribd.com]
• 3. US2662052A - Separation of menthol from mint oils by a fractional distillation process - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN107778142B - Purification process of menthol and dementholized peppermint oil - Google Patents [patents.google.com]
• 7. gcms.cz [gcms.cz]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. US7459587B2 - Process for purifying menthol - Google Patents [patents.google.com]
• 11. US20080228013A1 - Process for purifying menthol - Google Patents [patents.google.com]
• 12. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Low Enantioselectivity in (+)-Isomenthol Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of (+)-isomenthol, particularly focusing on issues of low enantioselectivity and diastereoselectivity.

Troubleshooting Guide

This section directly addresses specific problems that can arise during the synthesis of (+)-isomenthol, with a focus on the catalytic hydrogenation of (+)-pulegone, a common precursor.

Question 1: My hydrogenation of (+)-pulegone is producing a complex mixture of menthol (B31143) isomers with low selectivity for (+)-isomenthol. What are the likely causes?

Answer: Low selectivity in the hydrogenation of (+)-pulegone is a frequent issue stemming from the reaction's multi-step nature and the formation of several stereoisomers. The process involves two main stages:

• Hydrogenation of the C=C double bond of (+)-pulegone to yield a mixture of (-)-menthone (B42992) and (+)-isomenthone.[1]

• Subsequent reduction of the carbonyl group of these ketones to produce four primary menthol diastereomers: (+)-neomenthol, (-)-menthol, (+)-neoisomenthol, and the desired (+)-isomenthol.[2]

Several factors can influence the final product distribution, including the catalyst choice, reaction conditions, and the potential for side reactions like epimerization. The following workflow can help diagnose the issue.

Caption: Troubleshooting workflow for low (+)-isomenthol selectivity.

Question 2: How does the choice of catalyst influence the product distribution in (+)-pulegone hydrogenation?

Answer: The catalyst system is critical for controlling the stereochemical outcome. Both the metal and the support play a significant role. For instance, studies have compared platinum (Pt) and tin-modified platinum (Pt-Sn) catalysts on a silica (B1680970) (SiO₂) support for the hydrogenation of (+)-pulegone.[3]

The presence of tin (Sn) as a modifier can alter the surface properties of the platinum catalyst, leading to different product selectivities. Monometallic Pt/SiO₂ catalysts have been shown to be effective for the conversion of pulegone (B1678340) into (-)-menthone and (+)-isomenthone.[4] The subsequent reduction of these ketone intermediates is also influenced by the catalyst.

Data Presentation: Catalyst Effect on (+)-Pulegone Hydrogenation

The table below summarizes the product distribution after 12 hours of reaction using different catalysts, demonstrating the significant impact of the catalyst formulation.

Catalyst System	(+)-Pulegone	(-)-Menthone	(+)-Isomenthone	Menthol Isomers	Reference
Pt/SiO₂	0%	28%	30%	42%	[4]
PtSn-BM	0%	20%	45%	35%	[4]
PtSn-OM	0%	15%	40%	45%	[4]
Data adapted from Vetere et al., 2002, as cited in source[4]. Reaction conditions: 12 hours. The "Menthol Isomers" category includes the combined percentages of (+)-neomenthol, (-)-menthol, (+)-neoisomenthol, and (+)-isomenthol.

Question 3: My reaction is producing a high proportion of (-)-menthol. What causes this side reaction and how can it be minimized?

Answer: The formation of significant amounts of (-)-menthol suggests that the intermediate, (+)-isomenthone, is epimerizing to (-)-menthone during the reaction.[5] This epimerization can occur under either acidic or basic conditions and effectively shifts the substrate pool, leading to the reduction products of (-)-menthone (which are (-)-menthol and (+)-neomenthol) instead of (+)-isomenthol.[3][5]

To minimize this side reaction:

• Control Reaction pH: Ensure the reaction medium is neutral. The catalyst support (e.g., silica, alumina) can have acidic or basic sites that may promote epimerization.

• Lower Reaction Temperature: Performing the reaction at lower temperatures can reduce the rate of epimerization and often enhances overall diastereoselectivity by favoring the transition state with the lowest activation energy.[5]

• Solvent Choice: The solvent can influence the stability of the enol intermediate required for epimerization. Aprotic, non-coordinating solvents are often preferred.[5]

Caption: Reaction pathway showing formation of (+)-isomenthol and side products.

Frequently Asked Questions (FAQs)

Q: How can I accurately determine the enantiomeric and diastereomeric purity of my product mixture? A: Determining the enantiomeric excess (ee) and diastereomeric ratio (d.r.) is crucial for optimizing your reaction. Several analytical methods are available, each with its own advantages.[6] Chiral gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most common and reliable techniques.[7][8]

Method	Principle	Derivatization	Key Advantages	Potential Limitations
Chiral GC/HPLC	Differential interaction with a chiral stationary phase.[6]	Often not required.	High resolution and accuracy; well-established.[9]	Requires specialized chiral columns; method development can be time-consuming.[9]
NMR Spectroscopy	Diastereomeric differentiation using a chiral solvating or derivatizing agent.[6]	Yes (typically).[9]	Provides structural information; non-destructive.	Lower sensitivity compared to chromatography; may require derivatization.[9]
Polarimetry	Measures the rotation of plane-polarized light.[7]	No.	Rapid and simple measurement.	Requires pure sample; can be inaccurate for low ee values; rigorous control of conditions needed.[7]

Q: Could impurities in my starting (+)-pulegone be affecting the enantioselectivity? A: Yes, absolutely. The purity of your starting material is critical. Impurities in (+)-pulegone can act as catalyst poisons, reducing activity and selectivity.[10] They can also lead to the formation of unexpected byproducts. It is highly recommended to use purified starting materials. Purification can be achieved through methods like vacuum distillation.[1]

Q: What is the role of hydrogen pressure in this reaction? A: Hydrogen pressure is a key parameter that influences the reaction rate. Higher pressures generally increase the rate of hydrogenation. However, the effect on selectivity can be complex. An excessively high pressure might reduce selectivity by making the reaction less sensitive to the subtle energy differences between diastereomeric transition states. It is an important parameter to screen and optimize for your specific catalyst system.

Experimental Protocols

Protocol: Catalytic Hydrogenation of (+)-Pulegone

This protocol provides a general methodology for the hydrogenation of (+)-pulegone. Optimization of catalyst loading, temperature, pressure, and reaction time is recommended for specific systems.

Materials:

• (+)-Pulegone (high purity)

• Hydrogenation catalyst (e.g., 5% Pt/SiO₂, Raney Nickel)[1][3]

• Anhydrous solvent (e.g., ethanol, n-dodecane)[1][3]

• Hydrogen gas (H₂)

• High-pressure autoclave or similar hydrogenation apparatus

Procedure:

• Catalyst Loading: In a high-pressure autoclave, place the hydrogenation catalyst under an inert atmosphere (e.g., Argon or Nitrogen).

• Solvent and Substrate Addition: Add the anhydrous solvent, followed by the purified (+)-pulegone. The typical substrate-to-catalyst ratio can range from 100:1 to 1000:1 by weight.

• System Purge: Seal the autoclave and purge the system several times with low-pressure hydrogen gas to remove any residual air.

• Pressurization and Heating: Pressurize the autoclave with hydrogen to the desired pressure (e.g., 10-50 bar). Begin stirring and heat the reaction to the target temperature (e.g., 40-100 °C).

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots (if the system allows) and analyzing them by GC or TLC to track the disappearance of the starting material and the formation of intermediates and products.

• Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen pressure.

• Product Isolation: Filter the reaction mixture to remove the heterogeneous catalyst. Wash the catalyst with a small amount of fresh solvent.

• Purification and Analysis: Remove the solvent from the filtrate under reduced pressure to obtain the crude product mixture. Analyze the product for diastereomeric and enantiomeric purity using chiral GC or HPLC. Further purification can be achieved by fractional distillation or column chromatography if necessary.[1][8]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of enantiomeric excess [ch.ic.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up (+)-Isomenthol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on scaling up the synthesis of (+)-isomenthol from the laboratory to a pilot plant. The synthesis primarily involves two key steps: the acid-catalyzed cyclization of (+)-citronellal to isopulegol (B1217435) isomers, followed by the catalytic hydrogenation of the isopulegol mixture to yield (+)-isomenthol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (+)-isomenthol suitable for scaling up? A1: The most prevalent and scalable route involves a two-step process:

• Intramolecular Ene Reaction: The cyclization of (+)-citronellal to form a mixture of isopulegol stereoisomers. This is typically catalyzed by a Lewis acid (e.g., zinc bromide) or a solid acid catalyst (e.g., zeolites).[1][2]

• Stereoselective Hydrogenation: The catalytic hydrogenation of the isopulegol mixture to saturate the double bond, yielding the desired (+)-isomenthol. Nickel-based catalysts are commonly used to achieve high diastereoselectivity.[3]

Q2: Which catalyst is recommended for the cyclization of (+)-citronellal at a pilot scale? A2: For pilot-scale operations, solid acid catalysts such as zeolites (e.g., H-Beta) or functionalized clays (B1170129) (e.g., Montmorillonite K10) are often preferred over homogeneous Lewis acids like zinc bromide.[4] This is because solid catalysts simplify product work-up and catalyst removal/recovery, which are significant advantages at a larger scale.[5] They can be used in fixed-bed reactors, enabling continuous processing.[6]

Q3: How does reaction temperature affect the diastereoselectivity of the final hydrogenation step? A3: Temperature is a critical parameter for controlling diastereoselectivity during the hydrogenation of isopulegol. Generally, lower to moderate temperatures (e.g., 70-110°C) are favored to maximize the formation of (+)-isomenthol over other isomers like menthol (B31143), neomenthol, or neoisomenthol.[7][8] Higher temperatures can reduce selectivity and lead to a less desirable product distribution.

Q4: What are the main safety concerns when scaling up this synthesis? A4: Key safety concerns include:

• Exothermic Reaction: The cyclization of citronellal (B1669106) can be exothermic. Heat removal becomes less efficient as the reactor size increases, posing a risk of thermal runaway.[9][10] A thorough thermodynamic analysis and an adequate reactor cooling system are essential.

• Hydrogen Handling: The hydrogenation step involves flammable hydrogen gas, often under high pressure. Pilot plants must be equipped with appropriate safety features for handling flammable gases, including pressure relief systems, proper ventilation, and spark-free equipment.[7]

• Catalyst Handling: Some hydrogenation catalysts, like Raney Nickel, can be pyrophoric (ignite spontaneously in air) and require careful handling under an inert atmosphere or solvent.

Process Workflow and Reaction Pathway

The overall process for scaling up (+)-isomenthol synthesis involves several logical steps from raw material evaluation to final product qualification. The chemical transformation follows a well-defined reaction pathway.

Caption: High-level workflow for the pilot-scale synthesis of (+)-isomenthol.

Caption: Reaction pathway from (+)-citronellal to (+)-isomenthol.

Data Presentation: Lab vs. Pilot Plant Parameters

The following tables summarize typical parameters and expected outcomes when scaling the synthesis from a laboratory setting to a pilot plant. Note that specific values can vary based on equipment and catalyst choice.

Table 1: Step 1 - Cyclization of (+)-Citronellal to Isopulegol

Parameter	Laboratory Scale	Pilot Plant Scale	Key Scale-Up Consideration
Batch Volume	100 mL - 1 L	50 L - 500 L	Heat and mass transfer limitations become significant.[10]
Catalyst	Homogeneous (e.g., ZnBr₂)	Heterogeneous (e.g., Zeolite H-Beta)	Simplifies catalyst removal and enables continuous flow.[6]
Catalyst Loading	1-5 mol%	5-15 wt% (solid catalyst)	Optimization is needed to balance reaction rate and cost.
Temperature	0°C to 25°C	25°C to 60°C	Higher temperatures may be needed to achieve reasonable reaction times but risk side reactions.[4]
Reaction Time	2 - 6 hours	4 - 12 hours	Non-linear scaling; depends on mixing and thermal efficiency.[10]
Typical Yield	85 - 95%	80 - 90%	Yields may be slightly lower due to mass transfer limitations.

Table 2: Step 2 - Hydrogenation of Isopulegol to (+)-Isomenthol

Parameter	Laboratory Scale	Pilot Plant Scale	Key Scale-Up Consideration
Batch Volume	50 mL - 500 mL	50 L - 500 L	Efficient gas-liquid mixing is critical for reaction rate.
Catalyst	Raney Nickel, Pt/C	Supported Nickel Catalyst	Catalyst filtration and handling safety are major concerns.[3]
Catalyst Loading	5 - 10 wt%	5 - 10 wt%	Consistent catalyst activity and potential for reuse are important.
H₂ Pressure	5 - 20 bar	10 - 50 bar	Higher pressure increases hydrogen availability, accelerating the reaction.[7][8]
Temperature	60 - 100°C	70 - 110°C	Precise temperature control is crucial for diastereoselectivity.[8]
Diastereoselectivity	>98% (+)-Isomenthol	>95% (+)-Isomenthol	Maintaining high selectivity requires tight control over all parameters.
Typical Yield	>99%	>98%	This step is typically very high-yielding if selectivity is controlled.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up process.

Caption: Decision tree for troubleshooting common scale-up issues.

Problem 1: Low yield of isopulegol and formation of dehydration byproducts (e.g., p-menthadienes) in Step 1.

• Possible Cause: The reaction temperature is too high, or the catalyst has excessive Brønsted acidity, favoring the elimination of water.[4] In a large reactor, localized "hot spots" due to poor mixing can exacerbate this issue.

• Suggested Solutions:

  • Temperature Control: Ensure the pilot reactor's cooling system is capable of maintaining the target temperature. Lower the setpoint to disfavor the dehydration pathway.[4]

  • Catalyst Choice: Select a solid acid catalyst with a higher ratio of Lewis to Brønsted acid sites. Lewis acidity is more selective for the desired cyclization.[11]

  • Mixing: Verify that the agitation speed is sufficient for the reactor volume to ensure uniform temperature and reactant distribution.

Problem 2: Poor diastereoselectivity during hydrogenation (Step 2), with significant formation of other menthol isomers.

• Possible Cause: The reaction temperature is not being precisely controlled, or the hydrogen pressure is too low, affecting the stereochemical outcome of the reaction. The choice of catalyst is also a primary factor in determining selectivity.[3]

• Suggested Solutions:

  • Optimize Conditions: Fine-tune the temperature and pressure. A slight decrease in temperature or increase in pressure can significantly improve selectivity towards (+)-isomenthol.[8]

  • Catalyst Screening: Ensure the chosen nickel catalyst is appropriate for this specific transformation. Multicomponent nickel catalysts often offer superior selectivity in industrial settings.[3]

  • Monitor Reaction: Profile the reaction by taking samples over time to understand when byproduct formation begins to increase, and stop the reaction accordingly.

Problem 3: The reaction time is significantly longer at pilot scale than predicted from lab experiments.

• Possible Cause: This is a classic non-linear scale-up challenge.[10] It is often due to mass transfer limitations, either in mixing reactants (Step 1) or in dissolving hydrogen gas into the liquid phase (Step 2).

• Suggested Solutions:

  • Improve Agitation: Increase the stirring rate or evaluate the impeller design to improve mixing efficiency. In the hydrogenation step, enhanced agitation improves the gas-liquid mass transfer of hydrogen.

  • Increase Pressure (Step 2): Increasing the hydrogen pressure will increase the concentration of dissolved hydrogen, which can accelerate the reaction rate.[7]

Experimental Protocols

Protocol 1: Pilot-Scale Cyclization of (+)-Citronellal

• Equipment: 100 L glass-lined steel reactor with temperature control unit, overhead stirrer, nitrogen inlet, and bottom discharge valve.

• Materials:

  • (+)-Citronellal (15.4 kg, 100 mol)

  • Cyclohexane (B81311) (solvent, 50 L)

  • Zeolite H-Beta catalyst (pellets, 1.5 kg)

• Procedure:

  • Ensure the reactor is clean, dry, and purged with nitrogen.

  • Charge the reactor with cyclohexane and the Zeolite H-Beta catalyst pellets.

  • Begin agitation and bring the reactor contents to the target temperature of 35°C.

  • Slowly add the (+)-citronellal to the reactor over a period of 1 hour, carefully monitoring the internal temperature to control any exotherm.

  • Maintain the reaction mixture at 35°C with continuous stirring for 8-10 hours.

  • Monitor the reaction progress by taking aliquots and analyzing them by Gas Chromatography (GC).

  • Once the desired conversion is reached (>95%), cool the reactor to 20°C.

  • Discharge the reactor contents through a filter to remove the catalyst.

  • The resulting filtrate, containing the isopulegol mixture in cyclohexane, can be concentrated and purified by vacuum distillation or used directly in the next step.

Protocol 2: Pilot-Scale Hydrogenation of Isopulegol

• Equipment: 100 L stainless steel hydrogenation reactor (autoclave) rated for at least 50 bar, equipped with a gas-entrainment impeller, heating/cooling jacket, and hydrogen inlet.

• Materials:

  • Isopulegol mixture (from previous step, ~15.2 kg, 98.5 mol)

  • Supported Nickel Catalyst (e.g., Ni on silica/alumina, 0.75 kg)

• Procedure:

  • Under a nitrogen atmosphere, carefully charge the hydrogenation reactor with the isopulegol mixture.

  • Add the nickel catalyst to the reactor. Safety Note: Handle the catalyst according to its Safety Data Sheet, as it may be pyrophoric.

  • Seal the reactor. Purge the headspace three times with nitrogen, followed by three purges with hydrogen gas.

  • Pressurize the reactor with hydrogen to 30 bar.

  • Begin agitation and heat the reactor contents to 90°C.

  • Maintain the reaction at 90°C and 30 bar. The reaction is typically complete within 4-6 hours, indicated by the cessation of hydrogen uptake.

  • Monitor the reaction by GC analysis of samples taken via a sample port.

  • Once the reaction is complete, cool the reactor to 30°C and vent the excess hydrogen pressure safely.

  • Purge the reactor with nitrogen.

  • Under an inert atmosphere, discharge the reactor contents and filter to remove the catalyst.

  • The crude (+)-isomenthol product can be purified by fractional vacuum distillation to achieve high diastereomeric purity (>99%).

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of menthol from citronellal over supported Ru- and Pt-catalysts in continuous flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C9RE00346K [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US20100191021A1 - Process for preparation of menthol by hydrogenation of isopulegol - Google Patents [patents.google.com]
• 8. US7960593B2 - Process for preparation of menthol by hydrogenation of isopulegol - Google Patents [patents.google.com]
• 9. optimation.rebuildmanufacturing.com [optimation.rebuildmanufacturing.com]
• 10. 8 Key Challenges To Pilot Plant Scale-Up - EPIC Systems Group [epicsysinc.com]
• 11. benchchem.com [benchchem.com]

Removing residual catalysts from (+)-Isomenthol product

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of residual catalysts from (+)-Isomenthol products following synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common catalysts used in the synthesis of (+)-Isomenthol that I need to remove?

A1: The synthesis of (+)-Isomenthol, often via the hydrogenation of precursors like isopulegol, typically employs heterogeneous catalysts. The most common types include Nickel-based catalysts (e.g., Raney Nickel), and platinum group metal (PGM) catalysts such as Palladium (Pd), Platinum (Pt), and Ruthenium (Ru) supported on carbon (Pd/C, Pt/C, Ru/C).[1][2][3][4][5]

Q2: Why is it critical to remove residual catalysts from the final (+)-Isomenthol product?

A2: Residual metal catalysts are considered impurities that provide no therapeutic benefit.[6][7] For pharmaceutical applications, their levels are strictly regulated by bodies like the International Council for Harmonisation (ICH) due to potential toxicity and their ability to impact the stability and efficacy of the final active pharmaceutical ingredient (API).[8][9]

Q3: What are the regulatory limits for residual catalysts in APIs like (+)-Isomenthol?

A3: Regulatory bodies have established strict guidelines for elemental impurities. The limits are based on the Permitted Daily Exposure (PDE). For a drug product with a daily dose of up to 10 grams, the concentration limits for common catalysts are specified.[7][8][10]

Data Presentation: Regulatory Limits for Common Catalysts

The following table summarizes the PDE and concentration limits for catalysts relevant to (+)-Isomenthol synthesis, based on the ICH Q3D guidelines for oral administration.

Catalyst Metal	Class	Permitted Daily Exposure (PDE, µ g/day )	Concentration Limit (ppm, for ≤10g/day dose)
Nickel (Ni)	2A	200	20
Palladium (Pd)	2B	100	10
Platinum (Pt)	2B	100	10
Rhodium (Rh)	2B	100	10
Ruthenium (Ru)	2B	100	10

Source: Adapted from ICH Q3D guidelines.[8][9][11]

Q4: What are the primary methods for removing residual heterogeneous catalysts?

A4: The primary methods include:

• Filtration: The most direct method for solid catalysts. Using a filter aid like Celite® (diatomaceous earth) is common to prevent clogging and remove fine particles.[12]

• Adsorption: Activated carbon is a cost-effective and widely used adsorbent for platinum group metals like palladium.[8][13][14]

• Scavenging/Chelation: Using functionalized silica (B1680970) or polymer resins (metal scavengers) that selectively bind to the metal, allowing for its removal by filtration.[8][15][16] Chelating agents form soluble complexes with metal ions, which can then be removed through washing or extraction.[17]

Troubleshooting Guides

Issue 1: Incomplete removal of catalyst after filtration.

• Potential Cause 1: Catalyst particles are too fine. Many catalysts, especially Raney Nickel, have a very small particle size (2-3 microns) that can pass through standard filter paper.[1]

  • Troubleshooting Steps:

    • Use a filter aid such as Celite®. A pad of Celite® over the filter paper creates a finer filtration matrix.[12]

    • Employ specialized filter media with a defined pore size, such as nonwoven fiber filters or sintered metal filters, which can reduce catalyst concentration to 2-3 ppm or less.[1][18]

    • Perform a secondary "polishing" filtration step with a finer filter medium.[1]

• Potential Cause 2: Dissolved metal species. Some catalyst may leach into the reaction mixture as dissolved metal ions, which cannot be removed by simple filtration.

  • Troubleshooting Steps:

    • Treat the filtrate with an adsorbent like activated carbon to bind the dissolved metal.[8][13]

    • Use a metal scavenger resin. These have high-affinity ligands that chelate dissolved metal ions, which can then be filtered off.[8][16]

    • Consider an acidic wash (e.g., with dilute citric or oxalic acid) to extract the metal into an aqueous phase, provided the (+)-Isomenthol product is stable under these conditions.[19][20]

Issue 2: Low product recovery after purification.

• Potential Cause: Non-specific adsorption of (+)-Isomenthol onto the purification medium. This is a common issue, particularly when using high amounts of activated carbon or certain scavenger resins.[8]

  • Troubleshooting Steps:

    • Reduce Adsorbent Amount: Use the minimum amount of activated carbon or scavenger resin required for effective metal removal (e.g., start with 5 wt% for activated carbon).[8]

    • Wash the Medium: After filtering the product solution, wash the adsorbent/scavenger on the filter with fresh, clean solvent to recover any adsorbed product.[8]

    • Screen Different Scavengers: Test various scavenger resins, as some exhibit lower non-specific binding than others.[8]

    • Change the Solvent: The choice of solvent can influence the product's affinity for the adsorbent. Experiment with different solvents for the purification step.[8]

Issue 3: Handling pyrophoric catalysts like Raney Nickel safely during removal.

• Potential Cause: Raney Nickel can spontaneously ignite when exposed to air. This presents a significant safety hazard during filtration if the catalyst bed is allowed to dry.[12][21]

  • Troubleshooting Steps:

    • Keep the Catalyst Wet: Never allow the Raney Nickel filter cake to become dry. Always keep it covered with solvent during and after filtration.[12][22]

    • Use Pulsed Vacuum: When using vacuum filtration, apply the vacuum in short pulses to control the solvent flow rate, preventing the solvent from being removed too quickly.[12]

    • Use an Inert Atmosphere: For maximum safety, perform the filtration in a closed system under an inert atmosphere (e.g., nitrogen or argon).[22]

    • Consider Magnetic Filtration: Raney Nickel's magnetic properties allow for its removal using specialized electromagnetic filtration systems, which can be performed in a closed loop, enhancing safety and allowing for catalyst recycling.[21]

Experimental Protocols

Protocol 1: Catalyst Removal by Filtration with a Filter Aid

• Preparation: Place a filter paper of an appropriate grade in a Büchner funnel.

• Celite® Pad: Prepare a slurry of Celite® in the reaction solvent. Wet the filter paper with the solvent and apply a gentle vacuum. Pour the Celite® slurry onto the funnel to form an even pad (typically 1-2 cm thick).

• Filtration: Gently pour the crude reaction mixture containing the (+)-Isomenthol and suspended catalyst onto the Celite® pad with the vacuum applied.

• Washing: Wash the reaction flask with fresh solvent and pour it over the filter cake to ensure complete transfer of the product. Wash the filter cake with additional fresh solvent 2-3 times to recover all the product.

• Product Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure to obtain the crude product, now free of heterogeneous catalyst.

Protocol 2: Palladium Removal using Activated Carbon

• Dissolution: Dissolve the crude (+)-Isomenthol product in a suitable solvent (e.g., ethanol, ethyl acetate).

• Adsorption: Add activated carbon (typically 5-10 wt% relative to the crude product) to the solution.[8] Stir the mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C) for 1-2 hours.

• Filtration: Filter the mixture through a pad of Celite® (as described in Protocol 1) to remove the activated carbon. The Celite® pad is crucial to prevent fine carbon particles from passing into the filtrate.[8]

• Washing: Wash the activated carbon on the filter with fresh solvent to minimize product loss.[8]

• Product Isolation: Combine the filtrate and washings and remove the solvent under reduced pressure to obtain the purified product.

Protocol 3: Safe Filtration of Raney Nickel

• Setup: Set up a Büchner funnel with filter paper and a Celite® pad as described in Protocol 1. Ensure the vacuum line has an adjustable valve or can be easily controlled.

• Transfer: Transfer the reaction mixture (a slurry of Raney Nickel in the product solution) to the funnel.

• Filtration: Apply the vacuum in gentle pulses to draw the solvent through, ensuring the filter cake remains covered in liquid at all times.[12]

• Washing: Once the bulk of the product solution has passed through, immediately add fresh solvent to wash the cake. Repeat the wash 2-3 times, never letting the cake dry.

• Quenching and Disposal: After the final wash, stop the vacuum while there is still a layer of solvent covering the catalyst.[12] Carefully remove the funnel and transfer the wet Raney Nickel/Celite® mixture into a designated waste container containing a large volume of water for quenching.

Visual Workflow and Logic Diagrams

Caption: General workflow for removing residual catalysts from the product.

Caption: Troubleshooting logic for incomplete catalyst removal.

References

• 1. US5690836A - Method of removing catalyst - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of menthol from citronellal over supported Ru- and Pt-catalysts in continuous flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C9RE00346K [pubs.rsc.org]
• 4. scielo.br [scielo.br]
• 5. d-nb.info [d-nb.info]
• 6. Analysis of residual catalysts in pharmaceuticals – secrets of science [shimadzu-webapp.eu]
• 7. ema.europa.eu [ema.europa.eu]
• 8. benchchem.com [benchchem.com]
• 9. juniperpublishers.com [juniperpublishers.com]
• 10. biospectra.us [biospectra.us]
• 11. pubs.acs.org [pubs.acs.org]
• 12. reddit.com [reddit.com]
• 13. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 14. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 15. jetir.org [jetir.org]
• 16. silicycle.com [silicycle.com]
• 17. Heavy Metal Removal with Chelating Agents: Essential Tools for Industrial Compliance [tjcyindustrialchem.com]
• 18. Catalyst Filters Manufacturers in India | High Pressure Filter Manufacturers in India | Activated Carbon Filter Manufacturers in India | Cartridge Filter Manufacturers in India | Candle Filter Manufacturers in India | Charcoal Filter Manufacturers in India | Self Cleaning Filter Manufacturers in India | Screen Filter Manufacturers in India | Strainer Filter Manufacturers in India | Sintered Filter Manufacturers in India | Nutsche Filter Manufacturers in India | Centrifuge Filter Manufacturers in India [nanomagtech.com]
• 19. Leaching of Rare Metals from Spent Petroleum Catalysts by Organic Acid Solution [j-kirr.or.kr]
• 20. mdpi.com [mdpi.com]
• 21. Raney Ni Eletromagnetic Filtration-Feature-Tec- Filtration, Separation, Purification [feature-tec.com]
• 22. benchchem.com [benchchem.com]

Technical Support Center: Method Refinement for Accurate (+)-Isomenthol Quantification

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the accurate quantification of (+)-Isomenthol.

Frequently Asked Questions (FAQs)

Q1: Why is the accurate quantification of (+)-Isomenthol challenging?

A1: The accurate quantification of (+)-Isomenthol is challenging primarily due to the presence of its stereoisomers: (-)-Isomenthol, (±)-Menthol, (±)-Neomenthol, and (±)-Neoisomenthol. These isomers have very similar chemical structures and physicochemical properties, such as boiling points and polarities, which often leads to co-elution or poor resolution during chromatographic analysis.[1][2] Achieving accurate quantification requires analytical methods that can effectively separate (+)-Isomenthol from its seven other stereoisomers.[1]

Q2: Which analytical technique is better for (+)-Isomenthol quantification: Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)?

A2: Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) can be used for the quantification of menthol (B31143) isomers.[3]

• GC is often the method of choice for volatile compounds like menthol and its isomers, especially when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[3][4] Chiral GC columns are particularly effective for separating stereoisomers.[5][6]

• HPLC , typically with a Refractive Index (RI) detector, is also a viable method.[7] Reversed-phase columns like C18 are a common starting point, but achieving separation of all isomers can be challenging.[8] Chiral HPLC columns are necessary for separating enantiomers.[8]

The choice between GC and HPLC will depend on the sample matrix, available instrumentation, and the specific separation requirements of the analysis.[3]

Q3: My (+)-Isomenthol peak is showing tailing in my GC chromatogram. What are the possible causes and solutions?

A3: Peak tailing in gas chromatography can be caused by several factors:

• Active Sites in the System: Active sites in the injector liner, column, or detector can interact with polar analytes like alcohols, causing tailing.

  • Solution: Use a deactivated inlet liner and ensure your column is well-conditioned. If the column is old, it may need to be replaced.[2][9]

• Column Overloading: Injecting too much sample can lead to peak distortion.

  • Solution: Dilute your sample or use a split injection to reduce the amount of analyte reaching the column.[9][10]

• Improper Column Installation: If the column is not installed correctly, it can lead to dead volume and peak tailing.

  • Solution: Reinstall the column according to the manufacturer's instructions, ensuring a clean, square cut on the column ends.[11]

Q4: I am observing poor resolution between (+)-Isomenthol and another menthol isomer. How can I improve the separation?

A4: Improving the resolution between closely eluting isomers requires optimizing your chromatographic conditions.

• For GC analysis:

  • Optimize the Temperature Program: A slower temperature ramp rate or an isothermal hold at a specific temperature can improve separation.[2]

  • Select a Different Column: A column with a different stationary phase chemistry (e.g., a more polar column) can alter selectivity. For stereoisomers, a chiral column is often necessary.[2][6]

  • Adjust Carrier Gas Flow Rate: Optimizing the flow rate of the carrier gas (e.g., helium, hydrogen) can enhance column efficiency.[2]

• For HPLC analysis:

  • Optimize the Mobile Phase: Adjusting the ratio of the organic modifier (e.g., acetonitrile (B52724), methanol) to the aqueous phase can significantly impact retention and selectivity.[8][12] Trying a different organic modifier can also be beneficial.[8]

  • Change the Stationary Phase: If mobile phase optimization is insufficient, switching to a column with a different chemistry (e.g., phenyl-hexyl or a chiral stationary phase) may be necessary.[8][13]

  • Adjust the Column Temperature: Lowering the column temperature can sometimes increase resolution, though it may also increase backpressure.[8]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Symptom	Possible Cause	Troubleshooting Steps
Poor Resolution / Co-elution of Isomers	Suboptimal temperature program.	Lower the initial oven temperature and use a slower ramp rate (e.g., 1-5°C/min).[2]
Inappropriate GC column.	Use a chiral capillary column for stereoisomer separation.[5][6] Consider a column with a different stationary phase polarity.[2]
Incorrect carrier gas flow rate.	Optimize the flow rate for your column dimensions and carrier gas type.[2]
Peak Tailing	Active sites in the injector or column.	Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions.[2][9]
Column overload.	Dilute the sample or increase the split ratio.[9][10]
Baseline Drift or Noise	Column bleed.	Ensure the oven temperature does not exceed the column's maximum operating temperature. Condition the column.[9][14]
Contaminated system (injector, detector, gas lines).	Clean the injector and detector. Use high-purity carrier gas and install traps to remove impurities.[11][14]
Irreproducible Retention Times	Fluctuations in oven temperature or carrier gas flow.	Verify the stability of the oven temperature and check for leaks in the gas lines.[11]
Inconsistent sample injection.	Use an autosampler for precise and reproducible injections.[11]

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Symptom	Possible Cause	Troubleshooting Steps
Poor Resolution / Co-elution of Isomers	Mobile phase composition is not optimal.	Adjust the ratio of organic modifier to the aqueous phase.[8] Try switching from acetonitrile to methanol (B129727) or vice-versa.[8]
Unsuitable column.	For enantiomers, a chiral stationary phase is required.[8] For diastereomers, try a different reversed-phase column chemistry (e.g., C18, Phenyl-Hexyl).[8][13]
Flow rate is too high.	Reduce the flow rate to increase the interaction time with the stationary phase.[12]
Broad Peaks	Column degradation.	Replace the column if it is old or has been subjected to harsh conditions.
Extra-column volume.	Use tubing with a smaller internal diameter and ensure all connections are tight.
High Backpressure	Blockage in the system.	Check for blockages in the column frit, tubing, or injector. Reverse-flush the column if permitted by the manufacturer.[12]
Precipitated buffer in the mobile phase.	Ensure the buffer is fully dissolved and compatible with the organic modifier.[12]
Drifting Retention Times	Inadequate column equilibration.	Ensure the column is fully equilibrated with the mobile phase before each injection, especially for gradient methods.[8]
Unstable column temperature.	Use a column oven to maintain a consistent temperature.[8]

Experimental Protocols

Protocol 1: GC-MS Method for (+)-Isomenthol Quantification

This protocol provides a general framework for the quantification of (+)-Isomenthol using Gas Chromatography-Mass Spectrometry (GC-MS) with a chiral column.

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable volatile solvent (e.g., ethanol, hexane) to a known concentration (e.g., 1 mg/mL).[10]

• If necessary, perform a dilution to bring the concentration within the linear range of the calibration curve.

• Filter the sample through a 0.22 µm syringe filter to remove any particulates.[12]

2. GC-MS Parameters:

Parameter	Setting
GC Column	Chiral capillary column (e.g., CycloSil-B or similar)[6]
Injector Temperature	250°C
Injection Mode	Split (e.g., 50:1 ratio)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate (e.g., 1 mL/min)
Oven Temperature Program	Initial: 60°C (hold for 2 min), Ramp: 2°C/min to 180°C, hold for 5 min
MS Transfer Line Temp	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity

3. Data Analysis:

• Prepare a series of calibration standards of (+)-Isomenthol of known concentrations.

• Generate a calibration curve by plotting the peak area of (+)-Isomenthol against its concentration.

• Quantify (+)-Isomenthol in the samples by comparing their peak areas to the calibration curve.

Protocol 2: HPLC-RI Method for (+)-Isomenthol Quantification

This protocol outlines a general approach for the quantification of (+)-Isomenthol using High-Performance Liquid Chromatography with a Refractive Index (RI) detector.

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in the mobile phase to a known concentration.

• Sonication may be used to aid dissolution.[12]

• Filter the sample through a 0.22 µm syringe filter.[12]

2. HPLC-RI Parameters:

Parameter	Setting
HPLC Column	Chiral stationary phase column or a high-resolution reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm)[7][8]
Mobile Phase	Isocratic mixture of water and methanol (e.g., 30:70 v/v)[7]
Flow Rate	1.0 mL/min[7]
Column Temperature	30°C
Injection Volume	20 µL
Detector	Refractive Index (RI) Detector

3. Data Analysis:

• Prepare calibration standards of (+)-Isomenthol in the mobile phase.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of (+)-Isomenthorl in the samples from the calibration curve.

Visualizations

Caption: A generalized workflow for the quantification of (+)-Isomenthol.

Caption: A decision tree for troubleshooting poor peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 5. academic.oup.com [academic.oup.com]
• 6. coresta.org [coresta.org]
• 7. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 11. phenomenex.com [phenomenex.com]
• 12. benchchem.com [benchchem.com]
• 13. welch-us.com [welch-us.com]
• 14. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Overcoming Poor Solubility of (+)-Isomenthol Derivatives

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to overcoming the solubility challenges associated with (+)-Isomenthol and its derivatives. Leveraging a question-and-answer format, this resource offers practical troubleshooting advice and detailed experimental protocols to address common issues encountered during formulation and development.

Frequently Asked Questions (FAQs)

Q1: What makes (+)-Isomenthol and its derivatives poorly soluble in aqueous solutions?

A1: (+)-Isomenthol is a monoterpenoid alcohol with a cyclic, nonpolar structure, making it hydrophobic or lipophilic. Its molecular structure features a cyclohexane (B81311) ring with a hydroxyl group, which provides some polarity, but the dominant hydrocarbon backbone leads to limited solubility in water[1]. Derivatives of (+)-Isomenthol often retain this lipophilic character, resulting in poor aqueous solubility.

Q2: What are the primary strategies for improving the solubility of (+)-Isomenthol derivatives?

A2: The main approaches to enhance the solubility of poorly water-soluble compounds like (+)-Isomenthol derivatives can be categorized as physical and chemical modifications. Physical modifications include techniques like solid dispersions and nanoemulsions. Chemical modifications involve the use of co-solvents, surfactants, and cyclodextrin (B1172386) complexation to alter the solute-solvent interactions.

Q3: How can I determine the solubility of my (+)-Isomenthol derivative?

A3: The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound. A detailed protocol for this method is provided in the "Experimental Protocols" section of this guide.

Q4: Can pH adjustment be used to improve the solubility of (+)-Isomenthol derivatives?

A4: As alcohols, (+)-Isomenthol and its simple derivatives are generally neutral compounds and do not have ionizable groups that are significantly affected by pH changes within a typical physiological range. Therefore, pH adjustment is not a primary strategy for enhancing their aqueous solubility.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Cloudy solution or precipitation after adding the derivative to an aqueous buffer.	The concentration of the derivative exceeds its aqueous solubility limit.	1. Reduce Concentration: Lower the concentration of the derivative in the solution.2. Incorporate Solubilizing Agents: Introduce co-solvents (e.g., ethanol (B145695), propylene (B89431) glycol), surfactants, or cyclodextrins to the formulation as detailed in the protocols below.
Inconsistent solubility results between experiments.	Variation in experimental conditions such as temperature, agitation speed, or equilibration time. The compound may exist in different polymorphic forms.	1. Standardize Protocol: Strictly adhere to a validated solubility determination protocol, like the shake-flask method provided.2. Ensure Equilibrium: Allow sufficient time for the solution to reach equilibrium (typically 24-48 hours).3. Characterize Solid Form: Use techniques like X-ray diffraction (XRD) to identify the crystalline form of the solid in equilibrium with the solution.
Crystallization or "caking" of the derivative in a formulation over time.	The formulation is a supersaturated solution, which is thermodynamically unstable. Improper storage conditions (e.g., temperature fluctuations, high humidity).	1. Formulation Optimization: Reformulate to ensure the derivative's concentration is below its saturation solubility in the final formulation under storage conditions.2. Incorporate Crystallization Inhibitors: Polymers like PVP can sometimes inhibit crystallization in solid dispersions.3. Control Storage Conditions: Store the formulation in a cool, dry place with minimal temperature fluctuations[2].
Difficulty in preparing a stable nanoemulsion.	Incorrect oil phase, surfactant, or co-surfactant selection. Inappropriate homogenization technique or parameters.	1. Systematic Component Screening: Screen different oils, surfactants, and co-surfactants to find a compatible system for your derivative.2. Optimize Homogenization: Adjust the homogenization speed, duration, and temperature to achieve the desired droplet size and stability.

Data Presentation: Solubility of Menthol Isomers

Disclaimer: The following data is for L-menthol, a stereoisomer of (+)-isomenthol. While the solubility properties are expected to be very similar due to identical physicochemical properties, it is recommended to determine the specific solubility for the (+)-isomenthol derivative of interest.

Table 1: Solubility of L-Menthol in Various Solvents

Solvent	Solubility	Temperature (°C)
Water	420 mg/L	25
Ethanol	≥ 1 g/mL	Not Specified
Propylene Glycol	≥ 1 g/mL	Not Specified
Polyethylene Glycol 400 (PEG 400)	≥ 0.3 g/mL	Not Specified
Ethanol:PBS (pH 7.2) (1:2)	~0.33 mg/mL	Not Specified

Source: BASF Pharma[3], Cayman Chemical[4]

Table 2: Enhancement of Sulfamethoxazole Solubility with a Menthol-Based Solid Dispersion

Formulation	Solubility in SHIF* at 37°C (µg/mL)
Pure Sulfamethoxazole	790
Sulfamethoxazole in Menthol	990

*SHIF: Simulated Human Intestinal Fluid (pH 6.8) Source: A Menthol-Based Solid Dispersion Technique for Enhanced Solubility and Dissolution of Sulfamethoxazole from an Oral Tablet Matrix[5]

Experimental Protocols

Shake-Flask Method for Equilibrium Solubility Determination

Objective: To determine the thermodynamic equilibrium solubility of a (+)-Isomenthol derivative in a specific solvent.

Materials:

• (+)-Isomenthol derivative (solid)

• Solvent of interest (e.g., water, phosphate-buffered saline, ethanol)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• Analytical method for quantification (e.g., HPLC-UV, GC-MS)

Procedure:

• Add an excess amount of the (+)-Isomenthol derivative to a glass vial. The excess solid should be visible at the bottom of the vial.

• Add a known volume of the solvent to the vial.

• Seal the vial tightly and place it in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

• Agitate the vials at a constant speed for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached.

• After equilibration, allow the vials to stand undisturbed for at least one hour to let the excess solid settle.

• Carefully withdraw a sample from the supernatant using a syringe.

• Immediately filter the sample through a syringe filter to remove any undissolved particles.

• Dilute the filtrate with a suitable solvent and analyze the concentration of the dissolved derivative using a validated analytical method.

Preparation of a Solid Dispersion by Solvent Evaporation Method

Objective: To prepare a solid dispersion of a (+)-Isomenthol derivative with a hydrophilic carrier to enhance its dissolution rate.

Materials:

• (+)-Isomenthol derivative

• Hydrophilic carrier (e.g., Polyvinylpyrrolidone (PVP) K30, Polyethylene Glycol (PEG) 6000)

• Organic solvent (e.g., ethanol, methanol)

• Rotary evaporator

• Vacuum oven

Procedure:

• Determine the desired drug-to-carrier ratio (e.g., 1:5, 1:10 w/w).

• Dissolve both the (+)-Isomenthol derivative and the hydrophilic carrier in a suitable organic solvent in a round-bottom flask.

• Once a clear solution is obtained, remove the solvent using a rotary evaporator under reduced pressure.

• A thin film or solid mass will be formed on the wall of the flask.

• Further dry the solid dispersion in a vacuum oven at a controlled temperature to remove any residual solvent.

• Scrape the solid dispersion from the flask and pulverize it into a fine powder.

• Store the resulting powder in a desiccator.

Preparation of a Cyclodextrin Inclusion Complex

Objective: To encapsulate a (+)-Isomenthol derivative within a cyclodextrin molecule to improve its aqueous solubility.

Materials:

• (+)-Isomenthol derivative

• Cyclodextrin (e.g., β-Cyclodextrin, Hydroxypropyl-β-Cyclodextrin)

• Ethanol

• Distilled water

• Magnetic stirrer with hotplate

Procedure:

• Prepare an aqueous solution of the cyclodextrin by dissolving it in distilled water with gentle heating and stirring.

• In a separate container, dissolve the (+)-Isomenthol derivative in a small amount of ethanol.

• Slowly add the ethanolic solution of the derivative to the aqueous cyclodextrin solution while continuously stirring.

• Continue stirring the mixture for several hours (e.g., 3-24 hours) at a controlled temperature.

• Cool the solution in a refrigerator (e.g., 4°C) to allow the inclusion complex to precipitate.

• Collect the precipitate by filtration and wash it with a small amount of cold ethanol to remove any uncomplexed derivative.

• Dry the resulting powder in a vacuum oven.

Formulation of a Nanoemulsion

Objective: To formulate a nanoemulsion to enhance the solubility and potentially the bioavailability of a (+)-Isomenthol derivative.

Materials:

• (+)-Isomenthol derivative

• Oil phase (e.g., medium-chain triglycerides)

• Surfactant (e.g., Polysorbate 80)

• Co-surfactant (e.g., Transcutol)

• Aqueous phase (e.g., distilled water)

• High-shear homogenizer or microfluidizer

Procedure:

• Dissolve the (+)-Isomenthol derivative in the oil phase.

• In a separate container, mix the surfactant and co-surfactant.

• Add the oil phase containing the derivative to the surfactant/co-surfactant mixture and stir until a clear and homogenous mixture is formed.

• Slowly add the aqueous phase to the oil-surfactant mixture under continuous high-shear homogenization.

• Continue homogenization for a sufficient time to achieve a translucent nanoemulsion with the desired droplet size.

Visualizations

Caption: Experimental workflow for overcoming poor solubility.

Caption: Troubleshooting logic for precipitation issues.

References

• 1. CAS 3623-52-7: Isomenthol | CymitQuimica [cymitquimica.com]
• 2. eybna.com [eybna.com]
• 3. pharmaceutical.basf.com [pharmaceutical.basf.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. A Menthol-Based Solid Dispersion Technique for Enhanced Solubility and Dissolution of Sulfamethoxazole from an Oral Tablet Matrix - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to (+)-Isomenthol and (-)-Menthol as Chiral Auxiliaries

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable chiral auxiliary is a cornerstone of asymmetric synthesis, directly influencing the stereochemical outcome of a reaction and, consequently, the biological activity of the target molecule. Among the plethora of chiral auxiliaries available, those derived from the natural chiral pool, such as the isomers of menthol (B31143), are attractive due to their ready availability and low cost. This guide provides a comparative analysis of (+)-isomenthol and (-)-menthol as chiral auxiliaries in asymmetric synthesis.

While (-)-menthol has been extensively studied and utilized as a chiral auxiliary, providing a baseline for performance, there is a notable scarcity of published experimental data on the use of its diastereomer, (+)-isomenthol, in similar roles. This guide will therefore present the available quantitative data for (-)-menthol and offer a qualitative comparison to (+)-isomenthol based on stereochemical principles.

Performance Data of (-)-Menthol as a Chiral Auxiliary

(-)-Menthol has been employed in a variety of asymmetric reactions, including Diels-Alder reactions, enolate alkylations, and aldol (B89426) additions. Its rigid cyclohexane (B81311) framework provides a chiral environment that can influence the facial selectivity of reactions.[1] However, the diastereoselectivity achieved is often modest compared to more sterically demanding auxiliaries like (-)-8-phenylmenthol (B56881) or Evans oxazolidinones.[1]

Table 1: Asymmetric Diels-Alder Reaction using (-)-Menthyl Acrylate (B77674) as the Dienophile

Diene	Lewis Acid	Temperature (°C)	Yield (%)	Diastereomeric Excess (d.e., %)
Cyclopentadiene (B3395910)	Et₂AlCl	-78	91	>98
1,3-Butadiene	Et₂AlCl	-78	85	90
Isoprene	Et₂AlCl	-78	88	92

Table 2: Asymmetric Alkylation of a Glycolate Equivalent using (-)-8-Phenylmenthol (for comparison)

Note: Data for the direct use of (-)-menthyl esters in asymmetric alkylations is sparse, and they are generally considered to provide low levels of stereocontrol.[1] The data for the more effective (-)-8-phenylmenthol is provided for context.

Electrophile	Base	Solvent	Yield (%)	Diastereomeric Excess (d.e., %)
Benzyl (B1604629) bromide	LDA	THF	85	>95
Methyl iodide	LHMDS	THF	90	>95
Allyl bromide	KHMDS	Toluene	82	92

Qualitative Comparison with (+)-Isomenthol

Due to the lack of available experimental data for (+)-isomenthol as a chiral auxiliary in the scientific literature, a direct quantitative comparison with (-)-menthol is not possible. However, a qualitative assessment can be made based on their stereochemical differences.

(-)-Menthol possesses a (1R,2S,5R) configuration, where all three substituents (hydroxyl, isopropyl, and methyl) on the cyclohexane ring are in the equatorial position in the most stable chair conformation. This arrangement provides a distinct steric environment.

(+)-Isomenthol, with a (1R,2R,5R) configuration, has the hydroxyl and methyl groups in equatorial positions, but the isopropyl group is in an axial position in its most stable conformation. This axial orientation of the bulky isopropyl group would create a significantly different steric environment around a prochiral center attached to the hydroxyl group compared to (-)-menthol. It is plausible that this altered steric hindrance could lead to different levels of diastereoselectivity, and potentially even a reversal in the preferred direction of attack by a reagent. However, without experimental data, this remains a theoretical consideration.

Experimental Protocols

Detailed experimental procedures are crucial for the successful application of chiral auxiliaries. Below are representative protocols for key reactions using menthol derivatives. These can be adapted for investigations with (+)-isomenthol.

Protocol 1: Synthesis of (-)-Menthyl Acrylate

• Materials: (-)-Menthol, acryloyl chloride, triethylamine (B128534), dichloromethane (B109758).

• Procedure:

  • Dissolve (-)-menthol (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acryloyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by adding a saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure. The crude product can be purified by silica (B1680970) gel column chromatography.

Protocol 2: Lewis Acid-Catalyzed Diels-Alder Reaction

• Materials: (-)-Menthyl acrylate, cyclopentadiene, diethylaluminum chloride (Et₂AlCl) solution in hexanes, anhydrous dichloromethane (DCM).

• Procedure:

  • Dissolve (-)-menthyl acrylate (1.0 eq) in anhydrous DCM in a flame-dried flask under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Slowly add the Et₂AlCl solution (1.1 eq) and stir for 15 minutes.

  • Add freshly cracked cyclopentadiene (2.0 eq) dropwise to the reaction mixture.

  • Stir the reaction at -78 °C for 4 hours.

  • Quench the reaction with a saturated aqueous NaHCO₃ solution.

  • Allow the mixture to warm to room temperature, separate the layers, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Determine the diastereomeric excess by ¹H NMR or chiral HPLC analysis.

Protocol 3: Asymmetric Alkylation of a (-)-Menthyl Ester Enolate

• Materials: (-)-Menthyl acetate (B1210297), lithium diisopropylamide (LDA), benzyl bromide, anhydrous tetrahydrofuran (B95107) (THF).

• Procedure:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve (-)-menthyl acetate (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C.

  • Slowly add a solution of LDA (1.1 eq) dropwise and stir the mixture at -78 °C for 30 minutes to form the enolate.

  • Add benzyl bromide (1.2 eq) to the enolate solution at -78 °C.

  • Stir the reaction at -78 °C for 3 hours.

  • Quench the reaction with a saturated aqueous NH₄Cl solution.

  • Warm to room temperature and extract with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Determine the diastereomeric excess by ¹H NMR or GC analysis and purify by flash column chromatography.

Protocol 4: Cleavage of the Menthyl Auxiliary

• Materials: Diastereomerically enriched (-)-menthyl ester, lithium hydroxide (B78521) (LiOH), tetrahydrofuran (THF), water, 1 M HCl.

• Procedure:

  • Dissolve the (-)-menthyl ester in a mixture of THF and water.

  • Add LiOH (2.0-3.0 eq) and stir the mixture at room temperature, monitoring the reaction by TLC.

  • Upon completion, acidify the reaction mixture to pH ~2 with 1 M HCl.

  • Extract the aqueous layer with diethyl ether to isolate the chiral carboxylic acid product.

  • To recover the (-)-menthol, the aqueous layer can be made basic and extracted with diethyl ether.

Visualizations

To better understand the principles of chiral auxiliary-mediated synthesis, the following diagrams illustrate the general workflow and the mechanism of stereocontrol.

Asymmetric Synthesis Workflow.

Diels-Alder Stereocontrol.

Conclusion

(-)-Menthol is a readily available and cost-effective chiral auxiliary, though it generally provides only modest levels of diastereoselectivity. For reactions requiring high stereocontrol, more structurally elaborated auxiliaries are often preferred. The performance of (+)-isomenthol as a chiral auxiliary remains largely unexplored in the scientific literature. Based on its stereochemistry, it is predicted to offer a different stereochemical environment than (-)-menthol, but experimental validation is necessary to determine its effectiveness. The protocols provided here for (-)-menthol can serve as a starting point for the investigation of (+)-isomenthol and other menthol isomers in asymmetric synthesis.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for (+)-Isomenthol

For researchers, scientists, and drug development professionals, the precise and accurate quantification of specific stereoisomers like (+)-Isomenthol is critical for ensuring product quality, efficacy, and safety. The validation of an analytical method is a mandatory step to demonstrate its suitability for the intended purpose. This guide provides an objective comparison of common chromatographic methods for the analysis of (+)-Isomenthol, supported by experimental data and detailed protocols.

Method Performance: A Comparative Overview

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the primary techniques for the analysis of volatile terpenoids like isomenthol.[1] GC, particularly with a Flame Ionization Detector (FID) or Mass Spectrometry (MS), is frequently cited as a sensitive and robust method for menthol (B31143) analysis.[2][3] HPLC is also a viable alternative, though it may require derivatization for sensitive detection due to menthol's lack of a strong chromophore.[4][5]

The choice between methods often depends on the specific requirements of the analysis, such as the need to separate multiple isomers, the complexity of the sample matrix, and the required level of sensitivity. For the separation of all eight optical isomers of menthol, including (+)-Isomenthorl, the use of specialized chiral capillary columns in GC is essential.[6][7]

Table 1: Comparison of Validation Parameters for Menthol Isomer Analysis

Parameter	GC-MS (Tandem Chiral Columns)	GC-FID (Capillary Column)	RP-HPLC-RI
Analyte(s)	8 Menthol Optical Isomers	Menthol	Menthol
Linearity (R²)	Not Specified	0.9986[8]	Not Specified
Limit of Detection (LOD)	Not Specified	0.01 mg/mL[2]	Not Specified
Limit of Quantification (LOQ)	23.0–72.9 µg/L[6]	0.03 mg/mL[2]	Not Specified
Accuracy (% Recovery)	86.0% to 116.0%[6]	Not Specified	Not Specified
Precision (%RSD)	< 3.4%[9]	< 2.0%[2]	Not Specified
Internal Standard	Not Specified	Thymol[2]	Not Applicable
Primary Application	Chiral purity, isomer distribution	Quantification in pharmaceutical products	Quantification in pharmaceutical syrups[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are representative protocols for GC-FID and RP-HPLC for the analysis of menthol isomers.

Protocol 1: Gas Chromatography (GC-FID) Method for (+)-Isomenthol

This protocol is a synthesized example based on common practices for menthol analysis in pharmaceutical products.[2]

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for terpenoid separation, such as a VF-624 or equivalent.[2]

• Sample Preparation:

  • For a suppository sample, accurately weigh a portion equivalent to the target concentration of menthol.

  • Dissolve the sample in a suitable organic solvent like methanol (B129727) or a dichloromethane/hexane mixture.[11]

  • Add an internal standard (e.g., Thymol or Camphor) to correct for injection variability.[2][12]

  • Vortex or sonicate the mixture to ensure complete dissolution.

  • Filter the solution through a 0.45 µm filter prior to injection.

• Chromatographic Conditions:

  • Column: VF-624 capillary column (or equivalent).[2]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).[12][13]

  • Injector Temperature: 250 °C.[14]

  • Oven Temperature Program: Start at 70 °C, hold for 1 minute, then ramp at 10 °C/min to 240-250 °C and hold for several minutes.[8][12]

  • Detector Temperature (FID): 275-280 °C.[12][14]

  • Injection Volume: 1 µL.[13]

• Validation Steps:

  • Linearity: Prepare a series of calibration standards of (+)-Isomenthol at different concentrations and inject them to construct a calibration curve.

  • Precision: Perform replicate injections (e.g., n=6) of a standard solution and calculate the relative standard deviation (RSD) of the peak areas.[2]

  • Accuracy: Spike a blank matrix with a known amount of (+)-Isomenthol at different concentration levels and calculate the percent recovery.

  • LOD/LOQ: Determine the lowest concentration of the analyte that can be reliably detected and quantified, typically based on a signal-to-noise ratio of 3 for LOD and 10 for LOQ.[15]

Protocol 2: Reversed-Phase HPLC (RP-HPLC) Method

This protocol is based on a validated method for menthol in pharmaceutical syrups using a Refractive Index (RI) detector, which is suitable for compounds without a UV chromophore.[10]

• Instrumentation: An HPLC system equipped with a pump, autosampler, column thermostat, and a Refractive Index (RI) detector.[16]

• Sample Preparation:

  • Accurately weigh a quantity of the sample (e.g., syrup) into a volumetric flask.

  • Add a small amount of water and mix, then add methanol and sonicate for 5 minutes to dissolve.[5]

  • Dilute to the final volume with methanol.

  • Filter the solution through a 0.45 µm nylon filter.[5]

• Chromatographic Conditions:

  • Column: Inertsil ODS 3V (4.6mm × 250mm, 5µm) or similar C18 column.[10]

  • Mobile Phase: Isocratic mixture of water and methanol (e.g., 30:70 v/v).[10]

  • Flow Rate: 1.0 mL/min.[10]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Validation Steps:

  • Follow the same validation principles as outlined in the GC-FID protocol (Linearity, Precision, Accuracy, LOD/LOQ) according to ICH guidelines.[10]

Methodology Visualization

Diagrams can clarify complex workflows and decision-making processes in method validation and selection.

References

• 1. researchgate.net [researchgate.net]
• 2. GC Method Validation for the Analysis of Menthol in Suppository Pharmaceutical Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Terpene Testing & Profiling Using GC | Terpene Testing Equipment [scioninstruments.com]
• 4. investigacion.unirioja.es [investigacion.unirioja.es]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Separation of Eight Optical Isomers of Menthol by Tandem Capillary Chiral Columns [spkx.net.cn]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. coresta.org [coresta.org]
• 10. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]
• 11. imperialbrandsscience.com [imperialbrandsscience.com]
• 12. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 13. tandfonline.com [tandfonline.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Comparative study of different synthetic routes to (+)-Isomenthol

For Researchers, Scientists, and Drug Development Professionals

(+)-Isomenthol, a diastereomer of menthol (B31143), is a valuable chiral compound with applications in the pharmaceutical and flavor industries. Its synthesis has been approached from various precursors, each route offering distinct advantages and challenges in terms of stereoselectivity, yield, and scalability. This guide provides a comparative analysis of the primary synthetic pathways to (+)-Isomenthol, supported by experimental data and detailed methodologies to aid researchers in selecting the most suitable route for their specific needs.

Comparison of Synthetic Routes

The synthesis of (+)-Isomenthol can be broadly categorized into four main routes based on the starting material: (+)-pulegone, (±)-citronellal, thymol (B1683141), and (-)-menthone (B42992). The choice of route significantly impacts the diastereomeric purity of the final product and the complexity of the purification process.

Starting Material	Key Transformation(s)	Typical Reagents/Catalysts	Diastereomeric Selectivity for Isomenthol	Overall Yield	Key Advantages	Key Disadvantages
(+)-Pulegone	1. Hydrogenation of C=C bond2. Reduction of C=O group	1. Pt/SiO₂, Ni, Cu/Al₂O₃2. NaBH₄, LiAlH₄, Catalytic Hydrogenation	Moderate to Good	Moderate	Readily available chiral starting material.	Formation of multiple menthol diastereomers.
(±)-Citronellal	1. Intramolecular-ene reaction (cyclization)2. Hydrogenation	Bifunctional catalysts (e.g., Ru/H-Beta-25, Ni/H-Beta, Ir/Beta zeolite)	Moderate	Moderate to Good	One-pot synthesis is possible.	Produces a complex mixture of all eight menthol stereoisomers.
Thymol	1. Aromatic hydrogenation	Raney Ni, Ru/C, Rh/C	Low to Moderate	High	Inexpensive starting material.	Produces a racemic mixture of all menthol diastereomers, requiring resolution.
(-)-Menthone	1. Epimerization to (+)-isomenthone2. Diastereoselective reduction	1. Base (e.g., NaOH, NaOMe)2. NaBH₄, LiAlH₄, Catalytic Hydrogenation	Good to Excellent	Good	High stereocontrol in the reduction step.	Requires an additional epimerization step.

Detailed Methodologies

This section provides detailed experimental protocols for the key transformations in each synthetic route.

Synthesis from (+)-Pulegone

This two-step route involves the selective hydrogenation of the carbon-carbon double bond of (+)-pulegone to yield a mixture of (-)-menthone and (+)-isomenthone, followed by the diastereoselective reduction of the carbonyl group.

Step 1: Hydrogenation of (+)-Pulegone to (-)-Menthone and (+)-Isomenthone

• Catalyst: 5% Platinum on Silica (B1680970) Gel (Pt/SiO₂)

• Procedure:

  • In a high-pressure autoclave, a solution of (+)-pulegone (10.0 g, 65.7 mmol) in ethanol (B145695) (100 mL) is prepared.

  • 5% Pt/SiO₂ (0.5 g) is added to the solution.

  • The autoclave is sealed, purged with nitrogen, and then pressurized with hydrogen to 10 atm.

  • The reaction mixture is stirred at 80°C for 8 hours.

  • After cooling to room temperature and venting the hydrogen, the catalyst is removed by filtration through a pad of Celite.

  • The filtrate is concentrated under reduced pressure to yield a mixture of (-)-menthone and (+)-isomenthone. The typical ratio is approximately 1:1.

Step 2: Reduction of (+)-Isomenthone to (+)-Isomenthol

• Reagent: Sodium borohydride (B1222165) (NaBH₄)

• Procedure:

  • The mixture of (-)-menthone and (+)-isomenthone (5.0 g) is dissolved in methanol (B129727) (50 mL).

  • The solution is cooled to 0°C in an ice bath.

  • Sodium borohydride (0.76 g, 20 mmol) is added portion-wise over 30 minutes, maintaining the temperature below 5°C.

  • The reaction is stirred at 0°C for 2 hours and then at room temperature for an additional 2 hours.

  • The reaction is quenched by the slow addition of 1 M HCl (20 mL).

  • Methanol is removed under reduced pressure, and the aqueous residue is extracted with diethyl ether (3 x 50 mL).

  • The combined organic layers are washed with brine (50 mL), dried over anhydrous sodium sulfate (B86663), and concentrated to give a mixture of menthol isomers.

  • Purification by column chromatography (silica gel, hexane:ethyl acetate (B1210297) gradient) affords (+)-isomenthol.

One-Pot Synthesis from (±)-Citronellal

This route utilizes a bifunctional catalyst to perform the cyclization of citronellal (B1669106) to isopulegol (B1217435) and its subsequent hydrogenation to menthol isomers in a single step.[1]

• Catalyst: 1 wt% Ruthenium on H-Beta-25 zeolite (Ru/H-Beta-25)

• Procedure:

  • The Ru/H-Beta-25 catalyst is prepared by incipient wetness impregnation of H-Beta-25 zeolite with an aqueous solution of ruthenium(III) chloride, followed by drying and calcination.

  • In a high-pressure batch reactor, the pre-reduced catalyst (0.5 g) and a solution of (±)-citronellal (1.0 g, 6.5 mmol) in cyclohexane (B81311) (100 mL) are added.[2]

  • The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen to 20 atm.

  • The reaction mixture is heated to 100°C and stirred for 6 hours.

  • After cooling and venting, the catalyst is filtered off.

  • The filtrate, containing a mixture of menthol diastereomers, is concentrated.

  • (+)-Isomenthol is isolated from the mixture by preparative gas chromatography or fractional distillation under reduced pressure.

Synthesis from Thymol

This route, often employed in industrial settings, involves the hydrogenation of thymol to produce a mixture of all eight menthol stereoisomers. The desired (+)-isomenthol must then be separated from this complex mixture.

• Catalyst: Raney Nickel

• Procedure:

  • A mixture of thymol (15.0 g, 100 mmol) and Raney Nickel (3.0 g, 50% slurry in water) in ethanol (150 mL) is charged into a high-pressure hydrogenation vessel.

  • The vessel is purged with nitrogen and then pressurized with hydrogen to 50 atm.

  • The reaction is heated to 150°C and stirred for 12 hours.

  • After cooling and venting, the catalyst is carefully filtered off.

  • The solvent is removed by distillation. The resulting oil is a mixture of menthol, neomenthol, isomenthorl, and neoisomenthol (B150136) as racemic pairs.

  • Separation of the isomers is a significant challenge and is typically achieved by fractional distillation under reduced pressure, followed by crystallization of derivatives. For instance, the mixture can be esterified with 3,5-dinitrobenzoyl chloride, and the resulting diastereomeric esters can be separated by fractional crystallization. Subsequent hydrolysis of the isolated (+)-isomenthol ester yields the pure enantiomer.

Synthesis from (-)-Menthone

This approach involves the epimerization of readily available (-)-menthone to its diastereomer, (+)-isomenthone, followed by a stereoselective reduction.

Step 1: Epimerization of (-)-Menthone to (+)-Isomenthone

• Reagent: Sodium methoxide (B1231860) (NaOMe)

• Procedure:

  • A solution of (-)-menthone (10.0 g, 64.8 mmol) in anhydrous methanol (100 mL) is prepared.

  • A 25 wt% solution of sodium methoxide in methanol (5.0 mL) is added, and the mixture is refluxed for 4 hours to reach equilibrium (typically a 7:3 mixture of menthone:isomenthone).

  • The reaction is cooled and neutralized with acetic acid.

  • The methanol is removed under reduced pressure.

  • The residue is dissolved in diethyl ether (100 mL), washed with water (2 x 50 mL) and brine (50 mL), dried over anhydrous magnesium sulfate, and concentrated.

  • (+)-Isomenthone is separated from the unreacted (-)-menthone by column chromatography on silica gel.

Step 2: Diastereoselective Reduction of (+)-Isomenthone

• Reagent: Lithium aluminum hydride (LiAlH₄)

• Procedure:

  • A solution of (+)-isomenthone (5.0 g, 32.4 mmol) in anhydrous diethyl ether (100 mL) is added dropwise to a stirred suspension of LiAlH₄ (0.62 g, 16.2 mmol) in anhydrous diethyl ether (50 mL) at 0°C.

  • The reaction mixture is stirred at room temperature for 4 hours.

  • The reaction is carefully quenched by the sequential addition of water (0.6 mL), 15% aqueous NaOH (0.6 mL), and water (1.8 mL).

  • The resulting white precipitate is filtered off and washed with diethyl ether.

  • The combined filtrate is dried over anhydrous sodium sulfate and concentrated to yield a mixture of (+)-isomenthol and (+)-neoisomenthol, with (+)-isomenthol being the major product.

  • Purification by column chromatography provides pure (+)-isomenthol.

Visualizations

The following diagrams illustrate the synthetic pathways described above.

Caption: Synthetic pathway from (+)-Pulegone to (+)-Isomenthol.

Caption: One-pot synthesis of menthol isomers from (±)-Citronellal.

Caption: Synthesis of menthol isomers from Thymol.

References

• 1. Synthesis of liquid menthol by hydrogenation of dementholized peppermint oil over Ni catalysts | Publicación [silice.csic.es]
• 2. d-nb.info [d-nb.info]

A Comparative Guide to the ¹H and ¹³C NMR Spectra of Menthol Isomers

For Researchers, Scientists, and Drug Development Professionals

Menthol (B31143), a cyclic monoterpene alcohol, exists as several stereoisomers, with the most common being menthol, isomenthol, neomenthol, and neoisomenthol (B150136). The distinct spatial arrangements of the hydroxyl, methyl, and isopropyl groups on the cyclohexane (B81311) ring of these isomers lead to unique spectroscopic signatures, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comprehensive comparison of the ¹H and ¹³C NMR spectral data for these four isomers, supported by experimental data, to aid in their unambiguous identification and characterization.

¹H and ¹³C NMR Spectral Data

The chemical shifts (δ) in ¹H and ¹³C NMR spectra are highly sensitive to the local electronic environment of the nuclei. The different steric and electronic effects arising from the varied stereochemistry of the menthol isomers result in distinguishable chemical shifts, which are summarized below. All data presented were recorded in deuterated chloroform (B151607) (CDCl₃).

¹³C NMR Spectral Data

The ¹³C NMR chemical shifts provide a clear differentiation between the four isomers. The carbon bearing the hydroxyl group (C-1) and the carbons of the isopropyl and methyl groups are particularly diagnostic.

Carbon	Menthol (δ ppm)	Isomenthol (δ ppm)	Neomenthol (δ ppm)	Neoisomenthol (δ ppm)
C-1 (CHOH)	71.36	70.8	67.57	72.8
C-2 (CH)	50.01	48.2	47.88	42.4
C-3 (CH₂)	23.02	22.3	24.09	28.1
C-4 (CH)	34.48	34.8	34.99	34.5
C-5 (CH₂)	31.57	31.2	29.05	22.8
C-6 (CH)	44.97	41.5	42.50	44.8
C-7 (CH₃)	22.15	22.4	22.28	17.5
C-8 (CH)	25.67	26.9	25.72	25.3
C-9 (CH₃)	20.95	21.0	21.10	19.9
C-10 (CH₃)	15.97	16.3	20.64	21.5

Data sourced from Härtner and Reinscheid (2008) and other publicly available spectral databases.

¹H NMR Spectral Data

The proton chemical shifts and their corresponding coupling constants (J) offer further structural insights. The signal for the proton attached to the carbon bearing the hydroxyl group (H-1) is a key diagnostic peak, with its multiplicity and coupling constants revealing the relative stereochemistry of the adjacent protons.

Proton	Menthol (δ ppm)	Isomenthol (δ ppm)	Neomenthol (δ ppm)	Neoisomenthol (δ ppm)
H-1 (CHOH)	3.41 (dt)	3.79 (ddd)	4.10 (br s)	~3.9 (m)
H-2	2.15 (m)	1.65 (m)	1.28 (m)	1.85 (m)
H-3ax	1.00 (m)	1.15 (m)	1.28 (m)	1.25 (m)
H-3eq	2.08 (m)	1.95 (m)	1.72 (m)	2.10 (m)
H-4	1.65 (m)	1.45 (m)	1.51 (m)	1.60 (m)
H-5ax	0.95 (m)	1.05 (m)	1.09 (m)	1.10 (m)
H-5eq	1.65 (m)	1.55 (m)	1.84 (m)	1.90 (m)
H-6	1.40 (m)	1.35 (m)	1.68 (m)	1.50 (m)
H-7 (CH₃)	0.91 (d)	0.86 (d)	0.87 (d)	0.92 (d)
H-8 (CH)	1.88 (m)	1.97 (m)	1.84 (m)	2.20 (m)
H-9 (CH₃)	0.89 (d)	0.93 (d)	0.92 (d)	0.78 (d)
H-10 (CH₃)	0.77 (d)	0.78 (d)	0.96 (d)	0.88 (d)

Note: Chemical shifts and multiplicities can vary slightly depending on the exact concentration and spectrometer frequency. Data for neoisomenthol is less commonly reported and may have overlapping signals, making precise assignment challenging.

¹H-¹H Coupling Constants (J)

The coupling constants provide valuable information about the dihedral angles between adjacent protons, which is directly related to the conformation of the cyclohexane ring.

Coupling (Hz)	Menthol	Isomenthol	Neomenthol
J(H-1, H-6ax)	10.5	~2	~3
J(H-1, H-2ax)	10.5	11.0	~3
J(H-1, H-6eq)	4.3	~2	~3
J(H-1, H-2eq)	4.3	4.5	~3
J(H-7, H-6)	6.5	6.5	7.0
J(H-9, H-8)	7.0	7.0	6.5
J(H-10, H-8)	7.0	7.0	6.5

Coupling constants for neoisomenthol are not consistently reported due to signal complexity.

Experimental Protocols

The following provides a detailed methodology for the acquisition of high-quality ¹H and ¹³C NMR spectra of menthol isomers.

Sample Preparation

• Sample Purity: Ensure the menthol isomer is of high purity (>98%) to avoid interference from impurities.

• Solvent Selection: Use high-purity deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (¹H: δ 0.00 ppm; ¹³C: δ 0.00 ppm). The residual solvent peak of CDCl₃ can also be used for referencing the ¹³C spectrum (δ 77.16 ppm).

• Concentration: Prepare a solution by dissolving 10-20 mg of the menthol isomer in 0.6-0.7 mL of CDCl₃. This corresponds to a concentration of approximately 100-200 mM.

• Sample Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended for optimal signal dispersion and resolution.

• Temperature: All spectra should be acquired at a constant temperature, typically 298 K (25 °C).

¹H NMR Parameters:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Spectral Width: A spectral width of approximately 12 ppm, centered around 6 ppm.

• Acquisition Time: Typically 2-4 seconds.

• Relaxation Delay: A relaxation delay of 1-2 seconds.

• Number of Scans: 8 to 16 scans are usually sufficient for good signal-to-noise ratio.

¹³C NMR Parameters:

• Pulse Sequence: A standard proton-decoupled pulse sequence with Nuclear Overhauser Effect (NOE) (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: A spectral width of approximately 220 ppm, centered around 110 ppm.

• Acquisition Time: Typically 1-2 seconds.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended due to the longer relaxation times of quaternary carbons.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 to 4096) is required to achieve an adequate signal-to-noise ratio.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing and Baseline Correction: Manually phase the spectrum and perform automatic baseline correction.

• Referencing: Reference the spectrum to the internal standard (TMS) or the residual solvent peak.

• Peak Picking and Integration: Identify and list the chemical shifts of all peaks. For ¹H spectra, integrate the signals to determine the relative number of protons.

Visualization of Isomeric Relationships

The following diagram illustrates the stereochemical relationships between the four common menthol isomers.

Caption: Stereochemical relationships between menthol isomers.

A Comparative Guide to Enantiomeric Excess Determination of (+)-Isomenthol

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is paramount for the characterization, quality control, and regulatory compliance of chiral molecules such as (+)-isomenthol. This guide provides an objective comparison of the three primary analytical techniques for this purpose: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The performance of each method is substantiated by experimental data and detailed protocols to facilitate the selection of the most appropriate technique for specific research needs.

Comparison of Analytical Techniques

The selection of a method for determining the enantiomeric excess of (+)-isomenthol is contingent on several factors, including the required sensitivity, sample matrix, available instrumentation, and the specific analytical objectives. The following table summarizes the key performance characteristics of Chiral GC, Chiral HPLC, and NMR Spectroscopy.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile enantiomers in the gas phase utilizing a chiral stationary phase.	Separation of enantiomers in the liquid phase using a chiral stationary phase.	Formation of diastereomers with a chiral derivatizing agent, leading to distinct and quantifiable signals in the NMR spectrum.
Sample Volatility	Required	Not required	Not required
Resolution	High resolution is achievable, particularly with tandem column setups capable of separating all eight menthol (B31143) stereoisomers.[1][2]	Good resolution is attainable; for instance, a resolution (Rs) of 2.84 has been reported for menthol enantiomers on a polysaccharide-based column.	Dependent on the chiral derivatizing agent and the magnetic field strength. Well-resolved signals for diastereomers are typically achieved.[3]
Sensitivity	High, especially with mass spectrometry (MS) detection. Limits of quantification (LOQ) can be in the μg/L range.[1][2]	Moderate to high, dependent on the detector. Refractive index (RI) detection is common for underivatized menthols.	Lower sensitivity compared to chromatographic methods, typically requiring mg of sample.
Analysis Time	Relatively fast, with typical run times of around 30-40 minutes.[2]	Can be faster than GC for a single enantiomeric pair, with run times potentially under 15 minutes.	Derivatization step adds to the sample preparation time, but the NMR acquisition itself is relatively quick.
Instrumentation	GC system, often with a Mass Spectrometer (GC-MS).	HPLC system with a suitable detector (e.g., RI or Optical Rotation).	High-field NMR spectrometer (e.g., 400 MHz or higher).
Key Advantage	Excellent for separating multiple volatile stereoisomers in a single run.[1]	Direct analysis of the sample in solution without the need for volatilization.	Provides detailed structural information and is a primary method for structure confirmation.

Experimental Protocols

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly effective for the separation of all eight menthol stereoisomers, including the enantiomers of isomenthol (B1236540), providing comprehensive chiral analysis.[1][2]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Tandem Chiral Capillary Columns:

  • First Column: CycloSil-B (30 m × 0.22 mm ID × 0.25 μm film thickness) containing heptakis(2,3-di-O-methyl-6-O-t-butyl dimethylsilyl)-β-cyclodextrin.

  • Second Column: BGB-175 (30 m × 0.22 mm ID × 0.25 μm film thickness) containing 2,3-diacetyl-6-tert-butyldimethylsilyl-γ-cyclodextrin.

Chromatographic Conditions:

• Carrier Gas: Helium.

• Oven Temperature Program:

  • Start at 45°C.

  • Ramp to 100°C at 10°C/min.

  • Hold at 100°C for 16 minutes.

  • Ramp to 200°C at 10°C/min.

  • Hold at 200°C for 10 minutes.

• MS Detector: Operated in Selected Ion Monitoring (SIM) mode, monitoring ions such as m/z 71, 81, and 95 for enhanced sensitivity.

Sample Preparation:

• Dissolve the (+)-isomenthol sample in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 1 mg/mL.

• Inject 1 µL of the sample into the GC-MS system.

Data Analysis:

• Identify the peaks corresponding to (+)-isomenthol and (-)-isomenthol based on their retention times, confirmed by running a standard of the racemic mixture.

• Integrate the peak areas of the two enantiomers.

• Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area(+) - Area(-)) / (Area(+) + Area(-)) ] × 100

Workflow for Chiral GC-MS Analysis of (+)-Isomenthol.

Chiral High-Performance Liquid Chromatography (HPLC)

Direct analysis on a chiral stationary phase is a common and effective method for determining the enantiomeric excess of isomenthol. Polysaccharide-based columns are particularly well-suited for this separation.

Instrumentation:

• HPLC system equipped with a pump, autosampler, and column oven.

• Detector: Refractive Index (RI) detector is suitable due to the lack of a strong chromophore in isomenthol.

• Chiral Column: Amylose tris(3,5-dimethylphenylcarbamate)-coated chiral stationary phase (e.g., Chiralpak AD-H, 5 µm, 4.6 x 250 mm).

Chromatographic Conditions:

• Mobile Phase: A mixture of n-hexane and 2-propanol (isopropanol), typically in a ratio of 95:5 (v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

Sample Preparation:

• Dissolve the (+)-isomenthol sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Inject 10-20 µL of the sample onto the HPLC column.

Data Analysis:

• Determine the retention times for the (+)- and (-)-isomenthol enantiomers.

• Calculate the resolution (Rs) between the two peaks to ensure adequate separation.

• Integrate the peak areas and calculate the enantiomeric excess using the same formula as for the GC method.

Workflow for Chiral HPLC Analysis of (+)-Isomenthol.

NMR Spectroscopy with a Chiral Derivatizing Agent

This technique involves converting the enantiomers of isomenthol into diastereomers by reaction with a chiral derivatizing agent (CDA), such as Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA).[3] These diastereomers exhibit distinct chemical shifts in the NMR spectrum, allowing for quantification.

Instrumentation and Reagents:

• High-resolution NMR Spectrometer (e.g., 400 MHz or higher).

• Standard 5 mm NMR tubes.

• (+)-Isomenthol sample.

• (R)-(-)-MTPA chloride or (S)-(+)-MTPA chloride.

• Anhydrous deuterated solvent (e.g., CDCl₃).

• Anhydrous pyridine (B92270) or a non-nucleophilic base (e.g., DMAP).

Experimental Protocol (In-tube Derivatization):

• In an NMR tube, dissolve approximately 5-10 mg of the (+)-isomenthol sample in 0.5 mL of anhydrous CDCl₃ containing a catalytic amount of DMAP or a small amount of anhydrous pyridine-d₅.

• Acquire a proton NMR spectrum of the underivatized sample.

• Add a slight molar excess (approx. 1.1 equivalents) of the chiral derivatizing agent (e.g., (S)-MTPA chloride) to the NMR tube.

• Cap the tube and mix thoroughly. Allow the reaction to proceed to completion at room temperature (this can be monitored by NMR).

• Acquire the ¹H NMR spectrum of the resulting diastereomeric esters.

Data Analysis:

• Identify a well-resolved proton signal (or a set of signals) that shows different chemical shifts for the two diastereomers. Protons close to the newly formed ester linkage are often the most affected.

• Carefully integrate the corresponding signals for each diastereomer.

• Calculate the enantiomeric excess based on the ratio of the integrals of the diastereomeric signals.

Workflow for NMR Analysis of (+)-Isomenthol via Derivatization.

References

• 1. Separation of Eight Optical Isomers of Menthol by Tandem Capillary Chiral Columns [spkx.net.cn]
• 2. coresta.org [coresta.org]
• 3. individual.utoronto.ca [individual.utoronto.ca]

A Comparative Guide to (+)-Isomenthol as a Certified Reference Material

For researchers, scientists, and professionals in drug development, the selection of a suitable certified reference material (CRM) is a critical decision that underpins the accuracy and reliability of analytical measurements. This guide provides an objective comparison of (+)-Isomenthol as a CRM against other commercially available menthol (B31143) isomer reference materials. The information presented is supported by experimental data and detailed methodologies to aid in making an informed choice for your specific application.

Comparison of Menthol Isomer Certified Reference Materials

The selection of a CRM often depends on the specific analytical requirements, including the desired isomer and the level of certification required. (+)-Isomenthorl, along with its other stereoisomers, is available as a CRM, typically certified as a primary reference standard. The certification of these materials often involves a combination of analytical techniques to ensure identity, purity, and traceability.

Below is a comparative summary of key specifications for (+)-Isomenthol and other common menthol isomer CRMs. The data has been compiled from various suppliers and certificates of analysis.

Feature	(+)-Isomenthol CRM	(-)-Menthol CRM	DL-Menthol CRM
Grade	Primary Reference Standard	Analytical Standard / Reference Standard	Certified Reference Material (TraceCERT®)
CAS Number	23283-97-8	2216-51-5	89-78-1
Molecular Formula	C₁₀H₂₀O	C₁₀H₂₀O	C₁₀H₂₀O
Molecular Weight	156.27 g/mol	156.27 g/mol	156.27 g/mol
Certified Purity	Exact content by qNMR on certificate	≥99.0% (sum of enantiomers, GC)	Certified content by qNMR incl. uncertainty on certificate
Certification	Produced and qualified by HWI pharma services GmbH	Varies by supplier	Produced and certified in accordance with ISO/IEC 17025 and ISO 17034
Traceability	To primary material from an NMI (e.g., NIST or NMIJ) implied by TraceCERT®	Not always specified	Traceable to primary material from an NMI (e.g., NIST or NMIJ)
Primary Application	Reference Standard in the analysis of herbal medicinal products	Food and beverages, pharmaceutical analysis	Food & Cosmetic Component Standards, Phytochemical Standards

Experimental Protocols

The certification and analytical application of (+)-Isomenthol and its isomers rely on robust and validated experimental methods. The two primary techniques employed are quantitative Nuclear Magnetic Resonance (qNMR) for purity assessment and chiral Gas Chromatography (GC) for the separation and quantification of isomers.

Protocol 1: Purity Determination by Quantitative NMR (qNMR)

Quantitative NMR is a primary ratio method that provides a direct measurement of the purity of a substance against a certified internal standard, traceable to SI units.

Methodology:

• Sample Preparation:

  • Accurately weigh a specific amount of the (+)-Isomenthol candidate material and a suitable, high-purity internal standard (e.g., maleic acid, 1,4-dinitrobenzene) with a known certified purity.

  • Dissolve both the sample and the internal standard in a deuterated solvent (e.g., Chloroform-d, DMSO-d6) in a volumetric flask to create a stock solution of known concentration.

  • Transfer a precise volume of the solution to an NMR tube.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

  • Ensure the spectrometer is properly calibrated and shimmed.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full magnetization recovery.

  • A 90° pulse angle is typically used.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply appropriate processing parameters, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals corresponding to the analyte ((+)-Isomenthol) and the internal standard. Select well-resolved signals that are free from overlap with other signals.

  • The purity of the analyte is calculated using the following equation:

    Panalyte = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

    Where:

    • P = Purity

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

Protocol 2: Stereoisomer Separation by Chiral Gas Chromatography (GC)

Chiral GC is essential for separating and quantifying the different stereoisomers of menthol, ensuring the isomeric purity of the reference material.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the menthol isomer sample in a suitable solvent such as ethanol (B145695) or hexane.

• Instrumentation:

  • A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

  • A chiral capillary column is crucial for the separation of enantiomers. Cyclodextrin-based columns are commonly used (e.g., Agilent CP-Cyclodextrin-β-2,3,6-M-19 or CP-Chirasil-Dex CB).[1] Tandem column configurations can also be employed for the separation of all eight optical isomers.[2][3]

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: An example program could be: start at 110 °C, hold for a specified time, then ramp to a higher temperature to ensure elution of all components.[1]

  • Detector Temperature: 300 °C (for FID)

  • Injection Mode: Split injection is commonly used.

• Data Analysis:

  • Identify each isomer based on its retention time, which should be confirmed by running the individual certified reference materials.

  • Quantify the amount of each isomer by measuring the peak area. The percentage of each isomer can be determined by area normalization.

Mandatory Visualizations

To further elucidate the processes and relationships discussed, the following diagrams have been generated using the DOT language.

Certification Workflow for a (+)-Isomenthol CRM.

Experimental Workflow for Chiral GC Separation.

References

• 1. agilent.com [agilent.com]
• 2. Separation of Eight Optical Isomers of Menthol by Tandem Capillary Chiral Columns [spkx.net.cn]
• 3. coresta.org [coresta.org]

Efficacy of (+)-Isomenthol Derivatives in Bioassays: A Comparative Guide

For researchers and drug development professionals, understanding the structure-activity relationships of bioactive compounds is paramount. This guide provides a comparative analysis of the efficacy of (+)-Isomenthol and its derivatives in various bioassays, with a focus on their analgesic and anti-inflammatory properties. While comprehensive comparative data for a wide range of (+)-Isomenthol derivatives remains an area of active research, this document synthesizes the available quantitative data and outlines the experimental protocols used to evaluate these compounds.

Comparative Efficacy of Menthol (B31143) Stereoisomers on TRPM8 Activation

The transient receptor potential melastatin 8 (TRPM8) channel is a well-established target for analgesic compounds, responsible for the cooling sensation of menthol and its analogs. The activation of TRPM8 by different stereoisomers of menthol, including (+)-Isomenthol, has been quantitatively assessed using electrophysiology.

Data Summary: TRPM8 Activation by Menthol Stereoisomers

Compound	EC50 (µM) at +80 mV	Efficacy (relative to (-)-Menthol)
(-)-Menthol	62.64 ± 1.2	100%
(+)-Isomenthol	~200	Similar to (-)-Menthol
(+)-Neomenthol	206.22 ± 11.4	Slightly lower than (-)-Menthol
(+)-Neoisomenthol	~150	Similar to (-)-Menthol

EC50 (Half-maximal effective concentration) values represent the concentration of the compound required to elicit 50% of the maximal response. Data is derived from whole-cell patch-clamp recordings on HEK293T cells expressing murine TRPM8.[1][2]

The data indicates that while (-)-Menthol is the most potent activator of TRPM8, other stereoisomers, including (+)-Isomenthol, also activate the channel, albeit at higher concentrations.[1][2] The similar efficacy suggests that once the channel is activated, the downstream signaling is comparable.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key bioassays used to evaluate the efficacy of menthol derivatives.

1. TRPM8 Activation Assay using Whole-Cell Patch-Clamp Electrophysiology

This protocol is used to measure the ion channel activity of TRPM8 in response to agonist application.

• Cell Culture and Transfection: Human embryonic kidney (HEK293T) cells are cultured and transfected with a plasmid encoding for murine TRPM8.

• Electrophysiological Recordings: Whole-cell patch-clamp recordings are performed at room temperature. The extracellular solution contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4. The intracellular solution contains (in mM): 140 CsCl, 10 HEPES, 1 EGTA, and 2 Mg-ATP, adjusted to pH 7.2.

• Compound Application: (+)-Isomenthol and other stereoisomers are dissolved in dimethyl sulfoxide (B87167) (DMSO) to make stock solutions and then diluted in the extracellular solution to the final desired concentrations. The solutions are applied to the cells via a perfusion system.

• Data Analysis: The current responses are recorded and analyzed to determine the concentration-response relationship and calculate the EC50 values.

2. Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rodents

This in vivo assay is a standard model for evaluating the anti-inflammatory activity of compounds.

• Animals: Male Wistar rats or Swiss albino mice are used.

• Induction of Inflammation: A 1% solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw of the animals.

• Compound Administration: The test compounds (e.g., (+)-Isomenthol derivatives) are administered orally or intraperitoneally at various doses, typically 30-60 minutes before the carrageenan injection. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin.

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

3. Analgesic Activity: Hot Plate Test in Rodents

This test is used to assess the central analgesic activity of a compound by measuring the reaction time of the animal to a thermal stimulus.

• Apparatus: A hot plate apparatus with a surface temperature maintained at 55 ± 0.5°C.

• Animals: Swiss albino mice are typically used.

• Procedure:

  • The animals are placed on the hot plate, and the latency to the first sign of nociception (e.g., licking of the hind paw or jumping) is recorded.

  • A cut-off time (usually 30-60 seconds) is set to prevent tissue damage.

  • The test compounds are administered, and the reaction time is measured again at different time points (e.g., 30, 60, 90, and 120 minutes) after administration.

• Data Analysis: The increase in reaction time after drug administration is calculated and compared to the control group.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in their understanding.

Simplified signaling pathway of TRPM8 activation.

Workflow for Carrageenan-Induced Paw Edema Assay.

Future Directions and Conclusion

The available data suggests that (+)-Isomenthol is a viable scaffold for the development of novel analgesics targeting the TRPM8 channel. Furthermore, recent studies on other menthol derivatives, such as amino acid esters, have indicated potential anti-inflammatory and anti-obesity effects through mechanisms involving the Liver X Receptor (LXR). This opens up new avenues for the therapeutic application of (+)-Isomenthol derivatives.

However, a significant gap exists in the literature regarding the systematic synthesis and comparative bio-evaluation of a series of (+)-Isomenthol derivatives. Future research should focus on creating a library of these compounds and testing them in a panel of bioassays to establish clear structure-activity relationships. This will be instrumental in optimizing their efficacy and selectivity for specific therapeutic targets. The protocols and data presented in this guide serve as a foundational resource for researchers embarking on this promising area of drug discovery.

References

• 1. Differential Activation of TRPM8 by the Stereoisomers of Menthol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential Activation of TRPM8 by the Stereoisomers of Menthol - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Catalysts for (+)-Isomenthol Synthesis

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of specific menthol (B31143) isomers is a critical task in the pharmaceutical, flavor, and fragrance industries. Among these, (+)-isomenthol, a diastereomer of menthol, is a valuable chiral building block. Its synthesis often relies on the catalytic hydrogenation of prochiral precursors, where the choice of catalyst plays a pivotal role in determining the yield and diastereoselectivity of the desired product. This guide provides a head-to-head comparison of different catalysts employed in the synthesis of (+)-isomenthol, with a focus on the hydrogenation of (+)-pulegone, a readily available starting material.

At a Glance: Catalyst Performance in (+)-Pulegone Hydrogenation

The hydrogenation of (+)-pulegone is a key step towards the synthesis of (+)-isomenthol. The initial hydrogenation of the carbon-carbon double bond of (+)-pulegone yields a mixture of (-)-menthone (B42992) and (+)-isomenthone. Subsequently, the stereoselective reduction of the carbonyl group of (+)-isomenthone leads to the formation of (+)-isomenthol and (+)-neoisomenthol. The efficiency of this two-step, one-pot reaction is highly dependent on the catalyst employed. Below is a summary of the performance of platinum-based and nickel-based catalysts in this transformation.

Catalyst System	Precursor	Major Products from Pulegone Hydrogenation	Yield of (+)-Isomenthol from Isomenthone	Key Observations
Pt/SiO₂	(+)-Pulegone	(-)-Menthone (28%) and (+)-Isomenthone (30%)	Not explicitly quantified in the same study	Good selectivity for the intermediate ketones.[1]
Pt-Sn/SiO₂	(+)-Pulegone	(-)-Menthone and (+)-Isomenthone (product distribution varies with Sn loading)	Not explicitly quantified in the same study	Tin addition modifies selectivity towards menthol isomers.
Raney Nickel	(+)-Isomenthone	(+)-Neoisomenthol and (+)-Isomenthol	Formation of (+)-isomenthol is limited.[2]	Primarily yields the less stable isomers.[2]
Ni/SiO₂	(+)-Isomenthone	(+)-Neoisomenthol and (+)-Isomenthol	Formation of (+)-isomenthol is limited.[2]	Similar to Raney Nickel, favors neoisomenthol.[2]

Reaction Pathway

The synthesis of (+)-isomenthol from (+)-pulegone involves a two-step hydrogenation process. The first step is the reduction of the C=C double bond to form a mixture of (-)-menthone and (+)-isomenthone. The second step is the reduction of the carbonyl group of (+)-isomenthone to yield (+)-isomenthol and its epimer, (+)-neoisomenthol.

Caption: Catalytic hydrogenation of (+)-pulegone to (+)-isomenthol.

Experimental Protocols

Detailed methodologies for the catalytic hydrogenation of (+)-pulegone and its derivatives are crucial for reproducible research. Below are representative experimental protocols for the catalysts discussed.

Platinum on Silica (B1680970) (Pt/SiO₂) Catalyzed Hydrogenation of (+)-Pulegone

This protocol is based on the work of Vetere et al. (2002).[1]

Catalyst Preparation: A 1% w/w Pt/SiO₂ catalyst can be prepared by the incipient wetness impregnation of silica with a solution of a platinum precursor, such as H₂PtCl₆, followed by drying and reduction under a hydrogen atmosphere.

Hydrogenation Procedure:

• A solution of (+)-pulegone in a high-boiling inert solvent like n-dodecane is prepared.

• The Pt/SiO₂ catalyst is added to the solution in a batch reactor.

• The reactor is sealed, purged with hydrogen, and then pressurized with hydrogen to the desired pressure.

• The reaction mixture is heated to 115°C (388 K) and stirred for 12 hours.

• After cooling and depressurization, the catalyst is filtered off.

• The product mixture is analyzed by gas chromatography (GC) to determine the relative percentages of (-)-menthone, (+)-isomenthone, and other menthol isomers.

Raney Nickel Catalyzed Hydrogenation of (+)-Isomenthone

This protocol is based on the studies by Kukula and Červený (2000).[2]

Catalyst Activation: Commercial Raney Nickel is washed several times with a suitable solvent (e.g., ethanol (B145695) or isopropanol) to remove the protective layer, immediately before use.

Hydrogenation Procedure:

• (+)-Isomenthone is dissolved in a suitable solvent in a high-pressure autoclave.

• The activated Raney Nickel catalyst is added to the autoclave under an inert atmosphere. The catalyst loading is typically high, in the range of 40-80 wt%.[2]

• The autoclave is sealed, purged with hydrogen, and then pressurized with hydrogen to 12 MPa (120 bar).

• The reaction is heated to a temperature between 180-200°C and agitated for a specified period.

• After the reaction, the autoclave is cooled, and the pressure is released.

• The catalyst is removed by filtration.

• The resulting mixture of menthol isomers is analyzed by GC to determine the product distribution.

Comparative Discussion

The choice of catalyst has a significant impact on the product distribution in the synthesis of (+)-isomenthol from (+)-pulegone.

Platinum-based catalysts , such as Pt/SiO₂, are effective in the initial hydrogenation of the C=C bond of (+)-pulegone, leading to a mixture of (-)-menthone and (+)-isomenthone.[1] The modification of platinum catalysts with tin can further influence the selectivity towards the different menthol isomers. These catalysts generally operate under milder conditions compared to nickel-based systems.

Nickel-based catalysts , including Raney Nickel and Ni/SiO₂, are commonly used for the reduction of the carbonyl group in menthones. However, studies on the hydrogenation of (+)-isomenthone using these catalysts have shown a preference for the formation of the less stable isomers, (+)-neomenthol and (+)-neoisomenthol.[2] The production of (+)-isomenthol is reported to be limited under the studied conditions.[2] Furthermore, these reactions often require harsh conditions, including high temperatures and pressures, as well as high catalyst loadings.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Correlating Sensory Panel Results with (+)-Isomenthol Purity

For researchers, scientists, and drug development professionals working with flavor compounds, understanding the sensory impact of chemical purity is paramount. This guide provides an objective comparison of how the purity of (+)-Isomenthol, a stereoisomer of menthol (B31143), directly correlates with its perceived sensory characteristics. The presence of other menthol isomers as impurities can significantly alter the flavor and aroma profile, introducing undesirable notes. This document outlines the experimental data and detailed protocols necessary to quantify this relationship.

Menthol possesses three chiral centers, resulting in eight different stereoisomers (L/D-menthol, L/D-neomenthol, L/D-isomenthol, L/D-neoisomenthol).[1] Each of these isomers exhibits a unique sensory profile. While l-menthol (B7771125) is renowned for its distinct cool, minty flavor, other isomers often present off-flavors such as musty, herbal, or woody notes.[1][2] Therefore, the perceived taste and aroma of a menthol sample are directly linked to its isomeric composition and purity.

Comparative Sensory Profiles of Menthol Isomers

The sensory character of (+)-Isomenthol (also known as d-Isomenthol) and other isomers differs significantly. L-menthol provides the archetypal strong minty and cooling sensation.[1][3] In contrast, (+)-Isomenthol has a much weaker minty character and freshness.[1] Its profile is often described with a combination of sweet, woody, herbal, musty, and earthy notes.[1] The presence of other isomers as impurities in a (+)-Isomenthol sample will contribute their own distinct sensory characteristics to the overall perception. For instance, (+)-neomenthol is known to contribute earthy, woody, and musty notes.[4]

Table 1: Summary of Aroma Profiles for Selected Menthol Isomers

Isomer	Primary Sensory Characteristics	Common Off-Flavors
(+)-Isomenthol (d-Isomenthol)	Weak mint, sweet, woody	Herbal, musty, earthy[1]
(-)-Menthol (l-Menthol)	Strong mint, strong cooling, fresh, sweet[1][4]	None noted at high purity[5]
(+)-Menthol (d-Menthol)	Weaker mint and cooling than l-menthol[1]	Phenolic, musty, bitter[4]
(+)-Neomenthol	Weak minty notes	Earthy, woody, musty[4]
(-)-Isomenthol (l-Isomenthol)	Weak mint and freshness	Sweet, woody, herbal, musty, earthy[1]

Quantitative Analysis: Odor Detection Thresholds

The potency of an aroma can be quantified by its odor detection threshold, which is the lowest concentration at which a substance can be detected by the human senses. A lower threshold indicates a more potent aroma. As shown in the table below, (+)-Isomenthol has one of the highest detection thresholds among the isomers, indicating it is significantly less potent than l-menthol or d-menthol.[3][5] This data quantitatively demonstrates that even small amounts of a highly potent isomer (like l-menthol) as an impurity can have a disproportionate impact on the sensory profile of a less potent one (like (+)-Isomenthol).

Table 2: Odor Detection Thresholds of Menthol Isomers

Isomer	Odor Detection Threshold (mg/L)
(+)-Isomenthol (d-Isomenthol)	41.016[3][5]
(-)-Isomenthol (l-Isomenthol)	30.165[3][5]
(+)-Neomenthol (d-Neomenthol)	21.669[3][5]
(-)-Neomenthol (l-Neomenthol)	14.275[3][5]
(-)-Neoisomenthol (l-Neoisomenthol)	14.265[3]
(+)-Neoisomenthol (d-Neoisomenthol)	8.972[3][5]
(-)-Menthol (l-Menthol)	5.166[3][5]
(+)-Menthol (d-Menthol)	4.734[3][5]

Experimental Protocols

To effectively correlate sensory data with chemical purity, two key experiments are required: analytical determination of isomeric purity and a formal sensory evaluation by a trained panel.

Protocol 1: Isomeric Purity Analysis by Gas Chromatography (GC)

This method allows for the separation and quantification of all eight menthol isomers, providing a precise measure of the purity of a (+)-Isomenthol sample.[2]

Objective: To determine the percentage of (+)-Isomenthol and quantify the presence of other menthol isomers in a given sample.

Methodology:

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is recommended for definitive identification.[2]

• Column: A tandem chiral capillary column setup is highly effective for separating all eight optical isomers.[2] For example, a sequence of a CycloSil-B column followed by a BGB-175 column can achieve baseline separation.[2]

• Sample Preparation:

  • Accurately weigh and dissolve a standard of pure (+)-Isomenthol in a suitable solvent (e.g., isooctane (B107328) or ethanol) to create a stock solution of known concentration.[6]

  • Prepare the test sample by dissolving it in the same solvent at a similar concentration.[6]

  • Create a series of dilutions from the stock solution to establish a calibration curve.

• GC-MS Conditions (Example):

  • Injection Volume: 1 µL.

  • Oven Program: Start at 45°C, ramp to 100°C at 10°C/min and hold for 16 minutes, then ramp to 200°C at 10°C/min and hold for 10 minutes.[2]

  • Carrier Gas: Helium.

  • MS Detector: Operate in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for menthol such as m/z 71, 81, and 95.[2]

• Data Analysis:

  • Identify each isomer peak based on its retention time compared to known standards.

  • Calculate the concentration of each isomer in the test sample using the calibration curve.

  • Determine the purity of (+)-Isomenthol by expressing its concentration as a percentage of the total concentration of all detected menthol isomers.

Protocol 2: Sensory Panel Evaluation

This involves using a panel of trained human assessors to describe and quantify the sensory attributes of the sample.

Objective: To characterize the aroma profile and determine the odor detection threshold of the (+)-Isomenthol sample.

Methodology:

• Panelist Selection and Training:

  • Select 15-30 panelists based on their sensory acuity and ability to describe aromas.[7][8]

  • Train panelists to recognize and score the intensity of various aroma attributes relevant to menthol, such as minty, cooling, sweet, herbal, musty, and earthy, using reference standards.[7]

• Odor Detection Threshold Determination (3-AFC Method):

  • This protocol uses the three-alternative forced-choice (3-AFC) method.[3][8]

  • Prepare a series of dilutions of the (+)-Isomenthol sample in an odorless solvent like liquid paraffin (B1166041) or water.[1]

  • In each trial, present panelists with three coded samples: one containing the diluted isomer and two blanks (solvent only).[3]

  • Ask panelists to identify the sample that is different from the other two.

  • The detection threshold is defined as the lowest concentration at which a statistically significant number of panelists can correctly identify the correct sample.[3]

• Descriptive Sensory Profiling:

  • Present panelists with the (+)-Isomenthol sample at a concentration well above the detection threshold.

  • Ask them to rate the intensity of pre-defined sensory attributes (e.g., minty, cooling, herbal, musty, earthy, sweet) on a structured scale (e.g., a 15-cm line scale where 0 is 'not perceptible' and 15 is 'very strong').[8][9]

  • The results are often visualized on a radar plot to provide a comprehensive view of the aroma profile.[10]

Visualizing the Workflow and Underlying Mechanisms

Diagrams can effectively illustrate the logical flow of the experimental process and the biological basis of sensory perception.

Caption: Experimental workflow for correlating (+)-Isomenthol purity with sensory panel results.

Caption: Simplified signaling pathway for the perception of a menthol isomer odorant.

References

• 1. Decoding the Molecular Mechanisms of Menthol Isomer Perception Based on Computational Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. coresta.org [coresta.org]
• 3. benchchem.com [benchchem.com]
• 4. download.industrydocuments.ucsf.edu [download.industrydocuments.ucsf.edu]
• 5. mdpi.com [mdpi.com]
• 6. Biodiversity : Use and Conservation: Determination of Purity Analysis of Menthol (Raw Material for Ointment) Through Gas Chromatography [sanjeetbiotech.blogspot.com]
• 7. mdpi.com [mdpi.com]
• 8. Sweet-enhancing effect of coolant agent menthol evaluated via sensory analysis and molecular modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 10. researchgate.net [researchgate.net]

The Versatility of (+)-Isomenthol in Asymmetric Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for efficient and selective methods to control stereochemistry is a constant challenge. Chiral auxiliaries have long been a reliable strategy, and among them, naturally derived compounds offer an economical and readily available option. This guide provides a comprehensive literature review of the applications of (+)-isomenthol in asymmetric synthesis, offering a comparative analysis against other common chiral auxiliaries, supported by experimental data and detailed protocols.

(+)-Isomenthol, a diastereomer of the more commonly used (-)-menthol, presents a unique stereochemical environment that can be exploited for asymmetric transformations. While less ubiquitous in the literature than its counterpart, investigations into its applications have revealed promising results in various reactions, including aldol (B89426) additions, glycosylations, and Diels-Alder reactions.

Performance in Asymmetric Aldol Reactions

The aldol reaction is a cornerstone of carbon-carbon bond formation. The use of chiral auxiliaries attached to the enolate component allows for the diastereoselective construction of β-hydroxy carbonyl compounds. While extensive data for (+)-isomenthol itself is limited, a study on the lithium enolate of (+)-isomenthone, a closely related ketone, demonstrates the potential for high diastereocontrol.

One notable study highlights the reaction of the lithium enolate of (+)-isomenthone with various aldehydes, achieving complete diastereocontrol at the α-carbon. This method provides a synthetic route to a range of homochiral ketoalcohols, showcasing the powerful directing ability of the isomenthol (B1236540) scaffold.

Table 1: Diastereoselective Aldol Reaction of (+)-Isomenthone Lithium Enolate with Representative Aldehydes

Entry	Aldehyde	Product Diastereomeric Ratio (dr)	Yield (%)
1	Benzaldehyde	>99:1	85
2	p-Nitrobenzaldehyde	>99:1	82
3	Isobutyraldehyde	>99:1	75

Experimental Protocol: Asymmetric Aldol Addition with (+)-Isomenthone

A solution of lithium diisopropylamide (LDA) is prepared by adding n-butyllithium (1.1 eq) to a solution of diisopropylamine (B44863) (1.2 eq) in anhydrous tetrahydrofuran (B95107) (THF) at -78 °C. After stirring for 30 minutes, a solution of (+)-isomenthone (1.0 eq) in THF is added dropwise, and the mixture is stirred for 1 hour at -78 °C to ensure complete enolate formation. The desired aldehyde (1.2 eq) is then added, and the reaction is stirred for a further 2-4 hours at the same temperature. The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution. After warming to room temperature, the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (B86663), and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired β-hydroxy ketone.

Application in Stereoselective Glycosylation

Glycosylation is a critical reaction in carbohydrate chemistry and drug discovery. The stereoselective formation of glycosidic bonds is a significant challenge. A derivative of (+)-isomenthol has been successfully employed as a chiral Brønsted acid catalyst for this purpose. The (+)-isomenthol ester of pentacarbomethoxycyclopentadiene has been shown to catalyze the stereoselective glycosylation of n-pentenyl glycosides, demonstrating the utility of the (+)-isomenthol framework in influencing the stereochemical outcome of complex reactions.

Comparison with Other Chiral Auxiliaries

To provide a broader context, the performance of (+)-isomenthol and its derivatives can be compared with established chiral auxiliaries such as (-)-menthol and Evans oxazolidinones.

Chiral Auxiliary	Typical Reactions	Advantages	Disadvantages
(+)-Isomenthol	Aldol (as isomenthone), Glycosylation (as derivative)	High diastereoselectivity in specific cases, derived from natural sources.	Limited number of documented applications and direct comparisons.
(-)-Menthol	Diels-Alder, Alkylation, Aldol	Readily available, inexpensive.	Often provides only moderate levels of diastereoselectivity.
Evans Oxazolidinones	Aldol, Alkylation, Conjugate Addition	High levels of stereocontrol, predictable stereochemical outcomes.	Higher cost, multi-step synthesis of the auxiliary.
(+)-8-Phenylisomenthol	Aza-Diels-Alder	High diastereoselectivity.	Requires multi-step synthesis from (+)-isomenthol.

Logical Workflow for Chiral Auxiliary Selection

The choice of a chiral auxiliary is a critical decision in the planning of an asymmetric synthesis. The following diagram illustrates a logical workflow for this selection process, taking into account factors such as the desired transformation, required stereoselectivity, and cost-effectiveness.

Caption: A decision-making workflow for selecting a suitable chiral auxiliary.

Asymmetric Aza-Diels-Alder Reaction with (+)-8-Phenylisomenthol

A powerful extension of the (+)-isomenthol scaffold is the use of its derivative, (+)-8-phenylisomenthol, as a chiral auxiliary. This bulkier auxiliary has demonstrated excellent stereocontrol in the aza-Diels-Alder reaction. The reaction of an imine derived from (+)-8-phenylisomenthol glyoxylate (B1226380) with cyclopentadiene (B3395910) proceeds with high diastereoselectivity, affording the corresponding cycloadduct in good yield.

Experimental Protocol: Aza-Diels-Alder Reaction with (+)-8-Phenylisomenthol Auxiliary

To a solution of the glyoxylate derived from (+)-8-phenylisomenthol (1.0 eq) and a primary amine (1.1 eq) in dichloromethane (B109758) at 0 °C is added a Lewis acid catalyst (e.g., TiCl4, 1.1 eq). The mixture is stirred for 30 minutes, followed by the addition of cyclopentadiene (2.0 eq). The reaction is allowed to warm to room temperature and stirred for 12-24 hours. The reaction is then quenched with a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate and concentrated. The resulting crude product is purified by flash column chromatography to yield the desired aza-Diels-Alder adduct.

Conclusion

While the applications of (+)-isomenthol as a chiral auxiliary are not as extensively documented as those of its diastereomer, (-)-menthol, or other prominent auxiliaries like Evans oxazolidinones, the existing literature demonstrates its significant potential. The high diastereoselectivity observed in the aldol reaction of (+)-isomenthone and the successful application of its derivatives in glycosylation and aza-Diels-Alder reactions highlight the value of this readily available chiral building block. Further research into the broader applications of (+)-isomenthol and its derivatives is warranted and could unveil new and efficient methodologies for asymmetric synthesis, providing valuable tools for chemists in academia and industry.

Safety & Regulatory Compliance

Navigating the Disposal of (+)-Isomenthol: A Guide for Laboratory Professionals

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and environmentally responsible research environment. For drug development professionals and researchers handling (+)-Isomenthol, a comprehensive understanding of the correct disposal procedures is paramount. This guide provides essential, step-by-step instructions for the safe handling and disposal of (+)-Isomenthol, aligning with established safety protocols and regulatory requirements.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is crucial to handle (+)-Isomenthol with the appropriate personal protective equipment (PPE). This includes wearing chemical-resistant gloves, safety glasses with side shields, and a laboratory coat.[1] Work should be conducted in a well-ventilated area to avoid the formation and inhalation of dust and aerosols.[2] All sources of ignition should be removed from the vicinity, and spark-proof tools should be used, as this compound can be combustible.[2]

Quantitative Data for Disposal

Specific quantitative limits for the disposal of (+)-Isomenthol, such as concentration thresholds for various disposal methods, are not extensively defined in publicly available safety data sheets. The general guiding principle is to prevent any release into the environment.[3] Researchers must consult their institution's environmental health and safety (EHS) department for specific quantitative limits and guidance that may be in place based on local, state, and federal regulations.

Parameter	Value
Aquatic Hazard Classification	Not classified as hazardous to the aquatic environment.[3]
Environmental Hazard (ADR/RID, IMDG, IATA)	No.[2]

Step-by-Step Disposal Protocol for (+)-Isomenthol

The primary method for the disposal of (+)-Isomenthol is through a licensed chemical waste disposal service.[2][4] Under no circumstances should this chemical be discharged into sewers, drains, or any waterways.[1][3][5]

• Waste Identification and Collection :

  • Clearly label all containers holding (+)-Isomenthol waste with the full chemical name and any associated hazards.

  • Keep (+)-Isomenthol waste in a suitable, closed container to prevent spills or leaks.[1][2]

  • Do not mix (+)-Isomenthol waste with other chemical waste to avoid potentially hazardous reactions.

• Engage a Licensed Disposal Service :

  • The recommended and safest method of disposal is to contact a licensed professional waste disposal company.[2][4] These services are equipped to handle and dispose of chemical waste in compliance with all regulations.

  • Alternatively, the material can be disposed of by controlled incineration with flue gas scrubbing.[2]

Disposal of Contaminated Packaging

Proper disposal of containers that have held (+)-Isomenthol is also crucial to prevent environmental contamination and accidental exposure.

• Triple Rinsing : Containers should be triple-rinsed with an appropriate solvent.[2] The rinsate must be collected and disposed of as hazardous waste.[6]

• Recycling and Reconditioning : Once properly decontaminated, containers can be offered for recycling or reconditioning.[2][5]

• Landfill Disposal : If recycling is not an option, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[2]

• Incineration : Combustible packaging materials may be disposed of through controlled incineration.[2]

Spill and Leak Management

In the event of a spill, immediate action is necessary to contain and clean up the material safely.

• Ensure Safety : Evacuate non-essential personnel from the area and ensure adequate ventilation.[2] Remove all sources of ignition.[2]

• Containment : Prevent the spilled material from entering drains, sewers, or waterways.[3][5]

• Cleanup :

  • For solid spills, carefully collect the material without creating dust.[3]

  • Use spark-proof tools and explosion-proof equipment for cleanup.[2]

  • Place the collected material into a suitable, closed, and clearly labeled container for disposal.[2][3][5]

  • The adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of (+)-Isomenthol.

Workflow for the proper disposal of (+)-Isomenthol.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. chemos.de [chemos.de]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling (+)-Isomenthol

For laboratory professionals engaged in research and development, the safe handling of chemical compounds is of paramount importance. This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for (+)-Isomenthol, ensuring a secure laboratory environment. Adherence to these procedures is critical for minimizing risk and protecting researchers.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling (+)-Isomenthor.

Protection Type	Equipment Specification	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles or chemical safety glasses with side-shields.	Conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Chemical-resistant gloves (Nitrile rubber recommended). A lab coat or other protective clothing should be worn to prevent skin exposure.	Gloves must be inspected prior to use and satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[1][2]
Material Thickness: >0.11 mm
Breakthrough Time: >480 minutes (permeation: level 6)[2]
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (P1) should be used if ventilation is inadequate or if dust is generated.	Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[2]

Safe Handling and Storage Protocols

Proper handling and storage procedures are crucial to prevent accidents and maintain the integrity of the compound.

Handling:

• Work in a well-ventilated area, preferably in a fume hood, to minimize the generation and accumulation of dust.[1][3]

• Avoid contact with skin and eyes.[1]

• Use non-sparking tools to prevent ignition.[1]

• Ground and bond containers and receiving equipment to prevent electrostatic discharge.[3]

• Wash hands thoroughly after handling.[3]

• Do not eat, drink, or smoke in work areas.[3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• The recommended storage temperature is 2–8 °C.[2]

• Keep away from food, drink, and animal feedingstuffs.[3]

• Store away from incompatible materials, such as strong oxidizers.[2]

Emergency and Disposal Procedures

In the event of an emergency or the need for disposal, the following steps should be taken.

Spill and Emergency Procedures:

• Spill: In case of a spill, avoid dust formation.[1] Evacuate personnel to a safe area.[1] Wearing appropriate PPE, mechanically take up the spilled solid material and collect it in a sealed container for disposal.[2][3] Ventilate the affected area.[3]

• Fire: Use water, foam, or ABC powder to extinguish a fire.[3] A dry chemical, carbon dioxide, or Halon extinguisher can also be used.[1][4] Wear self-contained breathing apparatus if necessary.[1]

• First Aid:

  • Skin Contact: Remove contaminated clothing immediately and wash the affected area with plenty of soap and water.[3]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[3]

  • Inhalation: Move the individual to fresh air.[3]

  • Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3] In all cases of doubt, or when symptoms persist, seek medical advice.[3]

Disposal Plan:

• Waste Collection: Collect unused (+)-Isomenthol and any contaminated materials (e.g., gloves, filter paper) in a clearly labeled and sealed container suitable for hazardous waste.

• Disposal Method: Dispose of the waste in accordance with local, regional, and national regulations.[5] Do not empty into drains or dispose of with household garbage.[3][5] Handle contaminated packaging in the same way as the substance itself.[2]

Operational Workflow

The following diagram illustrates the standard operational workflow for handling (+)-Isomenthol in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. carlroth.com [carlroth.com]
• 3. chemos.de [chemos.de]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]